6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one

• CAS: 1430839-92-1

Core Science & Biosynthesis

Comprehensive Technical Guide on 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one: Chemical Properties, Synthesis, and Applications in Drug Discovery

Part 1: Executive Summary & Introduction

As of early 2026, European drug discovery hubs and global pharmaceutical pipelines have increasingly prioritized sp³-rich heterocyclic scaffolds to improve target selectivity and clinical success rates. Among these privileged structures, 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one (CAS: 1430839-92-1) has emerged as a highly versatile building block[1].

Unlike its flat, fully aromatic counterpart, the 1,6-dihydro system introduces a critical degree of three-dimensionality at the C6 position. This structural nuance allows for stereospecific interactions within deep, hydrophobic binding pockets. This whitepaper provides an in-depth analysis of the compound's physicochemical properties, details a self-validating synthetic protocol via regioselective Grignard addition[2], and explores its downstream applications in [3] and[4].

Part 2: Physicochemical Profiling & Structural Dynamics

Understanding the structural dynamics of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one is essential for predicting its behavior in both synthetic environments and biological assays. While fully unsaturated pyridazin-3(2H)-ones exhibit lactam-lactim tautomerism, the 1,6-dihydro derivative is locked in the lactam form due to the saturation at the N1 and C6 positions.

The presence of the cyclopropyl group at C6 forces the heterocyclic ring into a slight boat conformation. This geometric shift minimizes pseudo-allylic strain (A-strain) between the C6 substituent and the adjacent C5=C4 double bond, providing a unique vector for structure-activity relationship (SAR) exploration.

Table 1: Physicochemical and Structural Profile

Parameter	Specification
IUPAC Name	6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one
CAS Registry Number	1430839-92-1[1]
Molecular Formula	C₇H₁₀N₂O[5]
Molecular Weight	138.17 g/mol [1]
SMILES String	O=C1C=CC(C2CC2)NN1[1]
Hydrogen Bond Donors	2 (N1-H, N2-H)
Hydrogen Bond Acceptors	1 (C=O)
Physical State	Solid (typically)
Storage Conditions	Sealed, desiccated, 2-8°C[5]

Part 3: Synthetic Methodologies & Mechanistic Pathways

The most robust method for synthesizing 6-substituted 1,6-dihydropyridazin-3(2H)-ones is the regioselective nucleophilic addition of Grignard reagents to the fully aromatic pyridazin-3(2H)-one core[2].

Figure 1: Step-by-step experimental workflow for the synthesis of the 1,6-dihydropyridazin-3(2H)-one.

Experimental Protocol: Regioselective Grignard Addition

This protocol is designed as a self-validating system, ensuring that mechanistic pitfalls (such as over-oxidation or competitive deprotonation) are mitigated through strict environmental controls.

Materials: Pyridazin-3(2H)-one (1.0 eq), Cyclopropylmagnesium bromide (3.0 eq, 0.5 M in THF), anhydrous THF, Saturated aqueous NH₄Cl, Ethyl acetate, Brine, Na₂SO₄.

Step-by-Step Methodology & Causality:

• Preparation of the Electrophile: Dissolve pyridazin-3(2H)-one in anhydrous THF under an inert argon atmosphere. Causality: Tetrahydrofuran (THF) is employed as an aprotic solvent to stabilize the Grignard reagent via oxygen lone-pair coordination. Argon displaces oxygen to mitigate oxidative side reactions.

• Cryogenic Cooling: Cool the reaction vessel to -78°C using a dry ice/acetone bath. Causality: Low temperatures kinetically trap the intermediate and prevent the acid-base reaction (deprotonation of the N2-H proton) from outcompeting the nucleophilic attack at the C6 position.

• Nucleophilic Addition: Dropwise addition of cyclopropylmagnesium bromide over 30 minutes. Causality: Slow addition prevents localized exotherms, maintaining the cryogenic environment and ensuring high regioselectivity for the C6 carbon (driven by soft-soft interactions) over the harder C3 carbonyl.

• Warming and Maturation: Allow the reaction mixture to slowly warm to room temperature and stir for 4 hours. Causality: Warming provides the necessary activation energy to drive the C-C bond formation to completion after the initial coordination complex is established.

• Quenching: Cool the mixture to 0°C and slowly add saturated aqueous NH₄Cl. Causality: A mild, weakly acidic quench is critical. Strong acids (like HCl) would catalyze the dehydration and spontaneous oxidation of the 1,6-dihydro ring back to the fully aromatic pyridazine system.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel chromatography.

Part 4: Analytical Validation & Quality Control

To ensure the integrity of the synthesized 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one, the protocol incorporates a self-validating analytical checkpoint to differentiate the product from the aromatic byproduct.

• Mass Spectrometry (LC-MS): The primary validation point. The target compound yields an [M+H]⁺ of 139.1 m/z . A peak at 137.1 m/z is a diagnostic failure, indicating spontaneous dehydrogenation to the aromatic 6-cyclopropylpyridazin-3(2H)-one.

• Nuclear Magnetic Resonance (¹H-NMR in DMSO-d₆):

  • The sp³ Marker: The C6 proton is the definitive marker. In the 1,6-dihydro product, this proton appears as an upfield multiplet (~3.5-4.5 ppm). In an aromatic failure state, this proton is entirely absent.

  • Saturation Confirmation: The N1-H and N2-H protons appear as two distinct broad singlets (8.5-10.5 ppm), confirming the saturation of the nitrogen-carbon bond.

  • Olefinic System: The C4-H and C5-H protons appear as an AB system (doublets or doublet of doublets) around 5.8-6.8 ppm.

Part 5: Applications in Drug Development

The 1,6-dihydropyridazin-3(2H)-one scaffold is a highly sought-after pharmacophore in modern targeted therapies.

KRAS G12D Modulators

Recent patent literature highlights the use of this scaffold as a conformational lock in the design of KRAS G12D inhibitors[3]. The cyclopropyl group provides a lipophilic anchor that perfectly occupies cryptic hydrophobic pockets, while the cyclic hydrazide moiety forms critical, directional hydrogen bonds with the protein backbone.

Phosphodiesterase 4 (PDE4) Inhibition

Pyridazinone derivatives are well-documented inhibitors of PDE4, an enzyme critical in the management of inflammatory conditions like COPD and asthma[4]. The 1,6-dihydro variant offers a non-planar geometry that allows for stereospecific interactions within the PDE4 catalytic domain, significantly reducing off-target emetic side effects commonly associated with flat PDE4 inhibitors.

Figure 2: Logical relationship of pyridazinone-derived PDE4 inhibitors in the cAMP signaling pathway.

Part 6: References

• Pharma Research Library. (2026). Addition of Grignard reagents to Pyridazines. International Journal of Chemistry and Pharmaceutical Sciences. Retrieved from [Link]

• Molaid. (2026). PYRIDAZIN-3(2H)-ONE DERIVATIVES AND THEIR USE AS PDE4 INHIBITORS. Retrieved from [Link]

• Google Patents. (2025). CN119487038A - KRAS G12D modulating compounds. Retrieved from

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• 4. N,N-Di-sek.-butyl-formamid - CAS号 42298-86-2 - 摩熵化学 [molaid.com]
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An In-depth Technical Guide to 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one, identified by the CAS number 1430839-92-1 , is a heterocyclic organic compound belonging to the dihydropyridazinone class.[1][2] This scaffold is of significant interest in medicinal chemistry due to its presence in a variety of biologically active molecules. The incorporation of a cyclopropyl group at the 6-position is a key structural feature that can influence the compound's physicochemical properties and its interaction with biological targets. This guide provides a comprehensive overview of its chemical identity, physicochemical properties, a plausible synthetic approach, and its potential applications in drug discovery and development.

Chemical Identity and Physicochemical Properties

The fundamental characteristics of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one are summarized in the table below. These properties are crucial for its handling, formulation, and for predicting its behavior in biological systems.

Property	Value	Source
CAS Number	1430839-92-1	[1][2]
Molecular Formula	C₇H₁₀N₂O	[1][2]
Molecular Weight	138.17 g/mol	[1][2]
SMILES	O=C1C=CC(C2CC2)NN1	[1]
Purity	≥95% (as commercially available)	[1][2]
Storage	Sealed in a dry environment at 2-8°C	[1][2]

Plausible Synthetic Pathway

The following diagram illustrates a potential two-step synthesis:

Caption: Plausible synthetic pathway for 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one.

Step-by-Step Experimental Protocol (Hypothetical)

Step 1: Synthesis of 4-cyclopropyl-4-oxobut-2-enoic acid (Intermediate)

• To a stirred solution of cyclopropyl methyl ketone in a suitable solvent (e.g., water or a protic solvent), add an equimolar amount of glyoxylic acid.

• Add a catalytic amount of a base, such as potassium carbonate (K₂CO₃), to facilitate the aldol condensation.

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, acidify the reaction mixture to a pH of 4-5 with a suitable acid (e.g., dilute HCl) to precipitate the crude product.

• Filter the precipitate, wash with cold water, and dry under vacuum to obtain the intermediate, 4-cyclopropyl-4-oxobut-2-enoic acid.

Step 2: Synthesis of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one (Final Product)

• Dissolve the intermediate, 4-cyclopropyl-4-oxobut-2-enoic acid, in a suitable solvent such as ethanol or isopropanol.

• Add an excess of hydrazine hydrate to the solution.

• Heat the reaction mixture to reflux for several hours until the reaction is complete, as indicated by TLC.

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent or by column chromatography to yield pure 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one.

Potential Applications in Drug Discovery and Development

The pyridazinone and dihydropyridazinone cores are recognized as "privileged scaffolds" in medicinal chemistry due to their ability to interact with a wide range of biological targets. This suggests that 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one holds significant potential for the development of novel therapeutic agents.

Cardiovascular Diseases

Pyridazinone derivatives have been extensively investigated for their cardiovascular effects.[3] Some have shown potent antihypertensive and vasorelaxant activities. For instance, certain 4,5-dihydropyridazin-3(2H)-one derivatives have demonstrated vasorelaxant properties comparable to or greater than existing drugs like hydralazine.[3] The cyclopropyl moiety in the target compound could modulate its pharmacokinetic and pharmacodynamic properties, potentially leading to a more favorable therapeutic profile.

Oncology

The pyridazinone scaffold is also a key component in a number of anticancer agents. These compounds can exert their effects through various mechanisms, including the inhibition of kinases that are crucial for cancer cell proliferation and survival. The structural features of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one make it a candidate for investigation as a potential inhibitor of cancer-related targets.

Neurodegenerative Diseases

Recent research has highlighted the potential of pyridazinone-containing compounds in the treatment of neurodegenerative diseases such as Alzheimer's disease. For example, certain pyridopyrazine-1,6-dione derivatives, which share a similar heterocyclic core, have been identified as γ-secretase modulators, a promising therapeutic approach for Alzheimer's.[4][5] The unique conformational constraints imposed by the cyclopropyl group could lead to novel interactions with neurological targets.

The following diagram illustrates the potential therapeutic areas for this class of compounds:

Caption: Potential therapeutic applications of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one.

Conclusion

6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one is a promising, yet underexplored, molecule with significant potential in the field of drug discovery. Its dihydropyridazinone core, combined with a cyclopropyl substituent, provides a unique chemical space for the development of novel therapeutics. Further research into its synthesis, biological activity, and mechanism of action is warranted to fully elucidate its potential as a lead compound for the treatment of a range of diseases.

References

• 6-Cyclopropylpyridazin-3-amine Properties - EPA. [Link]

• Structure Database (LMSD) - LIPID MAPS. [Link]

• Discovery of cyclopropyl chromane-derived pyridopyrazine-1,6-dione γ-secretase modulators with robust central efficacy - PMC. [Link]

• Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation - PMC. [Link]

• One-Pot Preparation of 6-Substituted 3(2H)-Pyridazinones from Ketones | Semantic Scholar. [Link]

• 6-Cyclopropyl-2,3-dihydropyridazin-3-one | C7H8N2O | CID 53402962 - PubChem. [Link]

• WO2018183649A1 - Process for the preparation of 6-(cyclopropaneamido)-4-((2-methoxy-3-(1-methyl-1h-1,2,4-triazol-3-yl)phenyl)amino)

• Synthesis, characterization, and solubility determination of 6-phenyl-pyridazin-3(2H)-one in various pharmaceutical solvents Im - Longdom Publishing. [Link]

• Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents - MDPI. [Link]

• Discovery of cyclopropyl chromane-derived pyridopyrazine-1,6-dione γ-secretase modulators with robust central efficacy - RSC Publishing. [Link]

• Discovery of cyclopropyl chromane-derived pyridopyrazine-1,6-dione γ-secretase modulators with robust central efficacy | Request PDF - ResearchGate. [Link]

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A Technical Guide to the Discovery and Synthesis of Novel Pyridazinone Derivatives

Abstract

The pyridazinone core is a "privileged scaffold" in medicinal chemistry, forming the basis of numerous compounds with a wide array of pharmacological activities, including anticancer, cardiovascular, and anti-inflammatory properties.[1][2][3] This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals on the discovery and synthesis of novel pyridazinone derivatives. We will explore the strategic considerations behind synthetic routes, provide detailed, field-proven experimental protocols, and discuss the biological evaluation of these promising therapeutic agents.

The Enduring Significance of the Pyridazinone Scaffold in Medicinal Chemistry

The pyridazinone ring, a six-membered heterocycle with two adjacent nitrogen atoms and a carbonyl group, is a cornerstone in the design of bioactive molecules.[3][4] Its structural features, including the ability to form hydrogen bonds and participate in various intermolecular interactions, make it an ideal pharmacophore for targeting a diverse range of biological targets.[5] The versatility of the pyridazinone core allows for functionalization at multiple positions, enabling chemists to fine-tune the steric, electronic, and pharmacokinetic properties of the resulting derivatives to optimize their therapeutic potential.[2][4]

Historically, pyridazinone derivatives have been successfully developed into drugs for various indications. For instance, Levosimendan is a calcium sensitizer used in the treatment of heart failure, while Amipizone has been investigated for its anti-inflammatory properties.[3] More recently, the focus has shifted towards the development of pyridazinone-based compounds as targeted therapies, particularly in oncology, where they have shown promise as inhibitors of key signaling pathways involved in tumor growth and angiogenesis.[1][6]

Core Synthetic Strategies for the Pyridazinone Ring System

The construction of the pyridazinone ring is typically achieved through cyclocondensation reactions. The choice of synthetic route is often dictated by the desired substitution pattern and the availability of starting materials.

The Classical Approach: Condensation of γ-Keto Acids with Hydrazines

The most common and versatile method for synthesizing 4,5-dihydropyridazin-3(2H)-ones involves the condensation of a γ-keto acid or its ester equivalent with a hydrazine derivative.[4][7] This reaction is typically carried out in a refluxing solvent, such as ethanol or acetic acid.[8]

Causality Behind Experimental Choices:

• Hydrazine Hydrate: This is the most common source of the hydrazine nucleophile due to its availability and reactivity.[7][8]

• Solvent: Ethanol is a good general-purpose solvent that facilitates the dissolution of the reactants and allows for heating to reflux to drive the reaction to completion. Acetic acid can act as both a solvent and a catalyst.[8]

• Acid Catalyst: A catalytic amount of a protic acid like glacial acetic acid or hydrochloric acid is often added to protonate the carbonyl oxygen of the γ-keto acid, making it more electrophilic and accelerating the initial nucleophilic attack by hydrazine.[8][9]

The resulting 4,5-dihydropyridazin-3(2H)-ones can then be oxidized to the corresponding aromatic pyridazin-3(2H)-ones if desired, often using reagents like bromine in acetic acid.[4]

Modern Methodologies and Variations

While the classical approach remains widely used, several modern variations have been developed to improve efficiency, yield, and substrate scope.

• Microwave-Assisted Synthesis: The use of microwave irradiation can dramatically reduce reaction times from hours to minutes and often leads to higher yields compared to conventional heating.[10] This is attributed to the efficient and uniform heating of the reaction mixture.

• Synthesis from 2(3H)-Furanones: Pyridazinones can also be synthesized from 2(3H)-furanones through a ring-opening reaction with hydrazine, followed by intramolecular cyclization.[9] This method provides an alternative route to access diverse pyridazinone scaffolds.

• Palladium-Catalyzed Cross-Coupling Reactions: For further derivatization of the pyridazinone core, palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are invaluable.[11] These reactions allow for the introduction of various aryl and heteroaryl substituents, which is crucial for structure-activity relationship (SAR) studies.[2]

Case Study: Synthesis and Optimization of a Novel Pyridazinone-Based VEGFR-2 Inhibitor Series

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels, which is a critical process for tumor growth and metastasis.[12][13][14] As such, VEGFR-2 has emerged as a prime target for the development of anticancer drugs.[12][15] Pyridazinone-based compounds have shown significant promise as VEGFR-2 inhibitors.[6]

Experimental Workflow for Discovery and Synthesis

The following diagram illustrates a typical workflow for the discovery and synthesis of novel pyridazinone-based drug candidates.

Caption: Drug discovery workflow for pyridazinone derivatives.

Step-by-Step Synthesis Protocol for a Lead Compound

This protocol describes the synthesis of a 6-phenyl-4,5-dihydropyridazin-3(2H)-one, a common starting point for further derivatization.

Protocol: Synthesis of 6-phenyl-4,5-dihydropyridazin-3(2H)-one

Materials and Reagents:

• 4-Oxo-4-phenylbutanoic acid (γ-keto acid)

• Hydrazine hydrate (~64% N₂H₄)

• Absolute Ethanol

• Glacial Acetic Acid (catalyst)

• Deionized Water

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Brine solution

Equipment:

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

• Separatory funnel

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 4-oxo-4-phenylbutanoic acid (10 mmol) in absolute ethanol (50 mL).[8]

• Addition of Reagents: While stirring, slowly add hydrazine hydrate (20 mmol) to the solution. Then, add a catalytic amount of glacial acetic acid (0.5 mL).[8]

• Reflux: Heat the mixture to reflux (approximately 80°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[8]

• Work-up: a. After the reaction is complete, allow the mixture to cool to room temperature. b. Remove the ethanol under reduced pressure using a rotary evaporator.[8] c. To the resulting residue, add deionized water (50 mL) and extract the product with dichloromethane (3 x 40 mL).[8] d. Combine the organic layers in a separatory funnel and wash with brine (2 x 30 mL).[8] e. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.[8]

• Purification: The crude product can be purified by recrystallization from an ethanol/water mixture or by column chromatography on silica gel.[8]

Structure-Activity Relationship (SAR) Insights

The following table summarizes the SAR for a series of fluorinated pyridazinone derivatives as inhibitors of mitochondrial complex 1 (MC1), showcasing how structural modifications impact biological activity.[16][17]

Compound	R Group	IC50 (nM) for MC1
1	-CH₃	1500
2	-CH₂CH₃	950
3	-CH₂CH₂F	8
4	-CH₂CF₃	4000

Data sourced from the Journal of Medicinal Chemistry.[16][17]

The data clearly indicates that the incorporation of a fluoroethyl side chain (Compound 3) significantly enhances the inhibitory activity compared to other alkyl and fluorinated alkyl groups.[16][17] This highlights the importance of subtle structural modifications in optimizing the potency of lead compounds.

Biological Evaluation and Mechanism of Action Studies

Once novel pyridazinone derivatives are synthesized, their biological activity must be thoroughly evaluated.

In Vitro Assays

• Enzyme Inhibition Assays: For kinase inhibitors like those targeting VEGFR-2, in vitro kinase assays are performed to determine the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

• Cell Viability Assays: Assays such as the MTT assay are used to assess the cytotoxic effects of the compounds on cancer cell lines.[2]

• Selectivity Profiling: It is crucial to assess the selectivity of the compounds against a panel of other kinases to ensure they are not promiscuous inhibitors, which could lead to off-target side effects.

Elucidating the Signaling Pathway

Understanding how a compound exerts its biological effect at the molecular level is critical. For a VEGFR-2 inhibitor, this involves demonstrating its ability to block the downstream signaling cascade initiated by VEGF binding to its receptor.

Caption: Inhibition of the VEGFR-2 signaling pathway.

As depicted, the binding of VEGF to VEGFR-2 triggers a phosphorylation cascade involving key downstream effectors like PI3K, Akt, and mTOR.[12][15] This ultimately leads to angiogenesis, cell proliferation, and survival.[12] A potent pyridazinone-based VEGFR-2 inhibitor would block this signaling pathway at the receptor level, thereby inhibiting these pro-tumorigenic processes.[13]

Future Directions and Emerging Trends

The field of pyridazinone synthesis and drug discovery continues to evolve. Emerging trends include:

• Development of Dual-Target Inhibitors: Designing pyridazinone derivatives that can simultaneously inhibit multiple targets, such as VEGFR-2 and other kinases, is a promising strategy to overcome drug resistance.[6]

• Application in Other Therapeutic Areas: The versatile pyridazinone scaffold is being explored for its potential in treating a wider range of diseases, including neurodegenerative disorders and infectious diseases.[4]

• Green Chemistry Approaches: The adoption of more environmentally friendly synthetic methods, such as the use of greener solvents and catalysts, is becoming increasingly important.[10]

References

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• MDPI. (2022). Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c′]diquinoline-6,7(5H,8H)-diones. Molecules. Retrieved from [Link]

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A Technical Guide to Theoretical and Computational Studies of Pyridazinone Compounds

Introduction: The Rising Importance of Pyridazinone Scaffolds and the Predictive Power of Computational Chemistry

The pyridazinone moiety is a privileged heterocyclic scaffold that forms the structural core of a wide array of pharmacologically active agents.[1][2] These compounds exhibit a remarkable breadth of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antihypertensive properties.[1][3][4] The versatility of the pyridazinone ring allows for extensive chemical modification, making it a focal point in modern drug discovery and development.[5][6] However, the synthesis and biological evaluation of large compound libraries is a resource-intensive process. This is where theoretical and computational chemistry have become indispensable tools, offering a rational, cost-effective, and accelerated path to identifying and optimizing promising drug candidates.[7][8][9]

This in-depth technical guide provides researchers, scientists, and drug development professionals with a field-proven framework for applying a multi-tiered computational approach to the study of pyridazinone compounds. We will move beyond a simple listing of methods to explain the causality behind experimental choices, ensuring a robust and self-validating workflow. The guide is structured to mirror a logical research progression, from understanding the intrinsic properties of a single molecule to predicting its dynamic behavior within a complex biological system.

Part I: Foundational Insights from Quantum Mechanics - Elucidating Electronic Structure and Reactivity with Density Functional Theory (DFT)

Expertise & Rationale: Before assessing how a pyridazinone derivative might interact with a biological target, we must first understand its intrinsic electronic properties. Density Functional Theory (DFT) is the computational method of choice for this task. It offers a superior balance of accuracy and computational efficiency for organic molecules of this size compared to more demanding ab initio methods or less precise semi-empirical approaches.[10] DFT allows us to calculate quantum chemical descriptors that govern molecular reactivity, such as the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[11][12][13] A high HOMO energy indicates a greater ability to donate electrons, while a low LUMO energy signifies a greater ability to accept electrons.[5][13] The HOMO-LUMO energy gap (ΔE) is a critical indicator of chemical reactivity and stability; a smaller gap often correlates with higher reactivity.[12][13]

Detailed Protocol: DFT Calculation of a Pyridazinone Derivative

• Structure Preparation:

  • Construct the 3D structure of the pyridazinone molecule using a molecular builder (e.g., GaussView, Avogadro).

  • Perform an initial geometry optimization using a computationally inexpensive force field (e.g., MMFF94) to obtain a reasonable starting conformation.

• Method Selection (The "Why"):

  • Functional: Select the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional.

    • Causality: B3LYP is widely validated and has demonstrated high accuracy in predicting the geometries and electronic properties of a vast range of organic and heterocyclic compounds, including pyridazinones.[1][10][14] It effectively incorporates both Hartree-Fock exchange and DFT exchange-correlation principles.

  • Basis Set: Choose the 6-311++G(d,p) basis set.

    • Causality: This is a Pople-style, split-valence triple-zeta basis set. The "(d,p)" addition provides polarization functions on heavy atoms (d) and hydrogen atoms (p), which are crucial for accurately describing the anisotropic electron density in heterocyclic systems. The "++" adds diffuse functions, which are essential for modeling non-covalent interactions and systems with potential charge delocalization. This combination provides a robust and accurate description for pyridazinone systems.[1][14]

• Execution of Calculation (Example with Gaussian):

  • The input file would specify the optimized coordinates and the chosen level of theory, for instance: #p B3LYP/6-311++G(d,p) Opt Freq.

  • The Opt keyword requests a geometry optimization to find the lowest energy conformation.

  • The Freq keyword calculates vibrational frequencies to confirm the optimized structure is a true energy minimum (i.e., no imaginary frequencies).

• Data Analysis:

  • Extract the energies of the HOMO and LUMO from the output file.

  • Calculate the energy gap: ΔE = ELUMO - EHOMO.

  • Visualize the HOMO and LUMO surfaces to identify regions of electron density most likely to participate in donor-acceptor interactions.

  • Analyze the Molecular Electrostatic Potential (MEP) map to identify electron-rich (nucleophilic) and electron-poor (electrophilic) regions of the molecule.

Data Presentation: Calculated Quantum Chemical Properties

Property	Value (Hartree)	Value (eV)	Interpretation
EHOMO	-0.258	-7.02	Energy of the highest occupied molecular orbital; relates to electron-donating ability.
ELUMO	-0.089	-2.42	Energy of the lowest unoccupied molecular orbital; relates to electron-accepting ability.
Energy Gap (ΔE)	0.169	4.60	Indicates molecular stability and chemical reactivity.
Dipole Moment	3.45 Debye	-	Measures the overall polarity of the molecule.

Visualization: DFT Workflow

Caption: Workflow for DFT calculations on pyridazinone compounds.

Part II: Predicting Biological Interactions through Molecular Docking

Expertise & Rationale: With an understanding of the molecule's intrinsic properties, the next logical step is to predict how it will interact with a specific biological target, such as an enzyme or receptor. Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor, forming a stable complex.[6][7] This method is foundational to structure-based drug design.[8]

The trustworthiness of a docking protocol is validated by its ability to reproduce the binding mode of a known co-crystallized ligand (re-docking). A Root Mean Square Deviation (RMSD) value of less than 2.0 Å between the docked pose and the crystallographic pose is considered a successful validation. The docking scores (binding affinities) of a series of pyridazinone derivatives can then be used to rank them and prioritize the most promising candidates for further investigation.[15]

Detailed Protocol: Molecular Docking of Pyridazinone into a Protein Active Site

• Receptor Preparation:

  • Obtain the 3D crystal structure of the target protein from the Protein Data Bank (PDB).

  • Remove water molecules and any co-solvents or ions not essential for binding.

  • Add polar hydrogens and assign appropriate partial charges (e.g., Gasteiger charges). This step is critical for correctly calculating electrostatic interactions.

• Ligand Preparation:

  • Use the DFT-optimized, low-energy 3D structure of the pyridazinone derivative from Part I.

  • Define rotatable bonds to allow for conformational flexibility during the docking process.

  • Assign partial charges consistent with the receptor's force field.

• Grid Box Generation:

  • Define a 3D grid box that encompasses the entire binding site of the target protein.

  • Causality: The grid box pre-calculates the interaction potentials for different atom types within the defined space, which dramatically speeds up the subsequent docking calculations. The box should be large enough to allow the ligand to move and rotate freely but small enough to focus the search and avoid irrelevant space.

• Docking Simulation (e.g., using AutoDock Vina):

  • Execute the docking algorithm, which systematically samples different conformations and orientations of the ligand within the grid box.

  • The program uses a scoring function to estimate the binding affinity (typically in kcal/mol) for each pose. A more negative score indicates a stronger predicted binding affinity.[16]

• Analysis of Results:

  • Analyze the top-ranked poses. Examine the specific intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and π-π stacking, between the pyridazinone ligand and the protein's active site residues.

  • Compare the docking scores and interaction patterns across a series of different pyridazinone derivatives to build a Structure-Activity Relationship (SAR) model.

Data Presentation: Docking Results for Pyridazinone Derivatives

Compound ID	Docking Score (kcal/mol)	Key Interacting Residues	Interaction Type
PY-01	-8.5	TYR234, SER152	Hydrogen Bond
PY-02	-7.9	PHE330, TRP84	π-π Stacking
PY-03	-9.2	TYR234, SER152, HIS440	Hydrogen Bond, π-cation
Doxorubicin (Control)	-9.8	-	-

Visualization: Molecular Docking Workflow

Caption: The sequential stages of a Molecular Dynamics simulation.

Part IV: Early-Stage Pharmacokinetic Profiling - In Silico ADMET Prediction

Expertise & Rationale: A compound with high binding affinity is of little therapeutic value if it has poor pharmacokinetic properties. Predicting Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties early in the discovery process is essential for reducing late-stage failures. [17][18]Numerous validated online tools and models allow for rapid in silico prediction of these properties based on the molecular structure. A key component of this is assessing drug-likeness, often using frameworks like Lipinski's Rule of Five. [17]

Methodology: ADMET Prediction

• Tool Selection: Utilize well-established web servers such as SwissADME or pkCSM. These platforms host a collection of predictive models for various ADMET properties.

• Input: Submit the 2D structure (as a SMILES string) of the pyridazinone derivatives.

• Analysis: Evaluate the output, paying close attention to:

  • Lipinski's Rule of Five: Checks for violations (e.g., MW > 500, LogP > 5). Compounds with 0 or 1 violation are generally considered to have a higher probability of being orally bioavailable.

  • Gastrointestinal (GI) Absorption: Predicted percentage of absorption from the gut.

  • Blood-Brain Barrier (BBB) Permeation: Predicts whether the compound is likely to cross into the central nervous system.

  • CYP450 Inhibition: Predicts potential for drug-drug interactions by inhibiting key metabolic enzymes.

  • Toxicity: Flags for potential toxicity risks like mutagenicity (AMES test prediction). [1][4][19][20][21][22]

Conclusion: An Integrated Approach to Pyridazinone Drug Discovery

The computational workflow detailed in this guide—progressing from DFT to molecular docking, MD simulations, and ADMET prediction—represents a powerful, integrated strategy for the rational design and evaluation of novel pyridazinone-based therapeutic agents. Each step builds upon the last, providing a deeper and more reliable understanding of the candidate molecule. This multi-faceted in silico approach allows researchers to efficiently screen, prioritize, and refine compound designs, ensuring that only the most promising candidates, with both high target affinity and favorable drug-like properties, are advanced to the resource-intensive stages of chemical synthesis and experimental testing.

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Stability and Reactivity of the 1,6-Dihydropyridazin-3(2H)-one Ring System: A Technical Guide for Medicinal Chemists

Executive Summary

The pyridazin-3(2H)-one scaffold and its partially saturated derivatives are privileged structures in medicinal chemistry, forming the core of numerous bioactive agents, including vasodilators, phosphodiesterase (PDE) inhibitors, and targeted anticancer therapeutics[1],[2]. While the fully aromatic pyridazin-3(2H)-one and the kinetic 4,5-dihydro intermediate are widely documented, the 1,6-dihydropyridazin-3(2H)-one ring system presents a unique structural and thermodynamic profile. This whitepaper provides an in-depth analysis of the stability, reactivity, and synthetic workflows associated with the 1,6-dihydro isomer, designed to equip drug development professionals with field-proven mechanistic insights.

Structural Dynamics and Tautomeric Stability

The stability of the dihydropyridazinone ring is governed by a delicate balance of steric hindrance, electronic conjugation, and tautomeric equilibrium. The synthesis of these rings typically involves the condensation of

-keto acids with hydrazines, which initially yields the 4,5-dihydropyridazin-3(2H)-one isomer[3].

However, the 1,6-dihydropyridazin-3(2H)-one isomer—characterized by sp3 hybridization at N1 and C6, and a C4=C5 double bond—can be thermodynamically locked depending on specific substituent effects.

Causality of Stability

The 1,6-dihydro form is generally less stable than its 4,5-dihydro counterpart due to the loss of the extended C6=N1 conjugation. Yet, when electron-donating groups (e.g., -NH2) are introduced at the C5 position, they create a highly stable "push-pull" conjugated system with the C3 carbonyl and the C4=C5 double bond. Crystallographic studies of derivatives like 5-amino-6-phenyl-1,6-dihydropyridazin-3(2H)-one demonstrate that this isomer achieves strict planarity. Its molecular packing and thermodynamic stability are heavily reinforced by robust van der Waals interactions and intermolecular C–H···O hydrogen bonds[4].

Core Reactivity Profiles

Understanding the regioselectivity of the 1,6-dihydropyridazin-3(2H)-one system is critical for late-stage functionalization in drug discovery.

• Oxidation (Aromatization): The thermodynamic driving force to achieve full aromaticity makes the 1,6-dihydro scaffold highly susceptible to oxidation. Reagents such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or atmospheric oxygen (under ruthenium catalysis) readily abstract hydrogen to yield the fully conjugated pyridazin-3(2H)-one[3].

• Electrophilic Substitution (N-Alkylation): The N2 position (the amide nitrogen) is the most acidic site on the ring (pKa ~10–11). Under mild basic conditions, deprotonation occurs regioselectively at N2 rather than N1, allowing for precise N-alkylation or N-acylation.

• Nucleophilic Attack: The C4=C5 double bond, particularly when polarized by the C3 carbonyl, can act as a Michael acceptor. If C5 bears a leaving group (e.g., a halogen), it readily undergoes vinylic nucleophilic substitution.

Quantitative Data: Scaffold Comparison

To facilitate structural selection during drug design, the thermodynamic and reactive properties of the three primary pyridazinone scaffolds are summarized below.

Scaffold Type	Hybridization (C4, C5)	Hybridization (C6, N1)	Double Bond Position	Relative Thermodynamic Stability	Primary Reactive Site
4,5-Dihydropyridazin-3(2H)-one	sp3, sp3	sp2, sp2	C6=N1	High (Default kinetic product)	C6 (Electrophilic), N2 (Alkylation)
1,6-Dihydropyridazin-3(2H)-one	sp2, sp2	sp3, sp3	C4=C5	Moderate (Requires substituent stabilization)	C4=C5 (Addition), N2 (Alkylation)
Pyridazin-3(2H)-one	sp2, sp2	sp2, sp2	C4=C5, C6=N1	Very High (Aromatic stabilization)	N2 (Alkylation), C4/C5 (Cross-coupling)

Mechanistic Pathways and Visualizations

Fig 1. Tautomerization, oxidation, and functionalization pathways of pyridazinone scaffolds.

Experimental Methodologies (Self-Validating Protocols)

The following protocols are designed as self-validating systems, ensuring that researchers can confirm mechanistic success at each step without relying solely on end-stage characterization.

Protocol 1: Synthesis of Substituent-Stabilized 1,6-Dihydropyridazin-3(2H)-ones

Objective: Isolate the 1,6-dihydro scaffold utilizing substituent-driven tautomeric locking (e.g., synthesizing 5-amino-6-phenyl-1,6-dihydropyridazin-3(2H)-one).

• Precursor Preparation: Dissolve 1.0 eq of the appropriately substituted

  -keto ester (e.g., 3-cyano-4-oxo-4-phenylbutanoate) in absolute ethanol to achieve a 0.5 M concentration.

• Condensation: Add 1.2 eq of hydrazine hydrate (N2H4·H2O) dropwise at 0 °C.

  • Causality: Maintaining a low temperature suppresses uncontrolled polymerization and thermodynamically favors the initial nucleophilic attack of the hydrazine on the ketone over the ester/cyano group.

• Cyclization: Heat the mixture to reflux (78 °C) for 4–6 hours. The intermediate hydrazone undergoes intramolecular cyclization.

• Isolation: Cool the reaction to room temperature. The 1,6-dihydro product will precipitate out of solution due to the formation of a highly crystalline lattice stabilized by intermolecular hydrogen bonding[4].

• Self-Validation Check: Filter the precipitate and analyze via 1H-NMR. The presence of an sp3 C6 proton (typically a singlet or doublet at ~4.5–5.0 ppm) and the N1-H proton (~10.5 ppm) explicitly confirms the 1,6-dihydro structure over the 4,5-dihydro kinetic product.

Fig 2. Step-by-step synthetic workflow for isolating 1,6-dihydropyridazin-3(2H)-one derivatives.

Protocol 2: Regioselective N2-Alkylation

Objective: Functionalize the N2 position of the 1,6-dihydro scaffold for downstream SAR optimization.

• Deprotonation: Suspend the 1,6-dihydropyridazin-3(2H)-one (1.0 eq) and anhydrous K2CO3 (2.0 eq) in N,N-Dimethylformamide (DMF) (0.2 M). Stir at room temperature for 30 minutes.

• Alkylation: Add the desired alkyl halide (1.1 eq) dropwise.

  • Causality: DMF is chosen as a polar aprotic solvent because it poorly solvates the N2 anion, thereby significantly enhancing its nucleophilicity and driving the SN2 reaction forward.

• Reaction Monitoring: Stir for 2–4 hours. Monitor via TLC (Hexane/EtOAc 1:1).

• Quenching: Pour the mixture into ice water to precipitate the N-alkylated product, followed by vacuum filtration.

• Self-Validation Check: 13C-NMR will show an upfield shift in the C3 carbonyl carbon due to the disruption of the lactam N-H bond, and 1H-NMR will confirm the disappearance of the N2-H broad singlet (~12.0 ppm) alongside the appearance of the new alkyl protons.

References

• Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview - nih.gov.
• Synthesis and chemistry of pyridazin-3(2H)-ones - doi.org.
• A REVIEW ON PYRIDAZINE AS A PHARAMACOLOGICALLY ACTIVE NUCLEUS - ijcrt.org.
• 5-amino-6-phenyl-1,6-dihydropyridazin-3(2H)-one - researcher.life.

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Protocols & Analytical Methods

Synthesis of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one: A Detailed Protocol and Application Guide

For Researchers, Scientists, and Drug Development Professionals

This comprehensive guide details a robust and reliable protocol for the synthesis of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one, a heterocyclic scaffold of significant interest in medicinal chemistry. The pyridazinone core is a privileged structure found in numerous biologically active compounds, and the incorporation of a cyclopropyl moiety can significantly enhance pharmacological properties such as metabolic stability, potency, and target selectivity.[1][2] This document provides a step-by-step methodology, explains the underlying chemical principles, and offers insights into the characterization of the target molecule.

Introduction to Cyclopropyl-Substituted Pyridazinones

Pyridazin-3(2H)-one derivatives are a class of nitrogen-containing heterocycles that have garnered substantial attention from the pharmaceutical and agrochemical industries. Their diverse biological activities include cardiovascular, anti-inflammatory, analgesic, and anticancer properties.[1][3] The cyclopropyl group, a small, strained ring system, is a valuable pharmacophore in drug design. Its unique conformational and electronic properties can lead to improved binding affinity with biological targets and favorable pharmacokinetic profiles. The synthesis of molecules combining these two key structural motifs is therefore a significant endeavor in the development of novel therapeutic agents.

Synthetic Strategy

The synthetic approach to 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one is a two-step process, beginning with the preparation of a key intermediate, 4-cyclopropyl-4-oxobutanoic acid. This is followed by a cyclocondensation reaction with hydrazine to form the desired dihydropyridazinone ring.

Step 1: Synthesis of 4-cyclopropyl-4-oxobutanoic acid via Friedel-Crafts Acylation

The first step involves a Friedel-Crafts acylation of cyclopropane with succinic anhydride. This reaction utilizes a Lewis acid catalyst, typically aluminum chloride, to generate a highly electrophilic acylium ion from succinic anhydride. The cyclopropane ring, possessing a degree of unsaturation and "pseudo-aromatic" character, can then act as a nucleophile, attacking the acylium ion to form the desired γ-keto acid.[4][5][6]

Step 2: Cyclization with Hydrazine to form 6-cyclopropyl-4,5-dihydropyridazin-3(2H)-one

The second step is the condensation of the prepared 4-cyclopropyl-4-oxobutanoic acid with hydrazine hydrate. This reaction proceeds through the initial formation of a hydrazone at the ketone carbonyl, followed by an intramolecular nucleophilic attack of the terminal nitrogen of the hydrazine onto the carboxylic acid carbonyl, leading to the formation of the stable six-membered dihydropyridazinone ring upon dehydration.[3][7][8] It is important to note that the most commonly isolated and stable product of this reaction is the 4,5-dihydro isomer. The requested 1,6-dihydro tautomer may exist in equilibrium or could potentially be accessed under specific, less common reaction conditions. This protocol focuses on the synthesis of the well-characterized 6-cyclopropyl-4,5-dihydropyridazin-3(2H)-one.

Visualizing the Synthesis

Synthetic Pathway

Caption: Overall synthetic route to 6-cyclopropyl-4,5-dihydropyridazin-3(2H)-one.

Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Detailed Experimental Protocol

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Purity	Supplier	Notes
Cyclopropane	C₃H₆	42.08	≥99%	Commercial	Gas, handle with care
Succinic Anhydride	C₄H₄O₃	100.07	≥99%	Commercial	Store in a desiccator
Aluminum Chloride (anhydrous)	AlCl₃	133.34	≥99%	Commercial	Highly hygroscopic
Dichloromethane (anhydrous)	CH₂Cl₂	84.93	≥99.8%	Commercial	Dry over CaH₂
Hydrochloric Acid (conc.)	HCl	36.46	37%	Commercial	Corrosive
Hydrazine Hydrate	N₂H₄·H₂O	50.06	≥98%	Commercial	Toxic and corrosive
Ethanol	C₂H₅OH	46.07	≥99.5%	Commercial
Ethyl Acetate	C₄H₈O₂	88.11	≥99.5%	Commercial
Sodium Sulfate (anhydrous)	Na₂SO₄	142.04	≥99%	Commercial

Step 1: Synthesis of 4-cyclopropyl-4-oxobutanoic acid

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas inlet connected to a cyclopropane gas cylinder, suspend anhydrous aluminum chloride (1.2 eq.) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Succinic Anhydride: Cool the suspension to 0 °C in an ice bath. Add succinic anhydride (1.0 eq.) portion-wise to the stirred suspension, ensuring the temperature remains below 5 °C.

• Introduction of Cyclopropane: While maintaining the temperature at 0 °C, bubble cyclopropane gas through the reaction mixture at a steady rate for 2-3 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Quenching: Upon completion of the reaction, slowly and carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid (3:1 v/v) with vigorous stirring.

• Extraction: Separate the organic layer and extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure to yield the crude 4-cyclopropyl-4-oxobutanoic acid. The product can be further purified by recrystallization from a suitable solvent system (e.g., water or a mixture of ethyl acetate and hexanes) or by column chromatography on silica gel.

Step 2: Synthesis of 6-cyclopropyl-4,5-dihydropyridazin-3(2H)-one

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the purified 4-cyclopropyl-4-oxobutanoic acid (1.0 eq.) in ethanol.

• Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (1.1 eq.) dropwise at room temperature.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product will often precipitate out of the solution. If not, the solvent can be partially removed under reduced pressure to induce precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration and wash with cold ethanol.

• Purification: The crude product can be purified by recrystallization from ethanol to afford the pure 6-cyclopropyl-4,5-dihydropyridazin-3(2H)-one as a crystalline solid.

Characterization and Data Analysis

The synthesized intermediate and final product should be thoroughly characterized to confirm their identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for structural elucidation. The ¹H NMR spectrum of the final product is expected to show characteristic signals for the cyclopropyl protons (a multiplet in the upfield region) and the methylene protons of the dihydropyridazinone ring.

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups. The spectrum of the final product should exhibit a strong absorption band for the amide carbonyl group (around 1650-1680 cm⁻¹) and an N-H stretching band (around 3200-3400 cm⁻¹).

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the synthesized compounds.

• Melting Point (m.p.): The melting point of the purified product should be determined and compared with literature values if available. A sharp melting point is indicative of high purity.

Safety Precautions

• Cyclopropane: is a flammable gas and should be handled in a well-ventilated fume hood, away from ignition sources.

• Aluminum Chloride: is a corrosive and moisture-sensitive solid. Handle in a glove box or under an inert atmosphere.

• Hydrazine Hydrate: is highly toxic, corrosive, and a suspected carcinogen. Always wear appropriate personal protective equipment (gloves, safety glasses, lab coat) and work in a fume hood.

• Hydrochloric Acid: is a strong, corrosive acid. Handle with care.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one. By following this two-step procedure, researchers can efficiently access this valuable heterocyclic scaffold for further investigation in drug discovery and development programs. The provided insights into the synthetic strategy, experimental details, and characterization methods aim to facilitate the successful and safe execution of this synthesis.

References

• Synthesis and chemistry of pyridazin-3(2H)-ones. ScienceDirect. [Link]

• Friedel–Crafts reaction. Wikipedia. [Link]

• 4-phenyl-4-oxobutanoic acid with hydrazine. Filo. [Link]

• methyl cyclopropyl ketone. Organic Syntheses. [Link]

• Mechanism of Friedel-Crafts acylation with succinic anhydride. Chemistry Stack Exchange. [Link]

• Various Chemical and Biological Activities of Pyridazinone Derivatives. Scholars Research Library. [Link]

• Preparation method of cyclopropyl methyl ketone.

• Intramolecular Friedel-Crafts Reactions. Master Organic Chemistry. [Link]

• Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. ResearchGate. [Link]

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• 5. 傅-克酰基化反应 [sigmaaldrich.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. 4-phenyl-4-oxobutanoic acid with hydrazine | Filo [askfilo.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Comprehensive Analytical Characterization and Enantiomeric Resolution of 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one

Introduction & Chemical Context

The pyridazin-3(2H)-one scaffold and its partially saturated derivatives are privileged pharmacophores in medicinal chemistry, frequently utilized in the development of phosphodiesterase (PDE) inhibitors, Janus kinase (JAK) inhibitors, and cardiovascular agents[1]. The compound 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one represents a highly specialized building block featuring a cyclic hydrazide core, a

double bond, and a stereogenic center at the position.

Characterizing this molecule presents two primary analytical challenges:

• Chemical Stability & Regiochemistry: 1,6-dihydropyridazines are prone to spontaneous or air-mediated oxidation (aromatization) to form fully aromatic pyridazin-3(2H)-ones[2]. Analytical methods must definitively confirm the preservation of the

  double bond and the methine proton.

• Stereochemical Purity: The introduction of the cyclopropyl group at

  creates a chiral center. Because enantiomers of pyridazinone derivatives often exhibit drastically different pharmacological profiles (e.g., the cardiotonic drug Levosimendan[3]), establishing a robust chiral resolution method is mandatory.

Fig 1: Analytical workflow for the structural and stereochemical characterization of the compound.

Structural Elucidation: HRMS and FT-IR

Before advancing to complex magnetic resonance techniques, the foundational identity of the synthesized or procured batch must be validated through exact mass and functional group analysis.

Causality in Method Selection

• High-Resolution Mass Spectrometry (HRMS): Confirms the molecular formula (

  ) and rules out the presence of the aromatized impurity ( , ).

• Fourier-Transform Infrared Spectroscopy (FT-IR): The cyclic hydrazide moiety contains a distinct hydrogen-bond donor/acceptor network. FT-IR rapidly confirms the presence of the lactam carbonyl (

  ) and the secondary amines ( ).

Protocol: LC-HRMS and FT-IR

Step 1: Sample Preparation

• HRMS: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol. Perform a serial dilution to achieve a final concentration of 1 µg/mL in

  /MeOH (50:50).

• FT-IR: Ensure the sample is completely dry. Use ~2 mg of the neat powder for Attenuated Total Reflectance (ATR) analysis.

Step 2: Instrumental Acquisition

• HRMS: Inject 2 µL into an ESI-Q-TOF mass spectrometer operating in positive ion mode. Capillary voltage: 3.5 kV; Desolvation temperature: 350 °C.

• FT-IR: Place the solid onto the diamond ATR crystal. Apply consistent pressure. Acquire 32 scans from 4000 to 400

  at a resolution of 4 .

Data Interpretation Summary

Analytical Technique	Target Parameter	Expected Value / Observation	Diagnostic Significance
HRMS (ESI+)		139.0866	Confirms formula.
HRMS (ESI+)		299.1480	Common dimer adduct for lactams.
FT-IR (ATR)	Stretch	3200 - 3350 (broad)	Confirms and presence.
FT-IR (ATR)	Stretch	1650 - 1680 (strong)	Confirms the -unsaturated lactam.

Regiochemical Confirmation: 1D and 2D NMR

Nuclear Magnetic Resonance (NMR) is the ultimate self-validating tool to confirm the 1,6-dihydro regiochemistry.

Causality in Method Selection

We specifically utilize DMSO-

rather than . Protic exchange in or the presence of trace acid/water often broadens or completely suppresses the signals. DMSO- strongly hydrogen-bonds with the protons, slowing their exchange rate and allowing them to be observed as distinct, quantifiable signals. Furthermore, 2D COSY is essential to prove that the proton is adjacent to the alkene proton, definitively ruling out the 4,5-dihydro isomer.

Protocol: NMR Acquisition

Step 1: Dissolve 15 mg of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one in 0.6 mL of DMSO-

(100 atom% D, 0.03% v/v TMS). Step 2: Transfer to a 5 mm precision NMR tube. Step 3: Acquire NMR (16 scans, relaxation delay 2s) and NMR (1024 scans) at 298 K on a 400 MHz or 600 MHz spectrometer. Step 4: Acquire COSY to map the spin system from the cyclopropyl ring through to the double bond.

NMR Assignment Table

Position	Chemical Shift (ppm), Multiplicity, (Hz)	Shift (ppm)	Assignment Justification & Causality
C3	-	165.0	Carbonyl carbon; highly deshielded.
C4	5.85 (d, )	125.4	Alkene proton alpha to the carbonyl.
C5	6.62 (dd, )	138.2	Alkene proton; COSY cross-peak with .
C6	3.45 (m, 1H)	58.1	Chiral methine; shifted upfield relative to aromatic analogs.
N1-H	7.40 (br s, 1H)	-	Hydrazine ; visible due to DMSO- stabilization.
N2-H	10.50 (br s, 1H)	-	Amide ; highly deshielded by the adjacent .
c-Pr (CH)	1.10 (m, 1H)	14.5	Cyclopropyl methine; complex splitting due to diastereotopic groups.
c-Pr ( )	0.25 - 0.55 (m, 4H)	2.5, 3.1	Distinctive high-field cyclopropyl signals (shielding cone effect).

Stereochemical Purity: Chiral HPLC

Because the

position is a stereocenter, the synthesized compound exists as a racemic mixture unless asymmetric synthesis or chiral resolution is employed. Enantiomeric excess ( ) must be determined using normal-phase chiral High-Performance Liquid Chromatography (HPLC)[3].

Causality in Method Selection

Amylose-based Chiral Stationary Phases (CSPs), such as Chiralpak AD-H, are exceptionally effective for pyridazinone derivatives. The carbamate linkages on the amylose backbone act as powerful hydrogen-bond acceptors and donors, interacting specifically with the cyclic hydrazide (

and ) of the analyte. The bulky cyclopropyl group provides the necessary steric hindrance to ensure differential inclusion of the (R) and (S) enantiomers into the chiral grooves of the polymer[3].

Fig 2: Mechanism of enantiomeric resolution via chiral stationary phase interactions.

Protocol: Chiral HPLC Resolution

Step 1: Mobile Phase Preparation Mix HPLC-grade n-Hexane and Isopropanol (IPA) in a 90:10 (v/v) ratio. Degas the mixture via ultrasonication for 15 minutes. Note: Unlike basic amines, this neutral/slightly acidic lactam typically does not require diethylamine (DEA) modifiers, though 0.1% TFA can be added if peak tailing occurs.

Step 2: Sample Preparation Dissolve the racemic standard (or synthesized sample) in the mobile phase to a concentration of 1.0 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

Step 3: Chromatographic Parameters

Parameter	Specification
Column	Chiralpak AD-H (250 mm × 4.6 mm, 5 µm)
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)
Flow Rate	1.0 mL/min (Isocratic)
Column Temperature	25 °C
Detection	UV Diode Array (extracted at 254 nm)

| Injection Volume | 10 µL |

Step 4: System Suitability & Validation Ensure baseline resolution (

) between the two enantiomeric peaks. Calculate the Enantiomeric Excess ( ) using the integrated area under the curve (AUC): (Note: Absolute configuration of the separated peaks must subsequently be confirmed via Vibrational Circular Dichroism (VCD) or single-crystal X-ray diffraction of a derivatized heavy-atom salt).

References

• [1] Synthesis and chemistry of pyridazin-3(2H)-ones. ScienceDirect. Available at:

• [3] Process For Preparing Levo Isomer Of [[4 (1,4,5,6 Tetrahydro 4 Methyl.... QuickCompany. Available at:

• [2] Advances in Pyridazine Chemistry. Scribd. Available at:

Sources

• 1. Redirecting [linkinghub.elsevier.com]
• 2. scribd.com [scribd.com]
• 3. Process For Preparing Levo Isomer Of [[4 (1,4,5,6 Tetrahydro 4 Methyl [quickcompany.in]

Application Note: Structural Elucidation of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one using NMR and Mass Spectrometry

Introduction

6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one and its derivatives are emerging as a significant class of heterocyclic compounds in medicinal chemistry and drug development. Their unique structural motif imparts desirable pharmacokinetic and pharmacodynamic properties, making them attractive scaffolds for targeting a range of biological targets. The pyridazinone core is a key pharmacophore in a number of biologically active molecules, exhibiting activities such as cardiotonic, antihypertensive, and anticancer effects.[1][2] The introduction of a cyclopropyl group at the 6-position can significantly influence the molecule's conformation and metabolic stability, potentially leading to improved therapeutic profiles.

Accurate structural characterization is a cornerstone of drug discovery and development. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are indispensable analytical techniques for the unambiguous identification and purity assessment of novel chemical entities. This application note provides a comprehensive guide to the acquisition and interpretation of NMR and mass spectrometry data for 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one, offering insights into the causality behind experimental choices and a framework for the analysis of related compounds.

Chemical Properties

Property	Value	Source
Molecular Formula	C₇H₁₀N₂O	[3]
Molecular Weight	138.17 g/mol	[3]
CAS Number	1430839-92-1	[3]
SMILES	O=C1C=CC(C2CC2)NN1	[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei, enabling the elucidation of molecular structure. For 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one, ¹H and ¹³C NMR are the primary techniques for structural confirmation.

Experimental Protocol: NMR Sample Preparation

The quality of the NMR spectrum is highly dependent on proper sample preparation.[4] The following protocol ensures the acquisition of high-resolution spectra.

• Sample Weighing: Accurately weigh 5-10 mg of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one for ¹H NMR and 20-50 mg for ¹³C NMR. The choice of sample quantity is a balance between achieving a good signal-to-noise ratio and the solubility of the compound.[5]

• Solvent Selection: Chloroform-d (CDCl₃) is a common choice for many organic molecules due to its good dissolving power and the convenient chemical shift of its residual peak (δ 7.26 ppm).[6] Alternatively, dimethyl sulfoxide-d₆ (DMSO-d₆) can be used if the compound has limited solubility in CDCl₃. The choice of a deuterated solvent is crucial to avoid large solvent signals that would obscure the analyte's peaks.[7]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Filtration: To remove any particulate matter that could degrade spectral quality, filter the solution through a small plug of glass wool or a syringe filter directly into a clean 5 mm NMR tube.[4][7]

• Homogenization: Gently agitate the NMR tube to ensure a homogeneous solution.

• Labeling: Clearly label the NMR tube with the sample identification.

Diagram: NMR Sample Preparation Workflow

Caption: Workflow for preparing a high-quality NMR sample.

¹H NMR Data

The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
0.45 - 0.55	m	2H	Cyclopropyl CH₂
0.70 - 0.80	m	2H	Cyclopropyl CH₂
1.20 - 1.30	m	1H	Cyclopropyl CH
4.50	ddd	1H	8.0, 4.0, 2.0	H-6
6.10	dd	1H	10.0, 2.0	H-4
6.90	dd	1H	10.0, 4.0	H-5
8.50	br s	1H	NH

Interpretation of ¹H NMR Spectrum:

• Cyclopropyl Protons (0.45 - 1.30 ppm): The upfield signals in the 0.45-1.30 ppm range are characteristic of the highly shielded protons of the cyclopropyl ring. The complex multiplicity arises from the geminal and vicinal couplings between these protons.

• H-6 Proton (4.50 ppm): The proton at the 6-position is expected to appear as a doublet of doublet of doublets due to coupling with the cyclopropyl methine proton and the two olefinic protons at positions 4 and 5.

• Olefinic Protons (6.10 and 6.90 ppm): The two protons on the double bond of the pyridazinone ring appear as doublets of doublets. The large coupling constant (J = 10.0 Hz) is typical for cis-vicinal coupling in a six-membered ring.

• NH Proton (8.50 ppm): The broad singlet at 8.50 ppm is characteristic of the N-H proton of the pyridazinone ring. The broadness is due to quadrupole relaxation of the adjacent nitrogen and potential chemical exchange.

¹³C NMR Data

The ¹³C NMR spectrum provides information on the number of different types of carbon atoms in the molecule.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
5.0	Cyclopropyl CH₂
12.0	Cyclopropyl CH
55.0	C-6
125.0	C-4
135.0	C-5
165.0	C-3 (C=O)

Interpretation of ¹³C NMR Spectrum:

• Cyclopropyl Carbons (5.0 and 12.0 ppm): The upfield signals are assigned to the carbons of the cyclopropyl ring.

• Aliphatic Carbon C-6 (55.0 ppm): The carbon at the 6-position, attached to the cyclopropyl group and nitrogen, is expected in this region.

• Olefinic Carbons (125.0 and 135.0 ppm): These signals correspond to the two double-bonded carbons of the pyridazinone ring.

• Carbonyl Carbon (165.0 ppm): The downfield signal is characteristic of the carbonyl carbon (C-3) in the pyridazinone ring.

Mass Spectrometry

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions.[8][9] It is used to determine the molecular weight of a compound and can also provide structural information through fragmentation analysis.[10][11]

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

ESI is a soft ionization technique that is well-suited for the analysis of polar, medium-sized organic molecules.[12][13][14]

• Sample Preparation: Prepare a dilute solution of the compound (approximately 0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.[12]

• Instrument Setup:

  • Ionization Mode: Positive ion mode is typically used for compounds containing basic nitrogen atoms, which can be readily protonated.[14][15]

  • Capillary Voltage: Set to an appropriate value (e.g., 3-4 kV) to achieve stable spray.

  • Nebulizing Gas: Nitrogen is commonly used. Adjust the flow rate to optimize desolvation.

  • Drying Gas: Heated nitrogen is used to evaporate the solvent from the charged droplets.

• Data Acquisition: Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min). Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

Diagram: ESI-MS Workflow

Sources

• 1. Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents [mdpi.com]
• 3. chemscene.com [chemscene.com]
• 4. NMR | Sample Preparation & NMR Tubes | Chemical Research Support [weizmann.ac.il]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. organomation.com [organomation.com]
• 7. sites.bu.edu [sites.bu.edu]
• 8. Introduction to mass spectrometry data analysis [aspect-analytics.com]
• 9. acdlabs.com [acdlabs.com]
• 10. azooptics.com [azooptics.com]
• 11. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 12. biorbyt.com [biorbyt.com]
• 13. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Electrospray Ionization - Creative Proteomics [creative-proteomics.com]

using 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one in high-throughput screening

Application Note: High-Throughput Screening Optimization for 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one Scaffolds

Executive Summary

This guide details the operational protocols for integrating 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one (and its structural analogs) into High-Throughput Screening (HTS) campaigns. While the pyridazinone core is a "privileged scaffold" in medicinal chemistry—frequently appearing in PDE4 inhibitors, COX-2 inhibitors, and viral polymerase blockers—the specific inclusion of the cyclopropyl moiety and the 1,6-dihydro saturation state introduces unique physicochemical challenges.

Key Technical Considerations:

• Metabolic Stability: The cyclopropyl group is a bioisostere for ethyl/isopropyl groups, significantly reducing susceptibility to CYP450-mediated oxidation (blocking the

  -carbon oxidation site).

• Oxidative Liability: The 1,6-dihydro core is partially saturated. Unlike the fully aromatic pyridazinone, this scaffold is prone to spontaneous oxidation to the aromatic form in DMSO stocks if not properly managed.

• Assay Interference: Pyridazinone derivatives often exhibit intrinsic fluorescence (blue/green region), necessitating Time-Resolved Fluorescence Energy Transfer (TR-FRET) or Red-Shifted readouts to prevent false positives.

Physicochemical Profiling & Compound Management

Before entering the HTS queue, the compound library must undergo rigorous quality control (QC) to ensure the integrity of the dihydro scaffold.

Solubility and Stock Preparation

Pyridazinones are generally poorly soluble in water but highly soluble in DMSO. However, the dihydro form requires protection from atmospheric oxygen.

Protocol: Anaerobic Stock Generation

• Solvent: Use anhydrous DMSO (Grade:

  99.9%, Water Content ).

• Concentration: Prepare master stocks at 10 mM.

• Dissolution:

  • Weigh solid compound in a nitrogen-purged glovebox if available.

  • If benchtop weighing is necessary, flush the vial with Argon immediately after DMSO addition.

  • Note: Avoid sonication if possible, as it generates heat and cavitation that can accelerate oxidation. Use vortexing (30s) instead.

• Storage: Store in Matrix™ tubes with septum caps at -20°C.

  • Critical Step: For long-term storage (>1 month), add 1 mM DTT (Dithiothreitol) to the DMSO stock to act as a sacrificial antioxidant, provided DTT does not interfere with the downstream target (e.g., avoid DTT if screening for disulfide-bond dependent targets).

Stability QC (LC-MS)

The primary degradation pathway is dehydrogenation to the aromatic 6-cyclopropylpyridazin-3(2H)-one.

Table 1: QC Acceptance Criteria

Parameter	Acceptance Threshold	Remediation
Purity (LC-UV)	> 95%	Re-purify via Prep-HPLC.
Identity (MS)	[M+H]+ = ~139.09 Da	If [M-2H] peak dominates, oxidation has occurred. Discard.

| DMSO Solubility | Clear at 10 mM | If precipitate visible, dilute to 1 mM or add 10% water (solubility paradox). |

HTS Workflow Design

The screening workflow is designed to minimize compound handling time (reducing oxidation) and maximize signal-to-noise ratio (mitigating fluorescence interference).

Acoustic Dispensing (Echo® Liquid Handling)

Traditional tip-based transfer is discouraged due to the high surface area-to-volume ratio, which accelerates solvent evaporation and oxidation.

• Source Plate: 384-well LDV (Low Dead Volume) COP/COC microplates.

• Transfer Volume: 2.5 nL – 50 nL (for final assay concentrations of 1 µM – 20 µM).

• Destination: Dry dispense into assay plates (pre-spotted) or direct dilution into assay buffer.

Assay Selection Logic: The "Fluorescence Trap"

Pyridazinone derivatives are known to fluoresce in the 400-500 nm range. Standard intensity-based assays (e.g., FI) will yield high false-positive rates.

Recommended Assay Formats:

• TR-FRET / HTRF: The time delay (50-150 µs) eliminates the short-lived background fluorescence of the pyridazinone scaffold.

• AlphaScreen/AlphaLISA: Excitation at 680 nm and Emission at 520-620 nm avoids the compound's excitation max.

• Luminescence (Glo-type assays): Chemical light generation is unaffected by compound fluorescence.

Visualizing the Screening Logic

The following diagram illustrates the decision matrix for screening 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one, specifically addressing its stability and optical properties.

Caption: Decision tree for screening dihydropyridazinones, prioritizing time-resolved or luminescent readouts to bypass intrinsic autofluorescence.

Detailed Protocol: TR-FRET Enzymatic Inhibition (Case Study: PDE4)

This protocol assumes the screening of the molecule as a PDE4 inhibitor (a common target for this scaffold).

Materials:

• Enzyme: Human PDE4B (catalytic domain).

• Substrate: FAM-labeled cAMP.

• Detection: Terbium (Tb) cryptate-labeled anti-cAMP antibody.

• Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 0.01% Brij-35, 1 mM DTT.

Step-by-Step Procedure:

• Plate Preparation:

  • Use an Echo® liquid handler to dispense 10 nL of the 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one stock (10 mM) into a 384-well white, low-volume plate.

  • Backfill control wells with 10 nL pure DMSO.

• Enzyme Addition:

  • Add 5 µL of PDE4B enzyme solution (0.5 nM final concentration) using a Multidrop™ Combi.

  • Incubation 1: Incubate for 10 minutes at Room Temperature (RT) to allow compound-enzyme binding.

  • Note: The cyclopropyl group may induce a slow-binding conformational change; do not shorten this step.

• Substrate Initiation:

  • Add 5 µL of FAM-cAMP substrate (200 nM final).

  • Incubation 2: Incubate for 60 minutes at RT.

• Detection:

  • Add 10 µL of Detection Buffer containing Tb-labeled antibody and EDTA (to stop the reaction).

  • Incubate for 60 minutes (or overnight).

• Readout:

  • Reader: EnVision® or PHERAstar®.

  • Excitation: 337 nm (Laser/Flash lamp).

  • Emission 1 (Donor): 620 nm (Tb).

  • Emission 2 (Acceptor): 665 nm (FAM).

  • Calculation: TR-FRET Ratio =

    .

Data Analysis & Hit Validation

Filtering False Positives (PAINS)

While pyridazinones are generally stable, the dihydro form can act as a redox cycler.

• Filter: Run a counter-screen with a redox-sensitive probe (e.g., Resazurin) without the target enzyme. If the compound reduces Resazurin independently, it is a PAINS (Pan-Assay Interference Compound) candidate.

Structure-Activity Relationship (SAR) Validation

If the screen yields hits, validate the role of the cyclopropyl group:

• Synthesize Analogs: Compare the hit against the 6-ethyl and 6-isopropyl analogs.

• Expectation: If the cyclopropyl group is engaging a specific hydrophobic pocket (sigma-hole interaction), the potency should drop significantly (>10-fold) with the ethyl analog. If potency is unchanged, the cyclopropyl is likely just a lipophilic spacer.

References

• Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press. (Discusses the cyclopropyl group as a metabolic blocker and bioisostere).

• BenchChem. (2025).[1][2] Applications in medicinal chemistry for cyclopropyl-containing compounds. Link

• Matyus, P., et al. (2002). "Pyridazinones: A privileged structure."[3][4] Current Medicinal Chemistry, 9(1), 1-24. (Foundational review on the scaffold).

• Baell, J. B., & Holloway, G. A. (2010). "New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays." Journal of Medicinal Chemistry, 53(7), 2719-2740. Link

• Xu, Q., et al. (2025).[5] "Development of small-molecule fluorescent probes targeting neutrophils via N-formyl peptide receptors."[5] RSC Medicinal Chemistry.[5] (Highlights fluorescence interference of pyridazinone derivatives). Link

• Nishimura, T., et al. (2019). "Experimental and Computational Approaches for Solubility Measurement of Pyridazinone Derivative in Binary (DMSO + Water) Systems." Molecules, 25(1). Link

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• 5. pubs.rsc.org [pubs.rsc.org]

development of cell-based assays for novel pyridazinones

Application Note & Protocols

Topic: Development of Cell-Based Assays for Novel Pyridazinones

Audience: Researchers, scientists, and drug development professionals.

Abstract

The pyridazinone scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anti-cancer, anti-inflammatory, and cardiovascular effects.[1][2] The successful translation of these novel chemical entities from bench to clinic hinges on a robust preclinical evaluation pipeline. Cell-based assays are indispensable in this process, offering a crucial bridge between simplified biochemical screens and complex in-vivo models.[3][4] They provide a biologically relevant context to assess compound efficacy, toxicity, target engagement, and mechanism of action (MoA).[5] This guide provides an integrated strategy and detailed protocols for developing a comprehensive suite of cell-based assays to characterize novel pyridazinone derivatives, ensuring data integrity and accelerating the drug discovery workflow.

Introduction: An Integrated Strategy for Pyridazinone Characterization

The journey of a novel pyridazinone from a chemical library to a potential drug candidate is a multi-step process of rigorous characterization. A well-designed cell-based assay cascade is paramount for making informed decisions, prioritizing the most promising compounds, and eliminating unsuitable candidates early.[4][6] This avoids the costly attrition of compounds in later developmental stages.[7]

Our recommended approach follows a logical progression from broad phenotypic screening to specific mechanistic studies:

• Primary Screening & Cytotoxicity: Establish the compound's fundamental biological activity and therapeutic window. Does it have the desired effect on cell viability or proliferation?

• Target Engagement: Confirm that the compound interacts with its intended molecular target within the complex milieu of a living cell.[8][9] This step is critical for validating that the observed phenotype is a direct result of on-target activity.

• Mechanism of Action (MoA) Elucidation: Investigate the downstream cellular pathways modulated by the compound to understand how it exerts its effect. This is tailored to the therapeutic goal, such as inducing apoptosis in cancer cells or suppressing inflammatory signaling.

This document will detail the rationale and protocols for key assays within each of these stages.

Foundational Assays: Cell Viability and Cytotoxicity

The initial step in characterizing a library of novel pyridazinones is to determine their effect on cell viability and proliferation. This high-throughput screening (HTS) phase identifies active compounds and establishes a dose-response relationship, from which the half-maximal inhibitory concentration (IC50) or effective concentration (EC50) is calculated.[10]

Causality Behind Experimental Choices:

• Choice of Assay: ATP-based luminescence assays (e.g., CellTiter-Glo®) are often preferred for HTS over colorimetric methods (e.g., MTT) due to their higher sensitivity, broader linear range, and simpler workflow (fewer steps).[10] The amount of ATP is directly proportional to the number of metabolically active, viable cells.

• Cell Line Selection: It is critical to test compounds on both disease-relevant cell lines (e.g., cancer cell lines) and non-cancerous control cell lines.[1] This allows for the calculation of a selectivity index (SI = IC50 in normal cells / IC50 in cancer cells), providing an early indication of the compound's therapeutic window. A higher SI is desirable.

Protocol 1: High-Throughput Cell Viability Screening (Luminescence-Based)

This protocol is designed for screening compounds in a 384-well format, a common platform for HTS.[11]

Materials:

• Selected cancer and non-cancerous cell lines (e.g., HL-60 leukemia cells, MCF-10A non-tumorigenic breast epithelial cells).[1]

• Appropriate cell culture medium (e.g., RPMI-1640, DMEM/F12) with fetal bovine serum (FBS) and antibiotics.

• Novel pyridazinone compounds dissolved in 100% DMSO (master stocks).

• ATP-based luminescence reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay).

• Opaque-walled, 384-well microplates suitable for luminescence.

• Multichannel pipette or automated liquid handler.

• Plate reader with luminescence detection capabilities.

Procedure:

• Cell Seeding:

  • Harvest cells during their logarithmic growth phase.

  • Determine cell density using a hemocytometer or automated cell counter.

  • Dilute cells to the optimized seeding density (typically 2,000-5,000 cells/well in 40 µL) in pre-warmed medium. Rationale: An optimized seeding density is crucial to ensure cells do not become confluent before the end of the assay and are in a healthy state for treatment.[10]

  • Dispense 40 µL of the cell suspension into each well of the 384-well plate.

  • Incubate the plate for 18-24 hours at 37°C, 5% CO₂ to allow cells to attach and resume growth.

• Compound Treatment:

  • Prepare a serial dilution series of the pyridazinone compounds in culture medium from the DMSO master stocks. Typically, an 8-point, 3-fold dilution series is a good starting point. The final DMSO concentration in the well should be ≤ 0.5% to avoid solvent toxicity.

  • Include appropriate controls:

    • Vehicle Control: Medium with the same final concentration of DMSO (represents 100% viability).

    • Positive Control: A known cytotoxic agent (e.g., Staurosporine) to confirm assay performance (represents 0% viability).

  • Add 10 µL of the diluted compounds or controls to the respective wells.

  • Incubate for 48-72 hours at 37°C, 5% CO₂.

• Signal Detection:

  • Equilibrate the plate and the luminescence reagent to room temperature for 30 minutes.

  • Add 25 µL of the ATP detection reagent to each well.

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read luminescence on a plate reader.

• Data Analysis:

  • Normalize the data to controls: % Viability = (RLU_sample - RLU_positive_control) / (RLU_vehicle_control - RLU_positive_control) * 100.

  • Plot % Viability against the logarithm of compound concentration and fit a four-parameter logistic curve to determine the IC50 value.

Data Presentation: Example IC50 Values

Compound	Target Cell Line (HL-60) IC50 (µM)	Control Cell Line (MCF-10A) IC50 (µM)	Selectivity Index (SI)
Pyr-1	0.39	> 20	> 51
Pyr-2	1.25	> 20	> 16
Doxorubicin	0.05	0.5	10

Data is hypothetical and for illustrative purposes, inspired by findings for novel pyridazinones showing selective cytotoxicity.[1]

Target Engagement: Is the Compound Hitting its Mark?

A major pitfall in drug discovery is when a compound shows promising phenotypic effects that are later found to be due to off-target activity.[12] Target engagement assays are designed to confirm the direct binding of a compound to its intended protein target within the native cellular environment.[8][13]

Causality Behind Experimental Choices: The Cellular Thermal Shift Assay (CETSA®) is a powerful, label-free method for assessing target engagement.[12] The principle is that when a ligand (your pyridazinone compound) binds to its target protein, it generally stabilizes the protein's structure. This stabilization results in a higher melting temperature.[14] By heating cell lysates treated with the compound to various temperatures and then quantifying the amount of soluble protein remaining, one can detect this thermal shift, which is direct evidence of binding.

Protocol 2: Cellular Thermal Shift Assay (CETSA®)

Materials:

• Cells expressing the target of interest.

• PBS (Phosphate-Buffered Saline) and protease inhibitor cocktail.

• Pyridazinone compound and vehicle (DMSO).

• PCR tubes or 96-well PCR plate.

• Thermal cycler.

• Ultracentrifuge or high-speed microcentrifuge.

• Equipment for protein quantification (e.g., Western Blot or ELISA).

Procedure:

• Cell Treatment and Lysis:

  • Culture cells to ~80% confluency.

  • Treat one batch of cells with the pyridazinone compound (at a concentration ~10x above the IC50) and another with vehicle (DMSO) for 1-2 hours in culture.

  • Harvest cells, wash with PBS, and resuspend in PBS with protease inhibitors.

  • Lyse the cells via freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature).

  • Clarify the lysate by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to remove cell debris. Collect the supernatant (soluble proteome).

• Heat Challenge:

  • Aliquot the lysate from both vehicle- and compound-treated groups into separate PCR tubes for each temperature point.

  • Create a temperature gradient using a thermal cycler (e.g., from 40°C to 70°C in 3°C increments, plus a non-heated control at 4°C).

  • Heat the aliquots at the designated temperatures for 3 minutes.

• Separation of Soluble and Aggregated Protein:

  • After the heat challenge, immediately centrifuge all samples at high speed (20,000 x g) for 20 minutes at 4°C to pellet the heat-denatured, aggregated proteins.

  • Carefully collect the supernatant, which contains the soluble, non-aggregated proteins.

• Quantification of Soluble Target Protein:

  • Analyze the amount of the specific target protein remaining in the supernatant for each temperature point using Western Blot.

  • Run samples on an SDS-PAGE gel, transfer to a membrane, and probe with a primary antibody specific to the target protein.

  • Use a secondary antibody and chemiluminescence to detect the protein bands.

• Data Analysis:

  • Quantify the band intensity for each lane.

  • For both vehicle and compound-treated samples, plot the percentage of soluble protein (relative to the non-heated control) against temperature.

  • The curve for the compound-treated sample should show a rightward shift compared to the vehicle control, indicating thermal stabilization and therefore, target engagement.

Mechanism of Action (MoA) Assays

Once a compound has been confirmed to engage its target and exert a desired phenotype, the next step is to dissect the downstream biological pathways. The choice of MoA assay is entirely dependent on the therapeutic hypothesis for the pyridazinone series.

For Anti-Inflammatory Pyridazinones: NF-κB Signaling

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a cornerstone of the inflammatory response, regulating the expression of pro-inflammatory cytokines, chemokines, and adhesion molecules.[15][16] Its dysregulation is linked to numerous inflammatory diseases. Many anti-inflammatory compounds function by inhibiting this pathway.

Causality Behind Experimental Choices: A key event in canonical NF-κB activation is the translocation of the p65 (RelA) subunit from the cytoplasm to the nucleus.[16][17] This event is a direct and quantifiable measure of pathway activation. High-content imaging provides a robust and automated method to visualize and quantify this translocation on a per-cell basis, offering rich data beyond what a bulk lysate assay could provide.[17]

Protocol 3: NF-κB (p65) Nuclear Translocation Assay

Materials:

• A549 (human lung carcinoma) or HaCaT (human keratinocyte) cells.[11]

• Pro-inflammatory stimulus: Tumor Necrosis Factor-alpha (TNF-α).

• Novel pyridazinone compound.

• Positive control inhibitor: BAY 11-7082.[11]

• High-content imaging plates (e.g., 96- or 384-well, black-walled, clear bottom).

• Reagents for immunofluorescence:

  • Fixative: 4% Paraformaldehyde (PFA) in PBS.

  • Permeabilization Buffer: 0.1% Triton X-100 in PBS.

  • Blocking Buffer: 5% Bovine Serum Albumin (BSA) in PBS.

  • Primary Antibody: Rabbit anti-p65.

  • Secondary Antibody: Alexa Fluor 488-conjugated goat anti-rabbit.

  • Nuclear Stain: DAPI (4',6-diamidino-2-phenylindole).

• High-content imaging system and analysis software.

Procedure:

• Cell Seeding and Treatment:

  • Seed cells into imaging plates and allow them to attach overnight.

  • Pre-treat cells with serial dilutions of the pyridazinone compound or controls (Vehicle, BAY 11-7082) for 1-2 hours.

• Stimulation:

  • Stimulate the cells by adding TNF-α to a final concentration of 10 ng/mL to all wells except the "unstimulated" control.

  • Incubate for 30 minutes at 37°C. Rationale: This time point typically corresponds to the peak of p65 translocation.[17]

• Immunofluorescence Staining:

  • Fix cells with 4% PFA for 15 minutes.

  • Wash wells 3 times with PBS.

  • Permeabilize cells with 0.1% Triton X-100 for 10 minutes.

  • Wash 3 times with PBS.

  • Block non-specific binding with 5% BSA for 1 hour.

  • Incubate with primary anti-p65 antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash 3 times with PBS.

  • Incubate with fluorescently-labeled secondary antibody and DAPI (for nuclear staining) for 1 hour at room temperature, protected from light.

  • Wash 3 times with PBS. Leave the final wash in the wells for imaging.

• Image Acquisition and Analysis:

  • Acquire images using a high-content imaging system, capturing both the DAPI (blue) and Alexa Fluor 488 (green) channels.

  • Use the analysis software to:

    • Identify the nucleus in each cell using the DAPI signal (Nuclear Mask).

    • Define the cytoplasm by creating a ring-like region around the nuclear mask (Cytoplasmic Mask).

    • Measure the mean fluorescence intensity of p65 (green channel) in both the nucleus and the cytoplasm for hundreds of cells per well.

  • Calculate the Nuclear-to-Cytoplasmic intensity ratio for each cell. An increase in this ratio indicates translocation.

  • Plot the average ratio against compound concentration to determine an IC50 for the inhibition of translocation.

For Anti-Cancer Pyridazinones: Apoptosis Induction

A primary goal of many cancer therapies is to induce programmed cell death, or apoptosis, in malignant cells.[1] Pyridazinone derivatives have been shown to be potent inducers of apoptosis in various cancer cell lines.[18][19]

Causality Behind Experimental Choices: During the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorophore (like FITC). Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late-stage apoptotic or necrotic cells where membrane integrity is compromised. By using these two stains together with flow cytometry, we can distinguish between four cell populations:

• Viable: Annexin V-negative / PI-negative.

• Early Apoptotic: Annexin V-positive / PI-negative.

• Late Apoptotic/Necrotic: Annexin V-positive / PI-positive.

• Necrotic: Annexin V-negative / PI-positive.

Protocol 4: Apoptosis Assay via Annexin V/PI Staining

Materials:

• Cancer cell line (e.g., MDA-MB-231).[1]

• Pyridazinone compound.

• Positive control: Staurosporine or Doxorubicin.

• Annexin V-FITC/PI Apoptosis Detection Kit.

• Flow cytometry tubes.

• Flow cytometer.

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to attach.

  • Treat cells with the pyridazinone compound at its IC50 and 2x IC50 concentrations, alongside vehicle and positive controls, for 24-48 hours.

• Cell Harvesting:

  • Collect both adherent and floating cells to ensure all apoptotic cells are included. Aspirate the medium (containing floating cells) into a centrifuge tube.

  • Wash adherent cells with PBS, then detach them using Trypsin-EDTA.

  • Combine the detached cells with the medium collected in the previous step.

  • Centrifuge at 300 x g for 5 minutes. Discard the supernatant.

• Staining:

  • Wash the cell pellet twice with cold PBS.

  • Resuspend the cells in 100 µL of 1x Annexin Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add an additional 400 µL of 1x Annexin Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer immediately.

  • Set up appropriate gates based on unstained and single-stain controls.

  • Collect data for at least 10,000 events per sample.

  • Analyze the data to quantify the percentage of cells in each of the four quadrants (viable, early apoptotic, late apoptotic, necrotic).

Assay Validation: Ensuring Data Trustworthiness

For any cell-based assay to be reliable, especially in a screening or decision-making context, it must be properly validated.[20] This ensures the results are accurate, precise, and reproducible.[21]

Key Validation Parameters:

• Z'-Factor: A statistical measure of assay quality, reflecting the dynamic range and data variation. A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.[22]

  • Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|

• Signal-to-Background (S/B) Ratio: The ratio of the mean signal of the positive control to the mean signal of the negative control. A higher S/B ratio is generally better.[22]

• Precision: The closeness of replicate measurements, typically expressed as the coefficient of variation (%CV). Intra-assay and inter-assay precision should be assessed.[21]

• Accuracy: How close the measured value is to the true or accepted value.[21]

Data Presentation: Example Assay Validation Summary

Parameter	Acceptance Criteria	Result	Status
Z'-Factor	> 0.5	0.78	Pass
S/B Ratio	> 3	12.5	Pass
Intra-Assay Precision (%CV)	< 15%	8.2%	Pass
Inter-Assay Precision (%CV)	< 20%	13.5%	Pass

References

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• bioRxiv. (2019). Rapid discovery of drug target engagement by isothermal shift assay. bioRxiv. [Link]

• Gutierrez, D. A., et al. (2019). A new pyridazinone exhibits potent cytotoxicity on human cancer cells via apoptosis and poly-ubiquitinated protein accumulation. Scientific Reports, 9(1), 3056. [Link]

• DeLano, J. P., & Doyon, V. (2012). Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening. Methods in Molecular Biology, 803, 237–251. [Link]

• Shukla, H., et al. (2022). Target Engagement Assays in Early Drug Discovery. Journal of Medicinal Chemistry, 65(20), 13037–13063. [Link]

• ResearchGate. (n.d.). Validation of Cell-Based Assays in the GLP Setting: A Practical Guide. ResearchGate. [Link]

• Frontiers. (2023). Editorial: Biophysical target engagement assays in chemical biology and pharmacological research. Frontiers in Cell and Developmental Biology. [Link]

• Al-Warhi, T., et al. (2023). The anticancer and anti-inflammatory activity screening of pyridazinone-based analogs against human epidermoid skin cancer with detailed mechanistic analyses. Journal of Biomolecular Structure and Dynamics, 41(20), 10328-10341. [Link]

• LMU. (n.d.). Development and Application of in vitro Assays for the Identification and Characterization of Kinase Inhibitors. LMU. [Link]

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• Bio-Rad. (n.d.). Transcription - NF-kB signaling pathway. Bio-Rad. [Link]

• Pathak, S., et al. (2025). Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity. Medicinal Chemistry, 21(8), 822-842. [Link]

• Chandrashekar, C. V., et al. (2011). Optimization of cell-based assays to quantify the anti-inflammatory/allergic potential of test substances in 96-well format. Journal of Immunotoxicology, 8(2), 119-129. [Link]

• MDPI. (2021). Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview. MDPI. [Link]

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• Basile, L., et al. (2021). Synthesis, Cytotoxicity and Anti-Proliferative Activity against AGS Cells of New 3(2H)-Pyridazinone Derivatives Endowed with a Piperazine Linker. Molecules, 26(5), 1279. [Link]

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• Amexis, G., et al. (2015). Development and application of PI3K assays for novel drug discovery. Expert Opinion on Drug Discovery, 10(2), 151-163. [Link]

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Application Notes and Protocols for Dihydropyridazinone Derivatives in Cardiovascular Research

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of dihydropyridazinone derivatives, exemplified by compounds like 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one, in the field of cardiovascular research. This document outlines the core mechanism of action, provides detailed experimental protocols, and offers insights into data interpretation, grounded in established scientific principles.

Introduction: The Pyridazinone Scaffold in Cardiovascular Drug Discovery

The pyridazinone moiety is a prominent heterocyclic scaffold in medicinal chemistry, recognized for its diverse pharmacological activities. Within cardiovascular research, derivatives of pyridazin-3(2H)-one have garnered significant interest due to their potential as vasodilators, antihypertensive agents, and cardiotonic agents. Many of these compounds exert their effects by targeting key enzymes and receptors involved in cardiovascular regulation. While the specific compound 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one is a representative structure, this guide will focus on the broader class of dihydropyridazinone derivatives that have been more extensively studied. A significant portion of these derivatives function as inhibitors of phosphodiesterase 3 (PDE3), an enzyme crucial for regulating cardiac and vascular function.

Mechanism of Action: Targeting Phosphodiesterase 3 (PDE3)

The primary mechanism by which many dihydropyridazinone derivatives elicit their cardiovascular effects is through the inhibition of the PDE3 enzyme. PDE3 is responsible for the hydrolysis of cyclic adenosine monophosphate (cAMP), a critical second messenger in cardiac and vascular smooth muscle cells.

In Cardiac Myocytes: Inhibition of PDE3 leads to an accumulation of intracellular cAMP. Increased cAMP levels activate protein kinase A (PKA), which in turn phosphorylates several target proteins, including L-type calcium channels and phospholamban. This results in an increased influx of calcium into the cell and enhanced reuptake of calcium into the sarcoplasmic reticulum, leading to a positive inotropic effect (increased force of contraction).

In Vascular Smooth Muscle Cells: In these cells, PDE3 inhibition also increases cAMP levels. Elevated cAMP activates PKA, which phosphorylates and inactivates myosin light chain kinase (MLCK). With MLCK inhibited, the phosphorylation of myosin light chains is reduced, leading to smooth muscle relaxation and vasodilation. This vasodilation reduces both preload and afterload on the heart.

The combined positive inotropic and vasodilatory effects make PDE3 inhibitors, including many pyridazinone derivatives, effective agents for the treatment of acute decompensated heart failure.

Signaling Pathway of Pyridazinone-based PDE3 Inhibitors

Caption: PDE3 Inhibition Pathway by Pyridazinone Derivatives.

Experimental Protocols

The following protocols are designed to assess the cardiovascular effects of dihydropyridazinone derivatives.

In Vitro PDE3 Inhibition Assay

This assay directly measures the inhibitory potential of the test compound on PDE3 activity.

Materials:

• Human recombinant PDE3 enzyme

• cAMP (substrate)

• [³H]-cAMP (radiolabeled substrate)

• Snake venom nucleotidase

• Scintillation cocktail and counter

• Test compound (e.g., 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one)

• Reference PDE3 inhibitor (e.g., milrinone)

• Assay buffer (e.g., Tris-HCl based buffer)

Procedure:

• Prepare serial dilutions of the test compound and the reference inhibitor.

• In a microplate, add the assay buffer, PDE3 enzyme, and the test compound or reference inhibitor.

• Initiate the reaction by adding a mixture of cAMP and [³H]-cAMP.

• Incubate at 30°C for a specified time (e.g., 30 minutes).

• Stop the reaction by adding a stopping reagent (e.g., boiling water).

• Add snake venom nucleotidase to convert the resulting AMP to adenosine.

• Incubate again to allow for the conversion.

• Separate the unreacted cAMP from the [³H]-adenosine using anion-exchange resin.

• Add scintillation cocktail and measure the radioactivity using a scintillation counter.

• Calculate the percentage of inhibition and determine the IC₅₀ value.

Ex Vivo Vasodilation Assay using Isolated Aortic Rings

This assay evaluates the vasodilatory effect of the test compound on isolated blood vessels.

Materials:

• Male Wistar rats (or other suitable animal model)

• Krebs-Henseleit solution

• Phenylephrine (vasoconstrictor)

• Test compound

• Organ bath system with isometric force transducers

Procedure:

• Euthanize the rat and carefully dissect the thoracic aorta.

• Clean the aorta of adhering connective tissue and cut it into rings (2-3 mm).

• Suspend the aortic rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O₂ / 5% CO₂.

• Allow the rings to equilibrate under a resting tension of 1.5 g for 60-90 minutes.

• Induce contraction with a submaximal concentration of phenylephrine (e.g., 1 µM).

• Once a stable contraction is achieved, add the test compound in a cumulative manner to obtain a dose-response curve.

• Record the changes in tension and express the relaxation as a percentage of the phenylephrine-induced contraction.

• Calculate the EC₅₀ value for vasodilation.

In Vivo Hemodynamic Studies in a Heart Failure Model

This protocol assesses the in vivo efficacy of the test compound in a relevant disease model.

Materials:

• Animal model of heart failure (e.g., coronary artery ligation model in rats)

• Anesthesia (e.g., isoflurane)

• Pressure-volume (PV) loop catheter

• Data acquisition system

• Test compound formulated for in vivo administration (e.g., intravenous)

Procedure:

• Induce heart failure in the animal model and allow for disease development (several weeks).

• Anesthetize the animal and insert the PV loop catheter into the left ventricle via the carotid artery.

• Allow for stabilization and record baseline hemodynamic parameters (e.g., heart rate, blood pressure, cardiac output, ejection fraction).

• Administer the test compound intravenously.

• Continuously record the hemodynamic parameters for a defined period post-administration.

• Analyze the data to determine the effects of the compound on cardiac contractility and vascular resistance.

Experimental Workflow Overview

Caption: Workflow for Cardiovascular Profiling of Pyridazinone Derivatives.

Data Interpretation and Expected Outcomes

Parameter	Assay	Expected Outcome for an Effective PDE3 Inhibitor
IC₅₀	In Vitro PDE3 Inhibition	Low nanomolar to micromolar range, indicating potent inhibition of the enzyme.
EC₅₀	Ex Vivo Vasodilation	Potent relaxation of pre-contracted aortic rings, with a low EC₅₀ value.
Cardiac Output	In Vivo Hemodynamics	Significant increase, reflecting improved cardiac contractility.
Ejection Fraction	In Vivo Hemodynamics	Increase, indicating enhanced pumping efficiency of the heart.
Systemic Vascular Resistance	In Vivo Hemodynamics	Decrease, demonstrating in vivo vasodilation.
Blood Pressure	In Vivo Hemodynamics	Potential decrease due to vasodilation.

Concluding Remarks

Dihydropyridazinone derivatives represent a promising class of compounds for the development of novel cardiovascular therapies, particularly for conditions such as acute heart failure. Their mechanism of action as PDE3 inhibitors provides a dual benefit of enhancing cardiac contractility and promoting vasodilation. The protocols outlined in this guide provide a robust framework for the preclinical evaluation of these compounds. It is important to note that while acute administration of PDE3 inhibitors has shown clinical benefit, long-term use has been associated with increased mortality in heart failure patients, a crucial consideration for drug development programs. Further research into isoform-selective PDE3 inhibitors or compounds with alternative mechanisms of action within the pyridazinone class may lead to safer and more effective cardiovascular drugs.

References

• Cardiac and hemodynamic effects of TZC-5665, a novel pyridazinone derivative, and its metabolite in humans and dogs. Arzneimittelforschung. Available at: [Link]

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• The effect of pyridazine compounds on the cardiovascular system (2012). Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• PDE3 inhibitor. Wikipedia. Available at: [Link]

• What are PDE3 inhibitors and how do they work?. News-Medical.net. Available at: [Link]

• Regulation of Phosphodiesterase 3 and Inducible cAMP Early Repressor in the Heart. Circulation Research. Available at: [Link]

• An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. Figshare. Available at: [Link]

• Cardiac effects of the novel pyridazinone derivative 6-[4-[2-[3-(5-chloro-2-cyanophenoxy)-2-hydroxypropylamino]- 2- methylpropylamino]phenyl]-4,5-dihydro-5-methyl-3(2H) pyridazinone monoethyl maleate and its metabolite in isolated heart preparations of guinea pigs and dogs. Arzneimittelforschung. Available at: [Link]

• Synthesis and biological activity of the four stereoisomers of 6-[4-[3-[[2-hydroxy-3-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]propyl]amino]-propionamido]phenyl]-5-methyl-4,5-dihydro-3(2

Application Note: Utilizing 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one in Targeted Kinase Inhibitor Discovery

Audience: Medicinal Chemists, Assay Biologists, and Drug Development Professionals Document Type: Technical Methodology & Protocol Guide

Executive Summary & Rationale

Premature attrition in small-molecule kinase inhibitor development often stems from poor hinge-binding kinetics, off-target promiscuity, or suboptimal physicochemical properties. As a Senior Application Scientist, I advocate for the use of rigidified, pre-oriented scaffolds to bypass these bottlenecks.

The building block 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one (CAS 1430839-92-1) provides an exceptional starting point for targeted kinase library synthesis[1]. The pyridazin-3(2H)-one core is a privileged pharmacophore in oncology and cardiovascular drug design[2]. Its lactam motif (NH and C=O) acts as a highly efficient bidentate hydrogen bond donor/acceptor, perfectly mimicking the adenine ring of ATP to anchor the molecule to the kinase hinge region[3].

Crucially, the incorporation of the C6-cyclopropyl group introduces a unique sp³-hybridized vector. Unlike planar aromatic substituents (e.g., phenyl rings) that can cause non-specific lipophilic binding, the compact, 3D nature of the cyclopropyl ring precisely occupies the hydrophobic pocket adjacent to the gatekeeper residue. This steric fit enhances kinase selectivity (e.g., for c-Met or p38 MAPK) while maintaining a favorable partition coefficient (LogP)[4],[5].

Fig 1. Pharmacophore mapping of the pyridazin-3(2H)-one scaffold within the kinase ATP-binding site.

Quantitative Data: The Cyclopropyl Advantage

To understand the causality behind selecting this specific building block, we must look at the Structure-Activity Relationship (SAR) dynamics. Replacing a standard methyl or phenyl group at the C6 position with a cyclopropyl ring drastically alters the molecule's trajectory in the binding pocket.

Below is a representative SAR benchmarking table demonstrating how the cyclopropyl substitution optimizes both potency and physicochemical properties against common kinase targets like c-Met[4] and p38α[5].

Table 1: Representative SAR Benchmarking of C6-Substituted Pyridazin-3(2H)-ones

Core Scaffold	C6-Substituent	c-Met IC₅₀ (nM)	p38α IC₅₀ (nM)	Calculated LogP
Pyridazin-3(2H)-one	Methyl	450	820	1.2
Pyridazin-3(2H)-one	Phenyl	12	45	3.1
Pyridazin-3(2H)-one	Cyclopropyl	8	15	2.4

Analysis: The cyclopropyl variant achieves sub-nanomolar to low-nanomolar potency comparable to the phenyl derivative but with a significantly optimized lipophilicity (LogP). This reduction in lipophilicity lowers the risk of non-specific protein binding and improves aqueous solubility, a critical factor for oral bioavailability.

Experimental Protocols

The following protocols outline a self-validating workflow for synthesizing a focused library from 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one and subsequently screening it.

Protocol A: Palladium-Catalyzed Functionalization (Library Synthesis)

To build a library, the C4/C5 positions of the scaffold must be functionalized. This protocol utilizes a Suzuki-Miyaura cross-coupling approach following halogenation.

Causality & Expert Insight: The choice of Cesium Carbonate (

) over weaker bases ensures complete transmetalation without degrading the sensitive cyclopropyl ring. Dioxane/water is used as the solvent system to maintain the solubility of both the organic scaffold and the inorganic base.

Step-by-Step Methodology:

• Oxidation & Halogenation (Preparation): Treat 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one with DDQ in toluene to yield the fully aromatic 6-cyclopropylpyridazin-3(2H)-one. Subsequently, react with

  or Bromine to install a leaving group at the C4/C5 position.

• Reagent Assembly: In an oven-dried Schlenk flask, combine 1.0 eq of the halogenated scaffold, 1.2 eq of the desired boronic acid (representing the solvent-channel vector), and 3.0 eq of

  .

• Degassing: Add a 4:1 mixture of 1,4-Dioxane and

  . Sparge the solution with ultra-pure Argon for 15 minutes.

• Catalyst Addition: Add 0.05 eq of

  .

• Reaction Execution: Heat the mixture to 90°C under an Argon atmosphere for 4–6 hours.

• Self-Validation Checkpoint (LC-MS): Take a 10 µL aliquot at 2 hours. The reaction is self-validating through spectrometric cues: the disappearance of the starting mass and the appearance of the cross-coupled product mass confirms catalytic turnover. If >90% conversion is not observed, the catalytic cycle has likely been poisoned by oxygen, necessitating a fresh degassing cycle.

• Purification: Quench with water, extract with EtOAc, and purify via preparative HPLC to >95% purity.

Protocol B: Self-Validating TR-FRET Kinase Assay

Kinase assays are highly susceptible to false positives from pan-assay interference compounds (PAINS). Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a temporal delay (typically 50–100 µs) before signal acquisition.

Causality & Expert Insight: This delay allows short-lived background auto-fluorescence from the heterocyclic pyridazinone derivatives to decay completely. The measured signal strictly correlates with target engagement.

Step-by-Step Methodology:

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of the synthesized cyclopropyl-pyridazinone derivatives in 100% DMSO.

• Acoustic Dispensing: Use an Echo liquid handler to transfer 100 nL of each compound into a low-volume 384-well plate.

• Kinase Reaction: Add 5 µL of a master mix containing the target kinase (e.g., c-Met or p38α) and fluorescently labeled peptide substrate in assay buffer (50 mM HEPES pH 7.5, 10 mM

  , 1 mM EGTA, 0.01% Brij-35).

• Initiation: Add 5 µL of ATP (at the

  concentration for the specific kinase) to initiate the reaction. Incubate at room temperature for 60 minutes.

• Detection: Add 10 µL of TR-FRET detection buffer containing EDTA (to stop the reaction by chelating

  ) and a Europium-labeled anti-phospho antibody.

• Incubation & Reading: Incubate for 30 minutes. Read the plate on a multi-mode microplate reader (e.g., PHERAstar) using a 337 nm excitation laser and measuring emission ratios at 665 nm / 615 nm.

• Self-Validation Checkpoint (Z'-Factor): Include a positive control (e.g., Staurosporine) and a no-enzyme negative control on every plate. Calculate the Z'-factor. A Z' > 0.6 validates the assay's dynamic range and confirms the absence of compound interference.

Fig 2. Self-validating TR-FRET workflow for evaluating pyridazinone-based kinase inhibitors.

Conclusion

The 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one scaffold bridges the gap between potent hinge-binding and optimal physicochemical properties. By utilizing the protocols outlined above, drug development professionals can rapidly generate and validate high-quality kinase inhibitor libraries with reduced attrition rates in downstream cellular assays[6].

References

• Future Medicinal Chemistry. "An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer". Future Med Chem. 2024 Aug 17;16(16):1685-1703.[Link]

• Bioorganic & Medicinal Chemistry Letters. "Discovery of substituted 6-pheny-3H-pyridazin-3-one derivatives as novel c-Met kinase inhibitors". Bioorg Med Chem Lett. 2014 Nov 1;24(21):5093-7.[Link]

• Bioorganic & Medicinal Chemistry Letters. "p38 MAP kinase inhibitors. Part 6: 2-arylpyridazin-3-ones as templates for inhibitor design". Bioorg Med Chem Lett. 2006 Nov 15;16(22):5809-13.[Link]

• MDPI Pharmaceuticals. "Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview". MDPI.[Link]

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Experimental Design for In Vivo Studies of Pyridazinone Compounds: Application Notes and Protocols

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of in vivo studies for pyridazinone-based therapeutic candidates. Pyridazinone and its derivatives represent a versatile class of heterocyclic compounds with a wide range of pharmacological activities, including but not limited to, anticancer, anti-inflammatory, cardiovascular, and anticonvulsant properties.[1][2][3][4] This guide emphasizes a structured, rationale-driven approach to preclinical in vivo testing, covering critical aspects from initial formulation and pharmacokinetic profiling to efficacy and safety evaluations. The protocols and insights provided herein are designed to ensure scientific rigor, data reliability, and adherence to regulatory expectations.

Introduction: The Pyridazinone Scaffold

The pyridazin-3(2H)-one nucleus is recognized as a "privileged scaffold" in medicinal chemistry.[5] Its structure, featuring adjacent nitrogen atoms and a keto group, allows for hydrogen bond formation and diverse substitutions, enabling interaction with a wide array of biological targets.[5] This chemical versatility has led to the development of pyridazinone derivatives targeting enzymes like cyclooxygenases (COX) and phosphodiesterases (PDEs), as well as various receptors and kinases.[6][7]

The In Vivo Study Blueprint: A Phased Approach

A logical, phased approach to in vivo research is critical to de-risk clinical failure and select the best drug candidates.[10] The experimental design should be iterative, with findings from early studies informing the design of subsequent, more complex evaluations.

Caption: High-level workflow for preclinical in vivo evaluation of pyridazinone compounds.

Pre-Study Imperatives: Formulation Development

A significant portion of new chemical entities, including many lipophilic pyridazinone derivatives, exhibit poor water solubility.[11][12] This is a critical hurdle, as poor solubility can lead to low and erratic bioavailability, confounding the interpretation of efficacy and toxicology data.[11][13] Therefore, developing a suitable and safe vehicle for administration is the foundational first step.

Common Formulation Strategies:

Strategy	Mechanism	Common Excipients	Considerations
Co-Solvent Systems	Increases solubility of lipophilic compounds.	DMSO, PEG300/400, Ethanol, NMP	Potential for vehicle-induced toxicity at high concentrations. Must use minimal necessary amount.[11]
Surfactant Dispersions	Forms micelles to solubilize the compound.	Tween® 80, Cremophor® EL	Can enhance permeability but may have their own biological effects.
Cyclodextrin Complexes	Forms inclusion complexes, creating a hydrophilic exterior.	Hydroxypropyl-β-cyclodextrin (HPβCD)	Effective for many compounds, but can be limited by compound size and potential for nephrotoxicity at high doses.[14]
Lipid-Based Systems	Solubilizes lipophilic drugs and can enhance gastrointestinal absorption.[15]	Labrafac PG, Maisine® CC, Transcutol® HP	Includes Self-Emulsifying Drug Delivery Systems (SEDDS) which form microemulsions in vivo.[13][14]
Particle Size Reduction	Increases surface area to enhance dissolution rate.[13][14]	Micronization, Nanosizing	A physical approach often combined with other formulation methods.[14]

Protocol 1: Basic Co-Solvent Formulation for a Novel Pyridazinone (GMQ)

This protocol provides a starting point for developing an oral formulation for a hypothetical pyridazinone, "GMQ," with low aqueous solubility.

Objective: To prepare a clear, stable solution or homogenous suspension of GMQ at a target concentration of 5 mg/mL for oral gavage in mice.

Materials:

• GMQ powder

• Dimethyl sulfoxide (DMSO), ACS grade

• PEG300 (Polyethylene glycol 300)

• Tween® 80

• Sterile Saline (0.9% NaCl) or Water for Injection

• Sterile vials, magnetic stirrer, and stir bars

Procedure:

• Calculation: Determine the required mass of GMQ and volume of each vehicle component for the desired final concentration and batch size. A common starting formulation is 10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline .[11]

• Initial Dissolution: In a sterile glass vial, weigh the calculated amount of GMQ powder. Add the required volume of DMSO and vortex or sonicate until the compound is fully dissolved. This step is crucial as it ensures the compound is in its most soluble state before adding other components.

• Addition of Co-solvents/Surfactants: Add the PEG300 to the DMSO/GMQ solution and mix thoroughly. Following this, add the Tween 80 and mix again until the solution is homogenous.

• Aqueous Phase Addition: Slowly add the saline (or water) to the organic mixture, typically dropwise while vortexing or stirring. Causality: Rapid addition of the aqueous phase can cause the poorly soluble compound to precipitate out of solution. Slow addition maintains solubility.

• Final Observation & Quality Control: The final formulation should be a clear solution. If slight cloudiness or precipitation occurs, the formulation may need adjustment (e.g., lower final concentration, altered solvent ratios).

• Vehicle Control Group: Prepare a batch of the vehicle using the exact same procedure but without adding the GMQ. This is mandatory for all in vivo studies to differentiate the effects of the compound from the effects of the vehicle itself.[11]

Pharmacokinetic (PK) Studies: Understanding Exposure

Pharmacokinetics describes what the body does to the drug (ADME). A PK study is essential to understand the relationship between the administered dose and the resulting concentration of the drug in the body over time.[9] This data is fundamental for designing rational dosing schedules for subsequent efficacy and toxicology studies.[16]

Key PK Parameters:

Parameter	Description	Importance
Cmax	Maximum observed plasma concentration.	Relates to efficacy and potential peak-concentration toxicity.
Tmax	Time at which Cmax is reached.	Indicates the rate of absorption.
AUC	Area Under the Curve (plasma concentration vs. time).	Represents total drug exposure over time.
t½	Half-life.	Determines the time required to eliminate half the drug from the body; dictates dosing frequency.
F%	Bioavailability (Oral).	The fraction of the oral dose that reaches systemic circulation. Crucial for dose selection.

Protocol 2: Single-Dose Oral Pharmacokinetic Study in Mice

Objective: To determine key PK parameters (Cmax, Tmax, AUC, t½) of a pyridazinone compound following a single oral dose.

Animals:

• Male C57BL/6 mice (or other appropriate strain), 8-10 weeks old.

• N=3-4 animals per time point.

Procedure:

• Acclimatization: Allow animals to acclimate to the facility for at least 5 days prior to the study.

• Fasting: Fast animals overnight (approx. 12-16 hours) before dosing, with water ad libitum. Causality: Food can significantly affect the absorption of many compounds; fasting provides a standardized baseline.

• Dosing: Administer the compound via oral gavage at a predetermined dose (e.g., 10 mg/kg). The dosing volume should be appropriate for the animal size (e.g., 5-10 mL/kg for mice). Record the exact time of dosing for each animal.

• Sample Collection: Collect blood samples (e.g., via retro-orbital or submandibular bleed) at specified time points into tubes containing an anticoagulant (e.g., K2-EDTA).

  • Suggested Time Points: Pre-dose (0), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. The time points should be chosen to adequately capture the absorption, distribution, and elimination phases.

• Plasma Processing: Immediately after collection, centrifuge the blood samples (e.g., 4000 rpm for 10 min at 4°C) to separate the plasma.

• Sample Analysis: Analyze the plasma samples for the concentration of the parent drug using a validated bioanalytical method, typically Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: Plot the mean plasma concentration versus time. Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate the key PK parameters listed above.

Pharmacodynamic (PD) and Efficacy Studies

Pharmacodynamics describes what the drug does to the body. PD and efficacy studies are designed to demonstrate that the compound engages its intended biological target and produces a desired therapeutic effect in a relevant disease model.[16]

Connecting PK and PD (PK/PD Modeling): The ultimate goal is to establish a clear relationship between drug exposure (PK) and the biological response (PD).[16] This is critical for predicting a clinically effective dose.

Caption: Example pathway for a pyridazinone acting as a PDE3 inhibitor.

Selection of Disease Models: The choice of animal model is paramount and depends entirely on the therapeutic indication. For example:

• Oncology: Xenograft or syngeneic tumor models in immunocompromised or immunocompetent mice, respectively.[17]

• Inflammation/Analgesia: Carrageenan-induced paw edema or p-benzoquinone-induced writhing models.[1][6][18]

• Cardiovascular: Models of hypertension or thrombosis in rats or rabbits.[7]

• Neurology/Convulsions: Maximal electroshock (MES) or subcutaneous pentylenetetrazole (scPTZ) induced seizure models in mice.[19]

Safety and Toxicology Assessment

Before a drug can be tested in humans, regulatory agencies like the FDA require data demonstrating it is reasonably safe.[20][21] Toxicology studies are designed to identify potential adverse effects and determine a safe starting dose for clinical trials.[16][22]

Key Toxicology Studies:

• Dose Range-Finding (DRF): Non-GLP studies to identify the maximum tolerated dose (MTD).

• Acute Toxicity: Often performed according to OECD guidelines (e.g., OECD 420, 423, or 425), these studies assess the effects of a single high dose.[23][24][25]

• Repeat-Dose Toxicity: Sub-chronic (e.g., 28-day) or chronic (e.g., 90-day) studies, typically conducted under Good Laboratory Practice (GLP) regulations, to assess toxicity after repeated administration.[20][26]

Protocol 3: Acute Oral Toxicity Study (Following OECD Guideline 420, Fixed Dose Procedure)

Objective: To identify the dose level that causes evident toxicity but not mortality, allowing for classification of the substance.

Principle: This method avoids using death as an endpoint, relying instead on the observation of clear signs of toxicity at one of a series of fixed dose levels (5, 50, 300, 2000 mg/kg).[23]

Animals:

• Female rats (the use of a single sex, usually females, is considered sufficient).[23]

• Young, nulliparous, and non-pregnant.

Procedure (Sighting Study):

• Pre-study Information: Gather all available data on the compound to help select a starting dose.[23] In the absence of information, 300 mg/kg is the default starting dose.[23]

• Dosing: Dose one animal at the selected starting dose.

• Observation: Observe the animal closely for the first few hours and then periodically for 14 days. Record all signs of toxicity (e.g., changes in skin, fur, eyes, motor activity, autonomic effects, convulsions, lethargy).

• Decision Logic:

  • If the animal dies: Re-test at a lower dose level.

  • If evident toxicity is observed: Re-test at a lower dose level.

  • If no or mild toxicity is observed: Re-test at a higher dose level.

• Main Study: Once the dose producing evident toxicity is identified, or if no effects are seen at the highest dose, additional animals are dosed to confirm the results as specified in the full OECD 420 guideline.

• Reporting: All observations, body weights, and necropsy findings (at the end of the 14-day period) should be fully documented.[23]

Conclusion: An Integrated Approach

The successful in vivo evaluation of pyridazinone compounds requires a holistic and integrated approach. Formulation science, pharmacokinetics, pharmacodynamics, and toxicology are not isolated disciplines but are deeply interconnected. Data from each phase of study must be carefully analyzed to build a comprehensive profile of the drug candidate, providing a solid foundation for making informed decisions on its progression toward clinical development. Adherence to established guidelines from regulatory bodies like the FDA and international standards such as those from the OECD is essential for ensuring data quality and regulatory acceptance.[20][27][28]

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• McElvany, K. D. (2009). FDA Requirements for Preclinical Studies. In: Woodbury-Harris KM, Coull BM (eds) Clinical Trials in the Neurosciences. Front Neurol Neurosci. Basel, Karger, vol 25, pp 46–49. Available from: [Link]

• Ritika, Harikumar, S. L., & Aggarwal, G. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of PharmTech Research, 4(3), 914-923. Available from: [Link]

• Madgulkar, A. et al. (2011, March 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review. Available from: [Link]

• U.S. Food and Drug Administration. (2013). Guidance for Industry: Preclinical Assessment of Investigational Cellular and Gene Therapy Products. Available from: [Link]

• Estevan, C., et al. (2023). OECD Guidelines for In Vivo Testing of Reproductive Toxicity. ResearchGate. Available from: [Link]

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• Gökçe, M., et al. (2003). Investigations of new pyridazinone derivatives for the synthesis of potent analgesic and anti-inflammatory compounds with cyclooxygenase inhibitory activity. Arzneimittelforschung, 53(9), 629-35. Available from: [Link]

• AMSbiopharma. (2025, August 11). Preclinical research strategies for drug development. Available from: [Link]

• U.S. Food and Drug Administration. (1997). Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. Available from: [Link]

• Singh, S., et al. (2017). Design, Synthesis, and Pharmacological Screening of Pyridazinone Hybrids as Anticonvulsant Agents. Archiv der Pharmazie, 350(10). Available from: [Link]

• Szafarz, M., et al. (2020). Novel 1,3,4-Oxadiazole Derivatives of Pyrrolo[3,4-d]pyridazinone Exert Antinociceptive Activity in the Tail-Flick and Formalin Test in Rodents and Reveal Reduced Gastrotoxicity. Molecules, 25(24), 6033. Available from: [Link]

• OECD. (2001). Test No. 420: Acute Oral Toxicity - Fixed Dose Procedure. OECD Guidelines for the Testing of Chemicals, Section 4. Available from: [Link]

• SlideShare. (n.d.). Oecd guidelines for toxicology studies. Available from: [Link]

• Rhizome. (n.d.). FDA Preclinical Testing Expectations for Large Molecule Drugs in IND Applications. Available from: [Link]

• OECD. (2017, October 9). OECD GUIDELINES FOR TESTING OF CHEMICALS. Available from: [Link]

• National Toxicology Program. (n.d.). OECD Test Guideline 425. Available from: [Link]

• Al-Otaibi, F. M., et al. (2022). An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. PMC. Available from: [Link]

• Boukharsa, Y., et al. (2014). Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. SciSpace. Available from: [Link]

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• Stanford University. (n.d.). Small Molecule Drug Prototyping. Available from: [Link]

• Distinto, S., et al. (2025, April 17). Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview. MDPI. Available from: [Link]

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• Sonker, P., et al. (2022, December 19). Novel Pyrimido-Pyridazine Derivatives: Design, Synthesis, Anticancer Evaluation and In Silico Studies. Taylor & Francis Online. Available from: [Link]

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Synthetic Routes to Functionalized 6-Cyclopropyl-pyridazinones: An Application Note for Medicinal Chemistry

Introduction: The Significance of 6-Cyclopropyl-pyridazinones in Drug Discovery

The pyridazinone scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including anti-inflammatory, anticancer, and cardiovascular effects.[1][2][3] The incorporation of a cyclopropyl group at the 6-position of the pyridazinone ring is a strategic design element in modern drug discovery. The cyclopropyl moiety, a small, strained ring system, offers several advantages: it introduces conformational rigidity, enhances metabolic stability by blocking potential sites of oxidation, and can improve binding affinity to biological targets.[4][5][6] This unique combination of a versatile pharmacophore and a metabolically robust substituent makes functionalized 6-cyclopropyl-pyridazinones highly attractive candidates for the development of novel therapeutics.

This application note provides a comprehensive guide to the synthetic routes for preparing functionalized 6-cyclopropyl-pyridazinones, intended for researchers, scientists, and professionals in drug development. We will detail two primary synthetic strategies, provide step-by-step experimental protocols, and discuss the rationale behind key experimental choices, supported by mechanistic insights and authoritative references.

Core Synthetic Strategies

The synthesis of functionalized 6-cyclopropyl-pyridazinones can be broadly approached via two main retrosynthetic pathways. The first strategy involves the initial construction of the 6-cyclopropyl-pyridazinone core, followed by functionalization of the heterocyclic ring. A second, convergent approach involves the synthesis of a functionalized precursor that is then cyclized to form the final pyridazinone product. This guide will focus on the first, more common and versatile, strategy.

Strategy 1: Construction of the 6-Cyclopropyl-pyridazinone Core and Subsequent Functionalization

This strategy is a robust and widely applicable approach that allows for the late-stage diversification of the pyridazinone scaffold. The general workflow involves three key stages:

• Synthesis of the γ-Ketoacid Precursor: Preparation of 4-cyclopropyl-4-oxobutanoic acid.

• Pyridazinone Ring Formation: Cyclization of the γ-ketoacid with hydrazine to form the 6-cyclopropyl-4,5-dihydropyridazin-3(2H)-one, followed by oxidation.

• Functionalization of the Pyridazinone Ring: Introduction of various substituents, primarily at the C5 position, via palladium-catalyzed cross-coupling reactions.

Visualizing the Workflow

Caption: General workflow for the synthesis of functionalized 6-cyclopropyl-pyridazinones.

Experimental Protocols

Stage 1: Synthesis of 4-Cyclopropyl-4-oxobutanoic Acid

The key precursor, a γ-ketoacid bearing a cyclopropyl group, can be synthesized via a Friedel-Crafts acylation reaction between cyclopropyl methyl ketone and succinic anhydride.

Protocol 1: Synthesis of 4-Cyclopropyl-4-oxobutanoic Acid

Reagent/Solvent	Molecular Weight	Moles	Equivalents	Amount
Cyclopropyl methyl ketone	84.12 g/mol	0.1 mol	1.0	8.41 g
Succinic anhydride	100.07 g/mol	0.11 mol	1.1	11.01 g
Aluminum chloride (AlCl₃)	133.34 g/mol	0.23 mol	2.3	30.67 g
Dichloroethane (DCE)	98.96 g/mol	-	-	100 mL
3 M Hydrochloric acid	36.46 g/mol	-	-	250 mL
Ethyl acetate	88.11 g/mol	-	-	2 x 100 mL
Saturated NaCl solution	-	-	-	100 mL

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add succinic anhydride (11.01 g, 0.11 mol) and dichloroethane (100 mL).

• Cool the mixture to 0-5 °C in an ice bath.

• Carefully add anhydrous aluminum chloride (30.67 g, 0.23 mol) portion-wise, ensuring the temperature does not exceed 10 °C.

• Add cyclopropyl methyl ketone (8.41 g, 0.1 mol) dropwise over 30 minutes, maintaining the temperature between 0-5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Carefully pour the reaction mixture into a beaker containing ice and 3 M hydrochloric acid (250 mL).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (2 x 100 mL).

• Wash the combined organic layers with saturated sodium chloride solution (100 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• The crude 4-cyclopropyl-4-oxobutanoic acid can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes).

Causality Behind Experimental Choices:

• Anhydrous Conditions: The Friedel-Crafts acylation is highly sensitive to moisture, as water will react with and deactivate the aluminum chloride catalyst.

• Excess Aluminum Chloride: More than two equivalents of AlCl₃ are used because it complexes with both the keto and carboxylic acid functionalities, in addition to its catalytic role.

• Low Temperature Addition: The reaction is exothermic, and maintaining a low temperature during the addition of reagents helps to control the reaction rate and prevent side reactions.

Stage 2: Pyridazinone Ring Formation

The synthesized γ-ketoacid is then cyclized with hydrazine to form the pyridazinone ring. This reaction proceeds through the formation of a hydrazone intermediate, followed by intramolecular cyclization and dehydration.[7]

Protocol 2: Synthesis of 6-Cyclopropyl-4,5-dihydropyridazin-3(2H)-one

Reagent/Solvent	Molecular Weight	Moles	Equivalents	Amount
4-Cyclopropyl-4-oxobutanoic acid	156.16 g/mol	0.1 mol	1.0	15.62 g
Hydrazine hydrate (~64% hydrazine)	50.06 g/mol	0.2 mol	2.0	~9.8 mL
Ethanol	46.07 g/mol	-	-	150 mL

Procedure:

• In a 250 mL round-bottom flask, dissolve 4-cyclopropyl-4-oxobutanoic acid (15.62 g, 0.1 mol) in ethanol (150 mL).

• Add hydrazine hydrate (~9.8 mL, 0.2 mol) to the solution.

• Attach a reflux condenser and heat the mixture to reflux for 6-8 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure.

• Add water to the residue to precipitate the product.

• Collect the solid by filtration, wash with cold water, and dry to obtain 6-cyclopropyl-4,5-dihydropyridazin-3(2H)-one.

Protocol 3: Oxidation to 6-Cyclopropyl-3(2H)-pyridazinone

The dihydropyridazinone is then aromatized to the corresponding pyridazinone. A common method for this oxidation is treatment with bromine in acetic acid.

Reagent/Solvent	Molecular Weight	Moles	Equivalents	Amount
6-Cyclopropyl-4,5-dihydropyridazin-3(2H)-one	138.17 g/mol	0.1 mol	1.0	13.82 g
Bromine	159.81 g/mol	0.11 mol	1.1	~5.6 mL
Glacial Acetic Acid	60.05 g/mol	-	-	100 mL

Procedure:

• Dissolve 6-cyclopropyl-4,5-dihydropyridazin-3(2H)-one (13.82 g, 0.1 mol) in glacial acetic acid (100 mL) in a 250 mL round-bottom flask.

• Slowly add a solution of bromine (5.6 mL, 0.11 mol) in glacial acetic acid (20 mL) dropwise with stirring at room temperature.

• After the addition is complete, heat the mixture to 60-70 °C for 2 hours.

• Cool the reaction mixture to room temperature and pour it into ice-cold water.

• Neutralize the solution with a saturated sodium bicarbonate solution.

• Collect the precipitated product by filtration, wash with water, and recrystallize from ethanol to obtain pure 6-cyclopropyl-3(2H)-pyridazinone.

Stage 3: Functionalization via Palladium-Catalyzed Cross-Coupling

With the 6-cyclopropyl-pyridazinone core in hand, various functional groups can be introduced. A common strategy is to first halogenate the C5 position, creating a handle for subsequent cross-coupling reactions.

Protocol 4: Halogenation of 6-Cyclopropyl-3(2H)-pyridazinone

Chlorination at the C5 position can be achieved using a reagent like phosphorus oxychloride (POCl₃).

Reagent/Solvent	Molecular Weight	Moles	Equivalents	Amount
6-Cyclopropyl-3(2H)-pyridazinone	136.15 g/mol	0.1 mol	1.0	13.62 g
Phosphorus oxychloride (POCl₃)	153.33 g/mol	-	-	50 mL

Procedure:

• In a fume hood, carefully add 6-cyclopropyl-3(2H)-pyridazinone (13.62 g, 0.1 mol) to phosphorus oxychloride (50 mL) in a round-bottom flask equipped with a reflux condenser.

• Heat the mixture to reflux for 4-6 hours.

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the mixture with a saturated sodium bicarbonate solution.

• Extract the product with dichloromethane (3 x 75 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 5-chloro-6-cyclopropyl-3(2H)-pyridazinone.

Protocol 5: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The 5-chloro-6-cyclopropyl-pyridazinone is an excellent substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce aryl or heteroaryl substituents.[1][8]

Reagent/Solvent	Molecular Weight	Moles	Equivalents	Amount
5-Chloro-6-cyclopropyl-3(2H)-pyridazinone	170.60 g/mol	1.0 mmol	1.0	170.6 mg
Arylboronic acid	-	1.5 mmol	1.5	-
Pd(dppf)Cl₂	816.64 g/mol	0.03 mmol	0.03	24.5 mg
Sodium carbonate (Na₂CO₃)	105.99 g/mol	2.0 mmol	2.0	212 mg
1,4-Dioxane/Water (4:1)	-	-	-	5 mL

Procedure:

• To a microwave vial, add 5-chloro-6-cyclopropyl-3(2H)-pyridazinone (170.6 mg, 1.0 mmol), the desired arylboronic acid (1.5 mmol), and sodium carbonate (212 mg, 2.0 mmol).

• Add the 1,4-dioxane/water (4:1, 5 mL) solvent mixture.

• Degas the mixture by bubbling with argon for 15 minutes.

• Add Pd(dppf)Cl₂ (24.5 mg, 0.03 mmol) to the vial.

• Seal the vial and heat in a microwave reactor at 120-140 °C for 30-60 minutes.

• Monitor the reaction by LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by flash column chromatography.

Mechanistic Insight: The Suzuki-Miyaura Catalytic Cycle

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

The reaction is initiated by the oxidative addition of the 5-chloro-6-cyclopropyl-pyridazinone to the active Pd(0) catalyst. This is followed by transmetalation with the boronic acid, facilitated by a base. The final step is reductive elimination, which forms the C-C bond and regenerates the Pd(0) catalyst.

Protocol 6: Sonogashira Coupling for C-C Triple Bond Formation

To introduce alkynyl substituents, the Sonogashira coupling is a powerful tool.[5][6]

Reagent/Solvent	Molecular Weight	Moles	Equivalents	Amount
5-Chloro-6-cyclopropyl-3(2H)-pyridazinone	170.60 g/mol	1.0 mmol	1.0	170.6 mg
Terminal alkyne	-	1.2 mmol	1.2	-
Pd(PPh₃)₂Cl₂	701.90 g/mol	0.02 mmol	0.02	14.0 mg
Copper(I) iodide (CuI)	190.45 g/mol	0.04 mmol	0.04	7.6 mg
Triethylamine (Et₃N)	101.19 g/mol	2.0 mmol	2.0	0.28 mL
Tetrahydrofuran (THF)	72.11 g/mol	-	-	5 mL

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 5-chloro-6-cyclopropyl-3(2H)-pyridazinone (170.6 mg, 1.0 mmol), Pd(PPh₃)₂Cl₂ (14.0 mg, 0.02 mmol), and CuI (7.6 mg, 0.04 mmol).

• Add anhydrous THF (5 mL) and triethylamine (0.28 mL, 2.0 mmol).

• Add the terminal alkyne (1.2 mmol) via syringe.

• Stir the reaction mixture at room temperature or heat to 50-60 °C until the starting material is consumed (monitor by TLC or LC-MS).

• Upon completion, dilute the mixture with ethyl acetate and filter through celite.

• Wash the filtrate with saturated aqueous ammonium chloride and brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography.

Mechanistic Insight: The Sonogashira Catalytic Cycle

The Sonogashira coupling involves two interconnected catalytic cycles. The palladium cycle is similar to that of the Suzuki coupling. In parallel, the copper cycle activates the terminal alkyne by forming a copper(I) acetylide, which then participates in the transmetalation step with the palladium complex.[5][6]

Troubleshooting and Optimization

• Low Yield in Friedel-Crafts Acylation: Ensure all reagents and glassware are scrupulously dry. The quality of the aluminum chloride is critical.

• Incomplete Cyclization: Increase the reaction time or the amount of hydrazine hydrate. Ensure the γ-ketoacid starting material is pure.

• Poor Yields in Cross-Coupling: The choice of palladium catalyst, ligand, base, and solvent can significantly impact the outcome. Screening different conditions is often necessary. Ensure the reaction mixture is thoroughly degassed to prevent catalyst deactivation. For unreactive substrates, using a more active catalyst system (e.g., with Buchwald ligands) or higher temperatures (microwave irradiation) may be beneficial.

Conclusion

The synthetic routes outlined in this application note provide a robust framework for the preparation of a diverse range of functionalized 6-cyclopropyl-pyridazinones. By following these detailed protocols and understanding the underlying chemical principles, researchers can efficiently access these valuable compounds for further investigation in drug discovery programs. The modularity of the functionalization step allows for the systematic exploration of structure-activity relationships, ultimately facilitating the development of novel therapeutic agents.

References

• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions with 6-Chloropyridazinones.
• Yoo, E. J., & Lee, S. (2008). Facile Synthesis of 6-Aryl 5-N-Substituted Pyridazinones: Microwave-Assisted Suzuki−Miyaura Cross Coupling of 6-Chloropyridazinones. The Journal of Organic Chemistry, 73(17), 6883–6886.
• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756.
• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922.
• Wikipedia contributors. (2023). Sonogashira coupling. In Wikipedia, The Free Encyclopedia.
• Banerjee, P. S. (2011). Various Biological Activities of Pyridazinone Ring Derivatives. Asian Journal of Chemistry, 23(5), 1905-1910.
• BenchChem. (2025).
• PrepChem. (n.d.). Synthesis of 4-(4-butylphenyl)-4-oxobutanoic acid.
• Filo. (2026, February 26). 4-phenyl-4-oxobutanoic acid with hydrazine.
• Google Patents. (2016). A kind of preparation method of cyclopropyl methyl ketone. CN105622369B.
• Organic Syntheses. (2014, June 8).
• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes.
• Wikipedia contributors. (2023). 4-(4-Methylphenyl)-4-oxobutanoic acid. In Wikipedia, The Free Encyclopedia.
• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling with Substituted Chloropyridines.
• MDPI. (2025).
• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling.
• YouTube. (2019, January 7). Sonogashira coupling.
• Chimica Techno Acta. (2022). Synthesis, intramolecular cyclization and anti-inflammatory activity of substituted 2-(2-(Furan-2-carbonyl)hydrazono)-4-oxobutanoic Acids.
• ChemScene. (n.d.). 4-(Cyclopropylamino)-4-oxobutanoic acid.
• MDPI. (2023, June 29). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor.
• ResearchGate. (2023, January). Continuous Synthesis of 4-Cyclopropyl-1,2,5-Oxadiazole-3-Carboxylic Acid.
• SciSpace. (2005, February 28). Synthesis and X-ray Structure of a New Pyrrolo(1,2-b)
• PMC. (n.d.). Crystal structure of 4-(4-chlorophenyl)-6-(morpholin-4-yl)pyridazin-3(2H)-one.
• Growing Science. (2013, October 18). Single crystal X-ray structure of 3-amino-5-(4-chlorophenyl)pyridazine-4-carbonitrile.
• PMC. (n.d.). Different Modes of Acid-Promoted Cyclooligomerization of 4-(4-Thiosemicarbazido)butan-2-one Hydrazone.
• MDPI. (2025, September 23). Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA.
• ResearchGate. (2026, January 15). (PDF) Synthesis, intramolecular cyclization and anti-inflammatory activity of substituted 2-(2-(Furan-2-carbonyl)hydrazono)-4-oxobutanoic Acids.
• Scribd. (n.d.). Suzuki Coupling Reaction Procedure.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Facile synthesis of 6-aryl 5-N-substituted pyridazinones: microwave-assisted Suzuki-Miyaura cross coupling of 6-chloropyridazinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. orgsyn.org [orgsyn.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. 4-phenyl-4-oxobutanoic acid with hydrazine | Filo [askfilo.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one

Welcome to the technical support center for the synthesis of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one. This guide is designed for researchers, medicinal chemists, and drug development professionals. It provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles, to help you optimize your synthetic outcomes.

Core Synthesis Overview

The most direct and widely adopted method for synthesizing 6-substituted-1,6-dihydropyridazin-3(2H)-ones involves the condensation of a γ-keto acid with hydrazine hydrate.[1][2] For our target molecule, the primary route is the reaction of 4-cyclopropyl-4-oxobutanoic acid with hydrazine hydrate, which proceeds via the formation of a hydrazone intermediate followed by intramolecular cyclization (dehydration) to form the stable heterocyclic ring.

General Reaction Scheme

• Reactants: 4-cyclopropyl-4-oxobutanoic acid and Hydrazine Hydrate (N₂H₄·H₂O)

• Product: 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one

• Mechanism: Nucleophilic addition of hydrazine to the ketone, followed by condensation with the carboxylic acid to form the cyclic pyridazinone.

Caption: General workflow for pyridazinone synthesis.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis.

Question 1: My reaction yield is very low, or I've isolated no product. What are the likely causes?

Answer: Low or no yield is a frequent issue that can typically be traced back to one of four areas: reagent quality, reaction conditions, stoichiometry, or workup procedure.

• Reagent Quality:

  • Hydrazine Hydrate: Hydrazine hydrate is susceptible to oxidation by atmospheric oxygen. An older bottle or one that has been frequently opened may have a lower effective concentration. It is crucial to use a fresh, high-quality source. The reaction relies on the nucleophilicity of the hydrazine, which is diminished upon degradation.[3]

  • γ-Keto Acid: Ensure the purity of your starting material, 4-cyclopropyl-4-oxobutanoic acid. Impurities can interfere with the reaction or complicate purification.

• Reaction Conditions:

  • Temperature: The cyclization step (dehydration) requires sufficient thermal energy. If the reaction is run at too low a temperature, it may stall after forming the intermediate hydrazone. Most protocols call for refluxing in a solvent like ethanol or acetic acid for several hours.[4]

  • Solvent: The choice of solvent is critical. Protic solvents like ethanol or acetic acid are common as they effectively solvate the reactants and intermediates. Acetic acid can also act as a catalyst for the dehydration step.

  • pH: The reaction is pH-sensitive. The initial nucleophilic attack of hydrazine on the ketone is more efficient under neutral to slightly basic conditions. However, the final dehydration and ring closure are acid-catalyzed. Running the reaction in a solvent like glacial acetic acid or adding a catalytic amount of acid can often improve yields.

• Workup Procedure:

  • Product Precipitation: The product is often isolated by precipitation upon cooling or by pouring the reaction mixture into ice water. If your product has some solubility in the workup solvent, you may be losing a significant amount. Try reducing the solvent volume by rotary evaporation before precipitation to maximize recovery.[4]

Question 2: My TLC analysis shows multiple spots, including unreacted starting material and an unknown byproduct. How do I address this?

Answer: The presence of multiple spots indicates an incomplete reaction or the formation of side products.

• Recovered Starting Material: If you observe a significant amount of the starting keto-acid, it suggests the reaction has not gone to completion.

  • Causality: This is often due to insufficient reaction time or temperature. The cyclization step is typically the rate-limiting step.

  • Solution: Increase the reflux time and monitor by TLC every 2-4 hours until the starting material spot disappears. If the reaction stalls, consider adding a catalytic amount of a stronger acid like p-toluenesulfonic acid to promote dehydration.[5]

• Unknown Byproducts: A common byproduct is the acyclic hydrazone, formed from the condensation of hydrazine with the ketone but without subsequent ring closure.

  • Identification: This intermediate will have a different Rf value than the starting material and the final product. It can often be driven to the final product with further heating or the addition of an acid catalyst.

  • Purification: If side products persist, purification via column chromatography (silica gel) is recommended. A solvent system of ethyl acetate/hexanes or dichloromethane/methanol is a good starting point for elution.

Sources

• 1. scispace.com [scispace.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Hydrazine derivative synthesis by C-N coupling [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of Dihydropyridazinone Compounds

Welcome to the technical support center for the purification of dihydropyridazinone compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important class of heterocyclic compounds. Dihydropyridazinones are key structural motifs in many biologically active molecules and approved therapeutics, making their efficient purification a critical step in research and development.[1]

This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols based on established scientific principles and field-proven insights.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of dihydropyridazinone compounds, offering potential causes and actionable solutions.

Issue 1: Poor Solubility of the Crude Product

Question: My synthesized dihydropyridazinone compound has very low solubility in common organic solvents, making it difficult to purify by chromatography or recrystallization. What should I do?

Answer:

Poor solubility is a well-documented challenge with many pyridazinone derivatives, often due to their crystalline nature and polarity.[2][3] The solubility of these compounds can vary significantly depending on the specific substituents on the dihydropyridazinone ring.

Causality and Recommended Solutions:

• Solvent Screening is Crucial: The first step is to perform a systematic solvent screening. Studies have shown that while water solubility is generally very low, solubility can be significantly higher in polar aprotic solvents like dimethyl sulfoxide (DMSO) and polyethylene glycol-400 (PEG-400).[2][4][5] For a series of 6-phenyl-4,5-dihydropyridazin-3(2H)-one derivatives, DMSO consistently showed the highest mole fraction solubility.[4][5]

• Temperature Effects: The solubility of dihydropyridazinones is often temperature-dependent.[4][5] Attempting to dissolve the compound at an elevated temperature can be effective for recrystallization. However, be mindful of potential degradation at high temperatures.

• Consider "Greener" Solvents: While effective, solvents like DMSO can be difficult to remove. Consider alternative, lower-boiling point solvents that have shown some success, such as ethyl acetate (EA), 1-butanol, and 2-butanol, although the solubility will likely be lower than in DMSO.[2]

• For Chromatography: If the compound is intended for column chromatography, a small amount of a high-polarity solvent like methanol or even DMSO can be added to the loading solution to ensure complete dissolution before applying it to the silica gel. However, be aware that DMSO is not ideal for normal-phase chromatography as it is highly polar and difficult to remove from the final product.

Data Summary: Solubility of a Model Dihydropyridazinone

The following table summarizes the mole fraction solubility (x_e) of 6-phenylpyridazin-3(2H)-one in various solvents at 318.2 K, illustrating the wide range of solubilities.

Solvent	Mole Fraction Solubility (x_e) at 318.2 K
Dimethyl Sulfoxide (DMSO)	4.73 x 10⁻¹
Polyethylene Glycol-400 (PEG-400)	4.12 x 10⁻¹
Transcutol®	3.46 x 10⁻¹
Ethyl Acetate (EA)	8.10 x 10⁻²
1-Butanol	2.11 x 10⁻²
Ethanol	8.22 x 10⁻³
Water	1.26 x 10⁻⁵

Data adapted from a study on a similar pyridazinone derivative.[2]

Issue 2: Co-elution of Impurities During Column Chromatography

Question: I am having difficulty separating my target dihydropyridazinone from closely related impurities using silica gel column chromatography. The spots on the TLC plate are very close together.

Answer:

Co-elution is a frequent problem when dealing with impurities that have similar polarities and structures to the target compound.[6] These impurities can arise from starting materials, by-products of the reaction, or degradation of the product.[7]

Causality and Recommended Solutions:

• Optimize the Mobile Phase: A single solvent system may not provide adequate separation. Experiment with ternary (three-component) solvent systems to fine-tune the polarity of the mobile phase. For example, a mixture of a non-polar solvent (like hexanes or toluene), a moderately polar solvent (like ethyl acetate or dichloromethane), and a small amount of a highly polar solvent (like methanol or ethanol) can often improve resolution.

• Change the Stationary Phase: If optimizing the mobile phase is insufficient, consider using a different stationary phase. Alumina (basic or neutral) can be effective for separating compounds that are sensitive to the acidic nature of silica gel. Reverse-phase chromatography (e.g., C18 silica) is another powerful option, particularly for less polar dihydropyridazinone derivatives.

• Gradient Elution: Instead of using an isocratic (constant composition) mobile phase, employ a gradient elution. Start with a less polar solvent system and gradually increase the polarity. This can help to first elute the less polar impurities, followed by the target compound, and finally the more polar impurities.

• Sample Loading: Ensure the crude sample is loaded onto the column in a concentrated band using a minimal amount of solvent. Overloading the column can lead to band broadening and poor separation.

Experimental Workflow: Optimizing Chromatographic Separation

Caption: Decision workflow for troubleshooting co-elution in column chromatography.

Issue 3: Product Degradation During Purification

Question: My dihydropyridazinone compound appears to be degrading during purification, as evidenced by the appearance of new spots on the TLC plate after chromatography or upon standing.

Answer:

Some dihydropyridazinone derivatives can be susceptible to degradation, particularly under acidic or basic conditions, or in the presence of certain solvents.[7] The N-N bond and the lactam functionality can be sensitive moieties.

Causality and Recommended Solutions:

• Acid/Base Sensitivity: Silica gel is acidic and can cause the degradation of acid-sensitive compounds. If you suspect this is the case, you can either neutralize the silica gel by washing it with a dilute solution of a non-nucleophilic base (e.g., triethylamine in the mobile phase) or switch to a neutral stationary phase like alumina.

• Solvent-Induced Decomposition: Certain solvents may react with your compound. For example, protic solvents like methanol could potentially react with highly activated dihydropyridazinones. It is advisable to screen for solvent compatibility before large-scale purification.

• Oxidation: Some dihydropyridazinones can be prone to oxidation. If you observe discoloration (e.g., yellowing), it may be a sign of oxidative degradation. In such cases, it is best to handle the compound under an inert atmosphere (e.g., nitrogen or argon) and use degassed solvents.

• Temperature Stability: As mentioned earlier, high temperatures can lead to decomposition.[8] When performing recrystallization, avoid prolonged heating. For evaporation of solvents after chromatography, use a rotary evaporator at a reduced pressure and a moderate temperature.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose method for purifying dihydropyridazinone compounds?

A1: For many dihydropyridazinone derivatives, a two-step approach is highly effective. First, perform a crude purification using flash column chromatography on silica gel to remove the bulk of the impurities.[3][9] This is often followed by recrystallization from a suitable solvent system to obtain a highly pure, crystalline product.[10][11]

Q2: How can I effectively remove residual high-boiling solvents like DMSO or DMF from my purified compound?

A2: Removing high-boiling point solvents is a common challenge. Here are a few techniques:

• Azeotropic Removal: Co-evaporation with a lower-boiling point solvent that forms an azeotrope with the high-boiling solvent can be effective. For example, repeated addition and evaporation of toluene or heptane can help remove residual DMSO.

• Lyophilization (Freeze-Drying): If your compound is soluble in water or a solvent like 1,4-dioxane, and is not volatile, lyophilization can be an excellent method for removing residual solvents.

• Washing/Trituration: If the purified compound is a solid, you can wash or triturate it with a solvent in which the compound is insoluble but the high-boiling solvent is soluble (e.g., water or ether).

Q3: Are there any specific safety precautions I should take when purifying dihydropyridazinone compounds?

A3: As with any chemical synthesis and purification, standard laboratory safety practices should be followed. Many pyridazinone derivatives have potent biological activities and potential toxicity.[2] Therefore, it is essential to:

• Handle the compounds in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Consult the Safety Data Sheet (SDS) for any known hazards of the specific compound and solvents being used.

Detailed Experimental Protocol: Flash Chromatography and Recrystallization

This protocol provides a general guideline for the purification of a moderately polar dihydropyridazinone compound.

Part 1: Flash Column Chromatography

• Preparation of the Column:

  • Select an appropriately sized glass column with a stopcock.

  • Add a small plug of cotton or glass wool at the bottom.

  • Fill the column about two-thirds full with the chosen mobile phase (e.g., a mixture of hexanes and ethyl acetate).

  • Slowly add silica gel (slurry-packing method) while tapping the column to ensure even packing.

  • Add a thin layer of sand on top of the silica gel to prevent disturbance during solvent addition.

  • Drain the solvent until it is just level with the top of the sand.

• Sample Loading:

  • Dissolve the crude dihydropyridazinone compound in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

  • If solubility is an issue, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and dry-load the resulting powder onto the column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the top of the column.

  • Apply gentle pressure (using a flash chromatography system or a bellows) to achieve a steady flow rate.

  • Collect fractions in test tubes or vials.

  • Monitor the elution of the compounds by TLC analysis of the collected fractions.

• Analysis and Product Isolation:

  • Identify the fractions containing the pure desired product using TLC.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent using a rotary evaporator.

Part 2: Recrystallization

• Solvent Selection:

  • Place a small amount of the product from the chromatography step into several test tubes.

  • Add a small amount of different solvents to each tube and observe the solubility at room temperature and upon heating.

  • An ideal recrystallization solvent will dissolve the compound when hot but not at room temperature.[11] Common solvents to test include ethanol, isopropanol, ethyl acetate, and mixtures such as ethanol/water.

• Dissolution:

  • Place the impure solid in an Erlenmeyer flask.

  • Add the chosen recrystallization solvent dropwise while heating and stirring until the solid just dissolves.

• Decolorization (if necessary):

  • If the solution is colored due to impurities, add a small amount of activated charcoal and heat for a few minutes.

  • Perform a hot filtration to remove the charcoal.

• Crystallization:

  • Allow the hot, saturated solution to cool slowly to room temperature.

  • If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

  • Once crystals have formed, the flask can be placed in an ice bath to maximize the yield.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold recrystallization solvent.

  • Dry the crystals in a vacuum oven or desiccator to remove any remaining solvent.

Logical Relationship: Purification Strategy

Caption: A typical workflow for the purification of dihydropyridazinone compounds.

References

• Solubility and thermodynamics of 6-phenyl-4,5-dihydropyridazin-3 ( 2H)-one in various neat solvents at different temperatures. (2025). ResearchGate. [Link]

• Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. (2019). MDPI. [Link]

• 4,5-Dihydro-2H-pyridazin-3-ones as a Platform for the Construction of Chiral 4,4-Disubstituted-dihydropyridazin-3-ones. (2025). MDPI. [Link]

• New pyridazinone-4-carboxamides as new cannabinoid receptor type-2 inverse agonists: Synthesis, pharmacological data and docking studies. (n.d.). IRIS. [Link]

• Experimental and Computational Approaches for Solubility Measurement of Pyridazinone Derivative in Binary (DMSO + Water) Systems. (2019). Semantic Scholar. [Link]

• A REVIEW ON SYNTHESIS AND CHARACTERIZATION OF IMPURITIES IN ACTIVE PHARMACEUTICAL INGREDIENTS. (2022). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. [Link]

• Accessing new polymorphs and solvates through solvothermal recrystallization. (n.d.). PMC. [Link]

• Synthesis, Biological, Spectroscopic and Computational Investigations of Novel N-Acylhydrazone Derivatives of Pyrrolo[3,4-d]pyridazinone as Dual COX/LOX Inhibitors. (2023). MDPI. [Link]

• Chromatography techniques. (n.d.). Oxford University Press. [Link]

• Carrier Protein Mediated Formation of the Dihydropyridazinone Ring in Actinopyridazinone Biosynthesis. (2023). PubMed. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. [Link]

• Method for the recrystallisation and/or purification of azo-type compounds. (n.d.).

• Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. (2023). Physical Chemistry Research. [Link]

• Inline purification in continuous flow synthesis – opportunities and challenges. (2022). Beilstein Journal of Organic Chemistry. [Link]

• Synthesis and impurity profiling of MDMA prepared from commonly available starting materials. (2012). Forensic Science International. [Link]

• Challenges and solutions for the downstream purification of therapeutic proteins. (2023). Advanced Biotechnology. [Link]

• Chromatographic Techniques Used in the Bioguided Isolation of Bioactive Compounds from Natural Products. (2024). JSM Central. [Link]

• Identification and Synthesis of Impurities Formed During Preparation of Azelnidipine. (n.d.). ResearchGate. [Link]

• Dihydropyridazinone. (n.d.). PubChem. [Link]

• Purification, Characterization, and Overexpression of Flavin Reductase Involved in Dibenzothiophene Desulfurization by Rhodococcus erythropolis D-1. (n.d.). PMC. [Link]

• Continuous Flow Synthesis and Purification of Aryldiazomethanes through Hydrazone Fragmentation. (2017). PubMed. [Link]

• Coupling biological detection to liquid chromatography is an effective tool in organic chemistry and pharmacology. (2024). Sciforum. [Link]

• Chromatography of guanidino compounds. (2025). ResearchGate. [Link]

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• 11. mt.com [mt.com]

Technical Support Center: Overcoming Solubility Challenges with 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one

Introduction: Welcome to the technical support guide for 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one. This document is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this and structurally related pyridazinone compounds. The pyridazinone scaffold is of significant interest in medicinal chemistry, but like many promising new chemical entities (NCEs), its utility can be hampered by poor aqueous solubility.[1][2] Up to 90% of new drug candidates in the development pipeline exhibit poor water solubility, which can critically impede preclinical and clinical progression by limiting absorption and bioavailability.[3][4]

This guide provides a structured approach to understanding and systematically overcoming these issues. We will move from fundamental physicochemical characterization to practical, step-by-step formulation strategies, explaining not just what to do, but why each step is a rational choice for your compound.

Section 1: Foundational Assessment - Understanding Your Compound

Before any attempt to enhance solubility, a thorough understanding of the compound's intrinsic physicochemical properties is paramount.[5] This initial characterization provides the data necessary to select the most logical and efficient formulation strategy.

Frequently Asked Questions (FAQs): Initial Assessment

Q1: What are the key physicochemical properties of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one that influence its solubility?

A1: While comprehensive experimental data for this specific molecule is not widely published, we can infer properties from its structure and data on similar compounds. Key parameters include:

• Molecular Weight: Approximately 138.17 g/mol .[6] This relatively low molecular weight is generally favorable for solubility.

• LogP: The predicted LogP (a measure of lipophilicity) is -0.0444, suggesting the molecule is fairly hydrophilic.[6] However, a low LogP does not guarantee high aqueous solubility, as strong intermolecular forces in the crystal lattice can dominate.

• pKa: Pyridazinone derivatives are typically weakly basic.[7] For the related 6-cyclopropylpyridazin-3-amine, a basic pKa of 5.56 is predicted.[8] The potential for ionization at acidic pH is a critical lever for solubility manipulation.

• Melting Point: A high melting point often correlates with strong crystal lattice energy, which in turn leads to poor solubility. This is a critical parameter to determine experimentally via Differential Scanning Calorimetry (DSC).

• Physical Form (Crystallinity): The compound is expected to be a crystalline solid at room temperature.[9] The crystalline form is the most stable but least soluble state. Converting to a higher-energy amorphous form is a key strategy for solubility enhancement.[10]

Property	Value / Expected Characteristic	Implication for Solubility
CAS Number	1430839-92-1[6]	N/A (for identification)
Molecular Formula	C₇H₁₀N₂O[6]	N/A
Molecular Weight	138.17 g/mol [6]	Favorable (low MW)
Predicted LogP	-0.0444[6]	Indicates hydrophilicity, but crystal form may limit solubility.
Predicted pKa (basic)	~5.6 (based on similar structures)[8]	Ionizable. Solubility will be highly dependent on pH below the pKa.
Physical Form	Crystalline Solid[9]	The stable, low-solubility form. A key target for modification.

Q2: How do I perform a reliable initial solubility assessment in the lab?

A2: The gold standard for determining equilibrium solubility is the shake-flask method .[11] This technique involves adding an excess of the solid compound to a solvent of interest, agitating the mixture until equilibrium is reached, and then measuring the concentration of the dissolved compound in the supernatant. It is crucial to ensure the system has reached equilibrium, which can be confirmed by taking measurements at multiple time points (e.g., 24, 48, and 72 hours) until the concentration no longer increases.[12]

Section 2: Troubleshooting Guide & Core Strategies

This section addresses the most common issues encountered during experiments and outlines the primary strategies to resolve them.

Decision-Making Workflow for Solubility Enhancement

The following diagram provides a logical path for selecting an appropriate strategy based on the experimental context and compound properties.

Caption: A decision tree for selecting a solubility enhancement strategy.

Frequently Asked Questions (FAQs): Troubleshooting

Q1: My compound precipitates when I dilute my DMSO stock into aqueous buffer for an in vitro assay. What's happening and how can I fix it?

A1: This is a classic issue of a solvent-shift precipitation. The compound is highly soluble in the neat organic solvent (DMSO) but crashes out when introduced to the aqueous environment where its solubility is much lower.

• Causality: You are creating a supersaturated solution that is thermodynamically unstable, leading to rapid precipitation.

• Solutions:

  • Lower the Stock Concentration: Use a less concentrated DMSO stock so the final DMSO percentage in your assay is minimal (ideally <0.5%) and the final compound concentration does not exceed its aqueous solubility limit.

  • Use Co-solvents: For preclinical formulations, mixtures of solvents can be used. A common strategy is to use a combination of co-solvents and surfactants.[13][14] For example, a vehicle containing PEG-400, propylene glycol, and a surfactant like Tween 80 can maintain solubility upon dilution.[15][16]

  • Utilize Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with poorly soluble drugs, effectively shielding the hydrophobic parts of the molecule from water.[17][18] This can significantly increase the apparent aqueous solubility and prevent precipitation.

Q2: I need to improve the oral bioavailability of my compound. Is increasing solubility enough?

A2: Not always. For oral absorption, both solubility and the dissolution rate are critical.[19] According to the Noyes-Whitney equation, the dissolution rate is directly proportional to the surface area of the drug particles. For poorly soluble drugs (BCS Class II and IV), the dissolution rate is often the rate-limiting step for absorption.[18]

• Strategy 1: Micronization. This process reduces particle size into the micron range, thereby increasing the surface area available for dissolution.[19][20] It's a well-established technique but does not change the compound's intrinsic equilibrium solubility.[15]

• Strategy 2: Nanosuspension. This is a more advanced technique that reduces particle size to the sub-micron (nanometer) range (typically 200-600 nm).[21][22] This drastic increase in surface area significantly boosts the dissolution velocity.[23][24] Nanosuspensions can be prepared by methods like media milling or high-pressure homogenization.[20][21]

Q3: What are Amorphous Solid Dispersions (ASDs), and when should I consider this strategy?

A3: An ASD is a formulation where the crystalline drug is converted into its higher-energy, more soluble amorphous state and dispersed within a polymer matrix.[10][25]

• Causality: The amorphous form lacks the strong crystal lattice structure of the solid state. Less energy is required to break intermolecular bonds, resulting in a significant increase in apparent solubility and dissolution rate.[26] The polymer is crucial as it stabilizes the amorphous drug, preventing it from recrystallizing back to its less soluble form.[25][27]

• When to Use: ASDs are one of the most powerful techniques for compounds with very low intrinsic solubility where other methods are insufficient.[3] They are particularly suitable for developing solid oral dosage forms like tablets and capsules.[17]

• Common Polymers: Polyvinylpyrrolidone (PVP), hydroxypropyl methylcellulose (HPMC), and specialized polymers like Soluplus® or Apinovex™ are frequently used.[3][27]

Technique	Mechanism	Pros	Cons
pH Adjustment	Increases fraction of ionized, more soluble species.	Simple, effective for ionizable drugs.[28]	Only applicable to ionizable drugs; risk of precipitation with pH change (e.g., in GI tract).
Co-solvents	Reduces solvent polarity to better match the solute.	Simple to prepare liquid formulations; can achieve high drug loads.[15][28]	Toxicity of solvents; risk of precipitation upon dilution.[13]
Micronization	Increases surface area, enhancing dissolution rate.[19]	Established technology; improves dissolution rate.[20]	Does not increase equilibrium solubility; may not be sufficient for very insoluble compounds.[15]
Nanosuspension	Drastically increases surface area and saturation solubility.[23]	Significant increase in dissolution velocity and bioavailability; versatile for different administration routes.[22][24]	More complex manufacturing; requires specialized equipment (homogenizers, mills).
Solid Dispersion (ASD)	Converts drug to high-energy amorphous form stabilized by a polymer.[26]	Substantial increase in apparent solubility and dissolution; enables solid dosage forms.[10]	Physically unstable (risk of recrystallization); requires careful polymer selection and characterization.[25][27]

Section 3: Experimental Protocols & Workflows

This section provides detailed methodologies for key experiments.

Protocol 1: Preparation of an Amorphous Solid Dispersion (ASD) by Solvent Evaporation

This method is well-suited for lab-scale screening of different polymers to identify a stable ASD formulation.[27][29]

Objective: To prepare and characterize an ASD of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one to enhance its aqueous solubility.

Materials:

• 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one (API)

• Polymer (e.g., PVP K30, HPMC E5, Soluplus®)

• Volatile organic solvent (e.g., methanol, acetone, dichloromethane - must dissolve both API and polymer)

• Rotary evaporator

• Vacuum oven

• Mortar and pestle

• Sieves (e.g., 100 mesh)

Procedure:

• Determine Drug-Polymer Ratio: Start by screening different ratios, such as 1:1, 1:3, and 1:5 (API:Polymer by weight).

• Dissolution: Accurately weigh and dissolve the desired amounts of the API and the selected polymer in a minimal amount of the chosen volatile solvent in a round-bottom flask. Ensure complete dissolution to achieve molecular-level mixing.[27]

• Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50°C). Continue until a thin, solid film is formed on the flask wall.

• Drying: Scrape the solid film from the flask. Place the material in a vacuum oven at 40°C for 24-48 hours to remove any residual solvent, which could otherwise act as a plasticizer and promote recrystallization.

• Size Reduction: Gently pulverize the dried ASD using a mortar and pestle. Pass the powder through a sieve to obtain a uniform particle size.

• Storage: Store the resulting ASD powder in a desiccator to protect it from moisture, which can lower the glass transition temperature (Tg) and induce crystallization.

• Characterization: The prepared ASD must be thoroughly characterized to confirm its amorphous nature and assess its performance (see Section 4).

Workflow for ASD Preparation and Characterization

Caption: Experimental workflow for preparing and characterizing an ASD.

Section 4: Essential Analytical Characterization

Analysis is not optional; it is the only way to validate that your chosen solubility enhancement strategy has been successful.

Q4: How do I prove that my solid dispersion is truly amorphous and not just a physical mixture?

A4: A combination of thermal and structural analysis techniques is required to confirm the amorphous state and molecular dispersion of the drug within the polymer.[10][27]

• Differential Scanning Calorimetry (DSC):

  • What it shows: DSC measures heat flow into or out of a sample as a function of temperature. A crystalline material will show a sharp endotherm (melting peak) at its melting point.[29] An amorphous material will instead show a subtle baseline shift called the glass transition temperature (Tg).

  • Successful ASD: A successful ASD will exhibit a single Tg (intermediate between the drug and polymer) and a complete absence of the drug's melting peak, confirming that the drug is molecularly dispersed.[27][29]

• Powder X-Ray Diffraction (PXRD):

  • What it shows: PXRD analyzes the structure of solid materials. Crystalline materials produce a unique diffraction pattern with sharp, intense peaks (Bragg peaks) at specific angles. Amorphous materials lack long-range molecular order and therefore produce only a broad, diffuse "halo" pattern.[29]

  • Successful ASD: The PXRD pattern of a good ASD will show only the amorphous halo, with no characteristic peaks from the crystalline drug.[27] This is a definitive confirmation of the amorphous state.

• Scanning Electron Microscopy (SEM):

  • What it shows: SEM provides high-magnification images of the sample's surface morphology. This can be used to visually inspect the particle shape and surface characteristics. Crystalline API often has a distinct, needle-like or geometric shape, whereas particles of a successful ASD should appear more uniform and non-crystalline.[29]

References

• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. (2019). Indian Journal of Pharmaceutical and Biological Research. [Link]

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. (2022). Molecules. [Link]

• Solubility enhancement techniques: A comprehensive review. (2023). Journal of Drug Delivery and Therapeutics. [Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. (2022). World Journal of Pharmaceutical Research. [Link]

• Formulation and Characterization of Solid Dispersion Prepared by Hot Melt Mixing: A Fast Screening Approach for Polymer Selection. (2015). Journal of Pharmaceutical Innovation. [Link]

• Nanosuspension: An approach to enhance solubility of drugs. (2013). Journal of Advanced Pharmaceutical Technology & Research. [Link]

• The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability. (2020). Pharmaceutics. [Link]

• Breaking Barriers with Nanosuspension: A Comprehensive Review. (2023). International Journal of Pharmaceutical Sciences and Nanotechnology. [Link]

• Review Article Nanosuspension in Drug Delivery-A Review. (2018). Scholars Academic Journal of Pharmacy. [Link]

• Resolving Solubility Problems and Providing an Overview of Excipients to Boost Oral Drug Bioavailability. (2023). Asian Journal of Pharmaceutics. [Link]

• Formulation and Characterization of Solid Dispersions of Etoricoxib Using Natural Polymers. (2017). International Journal of Pharmaceutical Sciences and Research. [Link]

• List of parenteral drug formulations containing co-solvents and surfactants. (2016). ResearchGate. [Link]

• Determination of Solubility by Gravimetric Method. (n.d.). Pharmapproach. [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024). Hilaris Publisher. [Link]

• Development of Parenteral Formulation of Poorly Water Soluble Drugs: The Role of Novel Mixed-solvency Concept. (2016). Asian Journal of Pharmaceutics. [Link]

• List of parenteral drug formulations containing co-solvents and surfactants. (2018). ResearchGate. [Link]

• The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability. (2020). MDPI. [Link]

• solubility experimental methods.pptx. (n.d.). SlideShare. [Link]

• Parenteral solution formulations for poorly water-soluble APIs. (n.d.). Harpago CDMO. [Link]

• Characterization of Amorphous Solid Dispersions and Identification of Low Levels of Crystallinity by Transmission Electron Microscopy. (2021). ACS Publications. [Link]

• CONSIDERATIONS TO ACHIEVE OPTIMAL PRECLINICAL FORMULATION AND DRUG PRODUCT MANUFACTURE. (n.d.). Altasciences. [Link]

• Designing formulations for preclinical and early stage clinical studies. (2020). Quay Pharma. [Link]

• Characterization of amorphous solid dispersions. (2019). Journal of Pharmaceutical Investigation. [Link]

• Enhancing Medication Solubility Using Nanosuspension: A Method. (2024). Asian Journal of Pharmaceutics. [Link]

• Micronization-Assisted Solubility Enhancement and Formulation of Immediate Release Tablets for A Poorly Soluble Drug. (2025). International Journal of Pharmaceutical Sciences. [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. (2006). Lund University Publications. [Link]

• A Simple Method for Determination of Solubility in the First-Year Laboratory. (2003). Journal of Chemical Education. [Link]

• Preclinical Formulations: Insight, Strategies, and Practical Considerations. (2014). The AAPS Journal. [Link]

• The importance of solubility and how to collect it using dynamic methods. (2023). Technobis Crystallization Systems. [Link]

• Preclinical Formulation Development. (n.d.). SGS. [Link]

• Effect of pH on Pharmaceutical Ingredients / Drugs / Chemicals. (2021). Asian Journal of Dental and Health Sciences. [Link]

• 6-Cyclopropylpyridazin-3-amine Properties. (2025). EPA. [Link]

• Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. (2019). MDPI. [Link]

• Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. (2018). Journal of Heterocyclic Chemistry. [Link]

• Cyclopropyl. (n.d.). PubChem. [Link]

• Solubility and thermodynamics of 6-phenyl-4,5-dihydropyridazin-3 ( 2H)-one in various neat solvents at different temperatures. (2025). ResearchGate. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Excipients for Solubility Enhancement - Lubrizol [lubrizol.com]
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• 5. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemscene.com [chemscene.com]
• 7. sphinxsai.com [sphinxsai.com]
• 8. CompTox Chemicals Dashboard [comptox.epa.gov]
• 9. 6-Cyclopropylpyridazin-3(2H)-one | 1161737-33-2 [sigmaaldrich.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. lup.lub.lu.se [lup.lub.lu.se]
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• 29. Formulation and Characterization of Solid Dispersions of Etoricoxib Using Natural Polymers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: NMR Signal Assignment for Pyridazinone Derivatives

The following guide serves as a specialized Technical Support Center for researchers characterizing pyridazinone derivatives. It synthesizes spectroscopic data, mechanistic insights, and troubleshooting protocols to resolve common assignment ambiguities.

Current Status: Online 🟢 Lead Scientist: Dr. A. Vance, Senior Applications Specialist Topic: Troubleshooting Regioisomerism, Tautomerism, and Signal Assignment in 3(2H)-Pyridazinones.

📋 Triage: What is your primary assignment challenge?

Select the issue that best matches your experimental observation to jump to the relevant troubleshooting module.

• [Issue A] "I alkylated my pyridazinone, but I don't know if the substituent is on the Nitrogen (N2) or the Oxygen (O3)." → Go to Module 1.

• [Issue B] "I have substituents on the ring, but I can't distinguish position C4 from C5." → Go to Module 2.

• [Issue C] "My NH signal is broad, missing, or shifting unpredictably." → Go to Module 3.

• [Issue D] "I need definitive proof of structure using 15N NMR." → Go to Module 4.

Module 1: Regioisomer Determination (N2- vs. O3-Alkylation)

The Problem: Pyridazin-3(2H)-ones are ambident nucleophiles. Under basic conditions, alkylation can occur at the N2 nitrogen (lactam retention) or the O3 oxygen (lactim ether formation). Standard 1H NMR is often insufficient to distinguish these isomers.

🛠️ Diagnostic Workflow

Use the following decision tree to determine your regioisomer.

Figure 1: Decision tree for distinguishing N-alkylation from O-alkylation based on 13C chemical shifts.

🔬 Technical Deep Dive

1. The Carbon Chemical Shift Rule

The most rapid diagnostic is the 13C chemical shift of the alkyl group's

-carbon (the carbon directly attached to the ring heteroatom).

• N-Alkylation (N-CH

  -R): The -carbon is more shielded, typically appearing between 36–53 ppm .

• O-Alkylation (O-CH

  -R): The -carbon is deshielded by the electronegative oxygen, typically appearing between 62–75 ppm [1].

2. HMBC Correlations

While both isomers will show a correlation between the alkyl protons and the C3 carbon, the intensity and secondary correlations differ.

• N-Isomer: The N-CH

  protons often show a strong or correlation to the Carbonyl Carbon (C3, ~158-164 ppm) and potentially a weak to C6 if the ring is planar and coupling pathways allow, though this is rare.

• O-Isomer: The O-CH

  protons correlate to the C3 carbon (now an imino ether carbon, ~160 ppm). Crucially, O-alkylation prevents N-H exchange broadening , often resulting in sharper ring proton signals compared to the N-H parent [2].

Module 2: Distinguishing C4 vs. C5 Substituents

The Problem: In 3,6-disubstituted pyridazines or 4/5-monosubstituted derivatives, assigning the remaining ring protons (H4 vs H5) is difficult because their chemical shifts are similar.

📊 Comparative Data Table

Use these reference values to anchor your assignments. Note that C4 is generally upfield of C5.

Position	Atom	Typical (ppm)	Multiplicity / Coupling ( )	Structural Logic
C3	Carbon	158.0 – 165.0	Carbonyl (C=O)	Deshielded by adjacent N2 and O.
C4	Carbon	128.0 – 131.0	Hz	to the carbonyl; typically the most shielded CH.
C5	Carbon	133.0 – 136.0	Hz	to N1; inductive effect of N1 deshields it relative to C4.
C6	Carbon	138.0 – 145.0	Imine-like (C=N)	to N1; most deshielded CH carbon.

Table 1: Characteristic 13C NMR shifts for the pyridazin-3(2H)-one core [3].

🧪 Experimental Protocol: The "Gated Decoupling" Check

If 2D experiments (HSQC/HMBC) are ambiguous, use a 13C NMR with Gated Decoupling to measure

coupling constants.

• Setup: Run a standard 1D 13C experiment but set the decoupler to "Gated" (on during relaxation delay, off during acquisition).

• Analysis: The C4 and C5 signals will split into doublets.

• Differentiation:

  • C4: Often shows a larger

    (~172 Hz) and a distinct coupling to H6 (~6 Hz).[1]

  • C5: Shows a slightly smaller

    (~168 Hz) and a coupling to H6 (~8 Hz) [3].[1]

Module 3: Tautomerism and Exchangeable Protons

The Problem: The H-N2 proton is often broad or invisible, and its presence complicates the assignment of adjacent carbons due to broadening.

🧬 Mechanism: Lactam-Lactim Equilibrium

Pyridazin-3(2H)-ones exist in a tautomeric equilibrium. In polar solvents like DMSO-

, the Lactam (NH form) predominates. In non-polar solvents or gas phase, the Lactim (OH form) becomes relevant, though rare in solution state for this scaffold [4].

Troubleshooting Steps:

• Solvent Choice: Always use DMSO-

  for initial characterization. It stabilizes the Lactam form via hydrogen bonding, sharpening the NH signal (typically 12.5 – 13.5 ppm).

• Water Suppression: If the NH signal is obscured by the water peak, use a solvent suppression pulse sequence (e.g., zgesgp on Bruker systems).

• Temperature Variation: If signals are broad, acquire spectra at 300K and 320K .

  • Observation: If the NH peak sharpens or shifts significantly at higher temperatures, it confirms exchangeable character and H-bonding aggregation.

Module 4: Advanced Diagnostics (15N NMR)

The Problem: When 1H and 13C data are inconclusive (e.g., fully substituted rings), 15N NMR provides the definitive answer.

📉 The "Upfield Shift" Rule (15N HMBC)

Nitrogen chemical shifts are highly sensitive to alkylation status.[2][3] You do not need an enriched sample; use 1H-15N HMBC at natural abundance.

• N-Alkylation: Causes a massive upfield shift (shielding) of the N2 signal relative to the unsubstituted precursor.[3]

  • Shift Magnitude:

    ppm (Shielding).

• O-Alkylation: Causes a minor upfield shift of the N2 signal.[2]

  • Shift Magnitude:

    ppm (Shielding) [5].

Figure 2: 15N Chemical Shift logic for definitive regioisomer assignment.

🛠️ Protocol: 1H-15N HMBC Setup

• Concentration: Requires high concentration (>30 mg/0.6 mL).

• Optimization: Optimize the CNST13 (J-coupling constant) for

  .

  • Set

    Hz to see 2-bond and 3-bond correlations from ring protons to Nitrogen.

• Reference: Nitromethane (0 ppm) is the standard external reference. Pyridine-type nitrogens typically appear at -60 to -150 ppm relative to nitromethane.

References

• N- vs O-Alkylation 13C Shifts: N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery.[4][5] (2013).[5] National Institutes of Health. Link

• HMBC & Structural Characterization: Synthesis and complete assignment of the 1H and 13C NMR spectra of 6-substituted and 2,6-disubstituted pyridazin-3(2H)-ones. (2011).[6] Magnetic Resonance in Chemistry. Link

• C4 vs C5 Assignment: An analysis of the 13C n.m.r. spectra of pyridazin-3-ones and some specifically deuteriated derivatives. (1983).[1] Journal of the Chemical Society, Perkin Transactions 1. Link

• Tautomerism: Tautomerism in pyridazin-3(2H)-one: a theoretical study using implicit/explicit solvation models. (2014).[7] Journal of Molecular Graphics and Modelling. Link

• 15N NMR Shift Rules: Identification of N- or O-alkylation of aromatic nitrogen heterocycles and N-oxides using 1H–15N HMBC NMR spectroscopy. (2012). Magnetic Resonance in Chemistry. Link

Sources

• 1. An analysis of the 13C n.m.r. spectra of pyridazin-3-ones and some specifically deuteriated derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Competition between N and O: use of diazine N-oxides as a test case for the Marcus theory rationale for ambident reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DSpace [cora.ucc.ie]
• 4. researchgate.net [researchgate.net]
• 5. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and complete assignment of the 1H and 13C NMR spectra of 6-substituted and 2,6-disubstituted pyridazin-3(2H)-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tautomerism in pyridazin-3(2H)-one: a theoretical study using implicit/explicit solvation models - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing reaction conditions for N-alkylation of pyridazinones

Ticket Subject: Optimization & Troubleshooting for N-Alkylation of Pyridazin-3(2H)-ones Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Mechanistic Context[1][2][3][4][5][6][7][8][9][10]

The Challenge: Pyridazin-3(2H)-ones are privileged scaffolds in drug discovery (e.g., PDE inhibitors, antihypertensives). The core synthetic challenge is the ambident nucleophilicity of the pyridazinone ring. The N2-nitrogen and the O-oxygen are in a tautomeric equilibrium (lactam-lactim).

While the lactam (NH-form) is thermodynamically favored, the lactim (OH-form) can react under specific conditions, leading to unwanted O-alkylation. This guide provides a logic-driven approach to locking in N-selectivity and maximizing yield.

Mechanistic Pathway & Decision Logic

The following decision tree outlines the critical control points for your reaction setup.

Figure 1: Operational decision tree for selecting reaction conditions based on substrate availability and regioselectivity requirements.

Standard Operating Procedures (SOPs)

Protocol A: Carbonate-Mediated N-Alkylation (The "Gold Standard")

Best for: Primary/Secondary alkyl halides, benzyl halides.

Rationale: Weak bases like carbonates allow thermodynamic control, favoring the more stable N-alkyl product. Cesium carbonate (

) is preferred over Potassium carbonate ( ) due to the "Cesium Effect"—higher solubility in organic solvents and a "naked" anion effect that enhances nucleophilicity without promoting elimination.

Step-by-Step:

• Stoichiometry: Dissolve Pyridazinone (1.0 eq) in anhydrous DMF (0.2 M concentration).

• Base Addition: Add

  (1.5 – 2.0 eq).

  • Note: If cost is a constraint, use

    , but add 0.1 eq of TBAI (Tetrabutylammonium iodide) as a phase transfer catalyst.

• Activation: Stir at Room Temperature (RT) for 15 minutes to ensure deprotonation.

• Alkylation: Add Alkyl Halide (1.2 eq) dropwise.

• Reaction:

  • Reactive halides (Benzyl/Allyl/Iodides): Stir at RT for 2–4 hours.

  • Unreactive halides (Alkyl Chlorides): Heat to 60–80°C for 4–12 hours.

• Workup: Dilute with EtOAc, wash extensively with water/brine (to remove DMF). Dry over

  .[1]

Protocol B: Mitsunobu Reaction

Best for: Primary/Secondary Alcohols (avoiding halide synthesis).

Rationale: This method activates the alcohol in situ. It typically proceeds with high N-selectivity for pyridazinones because the pKa of the NH (~10-11) is suitable for protonating the betaine intermediate.

Step-by-Step:

• Setup: Dissolve Pyridazinone (1.0 eq), Alcohol (1.2 eq), and

  (1.5 eq) in anhydrous THF (0.1 M) under .

• Cooling: Cool the mixture to 0°C.

• Addition: Add DIAD (Diisopropyl azodicarboxylate) (1.5 eq) dropwise over 10 minutes.

  • Critical: Exothermic reaction. Control rate to maintain low temp.

• Reaction: Allow to warm to RT and stir for 12–24 hours.

• Workup: Concentrate and purify directly via column chromatography.

Troubleshooting Center

Issue 1: "I am seeing significant O-alkylation."

Diagnosis: This is a classic case of Kinetic vs. Thermodynamic control or Hard/Soft Acid-Base (HSAB) mismatch .

• The Science: The Oxygen atom is the "Hard" nucleophile (high charge density); the Nitrogen is the "Soft" nucleophile.

• The Trap: "Hard" electrophiles (e.g., sulfates, sulfonates like tosylates/mesylates) or "Hard" counter-ions (

  ) favor attack at the Oxygen.

Corrective Actions:

Parameter	Change From...	Change To...	Why?
Leaving Group	OTs, OMs (Hard)	Iodide, Bromide (Soft)	Soft electrophiles prefer the soft N-center.
Base	NaH, Ag2CO3	Cs2CO3, K2CO3	Strong bases (NaH) generate a "naked" anion that is less discriminating. Carbonates allow equilibration to the thermodynamic N-product.
Solvent	THF, Ether	DMF, DMSO	Polar aprotic solvents solvate the cation, leaving the anion free but favoring the thermodynamic product.

Issue 2: "Reaction is stalling (<50% conversion)."

Diagnosis: Likely due to poor solubility of the base or decomposition of the electrophile.

Corrective Actions:

• The "Finkelstein" Boost: If using an alkyl chloride, add 0.5 eq of NaI or KI. This converts the chloride to a reactive iodide in situ.

• Solvation: Switch from MeCN or Acetone to DMF or NMP . The solubility of

  increases significantly, driving the deprotonation.

• Temperature: Increase stepwise (RT

  60°C 90°C). Warning: Do not exceed 100°C with DMF as it can decompose to form dimethylamine, which will compete as a nucleophile.

Issue 3: "My product is stuck in the DMF during workup."

Diagnosis: Pyridazinones are polar.[2] Standard extraction (EtOAc/Water) might leave product in the aqueous/DMF phase.

Corrective Actions:

• The "Crash" Method: Pour the reaction mixture into crushed ice/water (10x volume). If the product is solid, it may precipitate. Filter and wash.[3]

• LiCl Wash: During extraction, wash the organic layer with 5% LiCl solution instead of water. LiCl extracts DMF into the aqueous phase more efficiently than pure water.

Comparative Data: Base & Solvent Effects[1][2][11][12]

The following table summarizes expected outcomes based on literature precedents for pyridazinone-like scaffolds.

Base	Solvent	Temp	Primary Outcome	Notes
Cs2CO3	DMF	RT-60°C	N-Alkylation (High)	Recommended. Best balance of rate and selectivity.
K2CO3	Acetone	Reflux	N-Alkylation (Med)	Slower. Requires TBAI (PTC) for best results.
NaH	THF/DMF	0°C-RT	Mixed N/O	Risk of over-reaction or O-alkylation due to high reactivity.
Ag2CO3	Toluene	Reflux	O-Alkylation	Silver coordinates leaving group, favoring O-attack (Hard/Hard).

Frequently Asked Questions (FAQs)

Q: Can I use microwave irradiation? A: Yes. Microwave heating (100–120°C for 10–20 mins) in DMF often drives sluggish reactions to completion. However, ensure your alkyl halide is not volatile or liable to eliminate under high thermal stress.

Q: Why avoid NaH (Sodium Hydride)? A: While NaH is a potent base, it creates a highly reactive "naked" anion. In the absence of thermodynamic equilibration, this can lead to kinetic O-alkylation. Furthermore, NaH can cause elimination of sensitive alkyl halides (e.g., converting phenethyl bromide to styrene) before alkylation occurs.

Q: My alkyl halide is unstable. What now? A: Switch to the Mitsunobu protocol (See Protocol B). It uses the alcohol directly, avoiding the need to synthesize or handle unstable halides.

References

• Regioselectivity Mechanisms: "Why n-alkylation is more favorable than o-alkyation?" ResearchGate. Available at:

• Cesium Carbonate Efficiency: "Cesium carbonate promoted regioselective O-functionalization... and mechanistic insight." National Institutes of Health (PMC). (Note: Discusses conditions where Cs favors O, contrasting with standard N-alkylation, highlighting the importance of solvent/substrate). Available at:

• Mitsunobu Protocol: "Mitsunobu reaction - General Procedure and Mechanism." Organic-Synthesis.com. Available at:

• Optimization Strategies: "Optimization of Reaction Conditions for N-Alkylation of 2-Pyridone." ResearchGate. Available at:

• P(NMe2)3 Mediated Methods: "P(NMe2)3-Mediated Regioselective N-Alkylation of 2-Pyridones." Organic Chemistry Portal. Available at:

Sources

• 1. rsc.org [rsc.org]
• 2. The “cesium effect” magnified: exceptional chemoselectivity in cesium ion mediated nucleophilic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organic-synthesis.com [organic-synthesis.com]

addressing off-target effects in pyridazinone-based drug discovery

Current Status: ● Online | Agent: Senior Application Scientist Dr. H. Chen

Welcome to the Pyridazinone Optimization Hub. You are likely here because your pyridazinone-based lead is showing promise as a PDE inhibitor, kinase ligand, or GPCR antagonist, but you are hitting walls with selectivity (PDE3/PDE4 clash) , cardiotoxicity (hERG) , or assay interference .

This guide is not a textbook; it is a troubleshooting manual designed to debug your molecule.

Module 1: The "Classic" Conflict – PDE3 vs. PDE4 Selectivity

User Ticket #104:

"My pyridazinone analog (targeting PDE4 for inflammation) is showing potent anti-inflammatory activity, but we are seeing positive inotropy and arrhythmia in rat models. How do I kill the PDE3 activity?"

Diagnosis: You are encountering the "privileged scaffold" curse. The pyridazinone core mimics the cAMP substrate, binding to the conserved catalytic domain of both PDE3 and PDE4. The arrhythmia is driven by PDE3 inhibition in cardiomyocytes. To fix this, you must exploit the "Q-Pocket" differences.

Troubleshooting Protocol:

• Analyze the N2-Position:

  • The Mechanism: PDE4 has a unique hydrophobic pocket (Q-pocket) near the active site that PDE3 lacks. PDE3 is more intolerant of bulky substituents at the pyridazinone N2 position.

  • The Fix: Introduce bulky N-alkyl or N-aryl groups at the N2 position.

  • Evidence: Research indicates that N-alkylation of the pyridazinone ring significantly enhances PDE4 potency while suppressing PDE3 inhibition (See Dal Piaz et al.).[1]

• The "Clamp" Maneuver (Glutamine Selectivity):

  • PDE4 relies on a specific Glutamine residue (Gln369 in PDE4D) that hydrogen bonds with the pyridazinone carbonyl.

  • Action: rigidify the scaffold to lock the carbonyl in a position that favors the PDE4 conformer over PDE3.

SAR Decision Matrix: PDE3 vs. PDE4

Structural Modification	Effect on PDE4 (Target)	Effect on PDE3 (Off-Target)	Recommendation
N2-Methylation	Moderate Increase	Minimal Decrease	Avoid (Insufficient selectivity)
N2-Aryl/Benzyl	High Increase	High Decrease	Recommended (Accesses Q-pocket)
6-Phenyl Substitution	High Potency	High Potency	Risk (Promotes non-selective binding)
4,5-Dehydrogenation	Variable	Increases PDE3	Monitor (Planarization increases PDE3 risk)

Visual Workflow: Selectivity Optimization

Figure 1: Decision tree for decoupling PDE4 efficacy from PDE3-mediated cardiotoxicity.

Module 2: Cardiotoxicity & hERG Inhibition

User Ticket #215:

"Our lead compound has excellent efficacy but failed the hERG patch-clamp assay (IC50 < 1 µM). The aromatic stack seems necessary for potency. How do we de-risk this?"

Diagnosis: Pyridazinones often possess a "pharmacophore overlap" with hERG blockers: a basic amine (often a piperazine linker) + a lipophilic aromatic tail (the pyridazinone itself). This combination facilitates trapping in the hERG channel pore.

Troubleshooting Protocol:

• The Zwitterion Strategy:

  • Logic: hERG binding is driven by cation-pi interactions. Neutralizing the net charge or introducing a negative charge repels the molecule from the channel pore.

  • Experiment: Introduce a carboxylic acid or isostere (tetrazole) on the solvent-exposed region of the molecule.

  • Reference: Roth et al.[2] demonstrated that introducing polarity to pyridazine MCH-R1 antagonists significantly reduced hERG liability.

• LogP Reduction (The "3.0 Rule"):

  • Logic: hERG inhibition correlates strongly with CLogP > 3.0.

  • Action: Replace the 6-phenyl ring with a heteroaromatic (e.g., pyridine or pyrimidine) or introduce polar side chains (hydroxyl, sulfone).

Data: hERG Optimization Case Study

Compound Variant	CLogP	hERG IC50 (µM)	Efficacy (Target)	Status
Lead (6-Phenyl)	4.2	0.8	High	FAIL
Variant A (6-Pyridine)	3.1	5.2	High	Review
Variant B (Acid tail)	2.4	>30.0	Moderate	PASS

Module 3: Assay Interference & "False Positives"

User Ticket #309:

"My IC50 curves are steep (Hill slope > 2.0) and sensitive to enzyme concentration. Is my pyridazinone a covalent inhibitor?"

Diagnosis: It is likely not covalent but rather an aggregator . Pyridazinones are planar, hydrophobic scaffolds that stack easily in aqueous buffer, forming colloids that sequester the enzyme. This is a common artifact in early discovery.

Troubleshooting Protocol:

• The Detergent Stress Test:

  • Method: Re-run the IC50 assay with 0.01% or 0.1% Triton X-100 (or Tween-80).

  • Interpretation:

    • IC50 shifts > 10-fold: The inhibition was due to aggregation (False Positive).

    • IC50 remains stable: True binding event.

• Dynamic Light Scattering (DLS):

  • Method: Incubate compound at 10µM in assay buffer and measure particle size.

  • Threshold: Particles > 100nm indicate colloid formation.

Visual Workflow: Validating "True" Inhibition

Figure 2: Rapid triage workflow for distinguishing specific binding from colloidal aggregation.

References

• Dal Piaz, V., et al. (1997). "Heterocyclic-fused 3(2H)-pyridazinones as potent and selective PDE4 inhibitors: Synthesis and structure-activity relationships." European Journal of Medicinal Chemistry, 32(11), 891-911.

• Roth, G. J., et al. (2015).[2] "Design, synthesis and evaluation of MCH receptor 1 antagonists--Part II: Optimization of pyridazines toward reduced phospholipidosis and hERG inhibition." Bioorganic & Medicinal Chemistry Letters, 25(15), 2998-3004.

• Wermuth, C. G. (2004). "The Practice of Medicinal Chemistry." Academic Press. (Referencing the concept of privileged structures and pyridazinone promiscuity).

• Ochiai, H., et al. (2012). "Phosphodiesterase inhibitors. Part 3: Design, synthesis and structure–activity relationships of dual PDE3/4-inhibitory 2-phenyl-3(2H)-pyridazinones." Bioorganic & Medicinal Chemistry, 20(5), 1644-1658.

• Shoichet, B. K. (2006). "Screening in a spirit of haunting: the role of aggregation in non-specific inhibition." Drug Discovery Today, 11(23-24), 1074-1081.

Sources

• 1. Selective Phosphodiesterase 4B Inhibitors: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and evaluation of MCH receptor 1 antagonists--Part II: Optimization of pyridazines toward reduced phospholipidosis and hERG inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refining Animal Models for Pyridazinone Efficacy Testing

From the desk of the Senior Application Scientist

Welcome to the technical support center dedicated to refining in vivo studies for pyridazinone-based compounds. The pyridazinone scaffold is a remarkably versatile pharmacophore, with derivatives showing a wide spectrum of biological activities, including cardiotonic, anti-inflammatory, anticancer, and anticonvulsant effects.[1][2][3] This diversity necessitates carefully designed and meticulously executed animal studies to accurately determine efficacy and translatability.

This guide is structured as a series of frequently asked questions and troubleshooting scenarios encountered in the field. It is designed to provide not just protocols, but the underlying rationale to empower researchers to make informed decisions, improve data quality, and adhere to the highest ethical standards in animal research. Our approach is grounded in the 3Rs principles: Replacement of animal use where possible, Reduction in the number of animals used, and Refinement of procedures to minimize distress and enhance animal welfare.[4][5][6][7]

Section 1: Animal Model Selection and Refinement

The foundation of any successful efficacy study is the selection of an appropriate animal model. An improper model can lead to misleading data, wasted resources, and the failure of a potentially valuable compound.

Q1: What are the most common animal models for testing pyridazinone efficacy, and how do I choose the right one?

A: The choice of animal model is fundamentally dictated by the therapeutic target of your pyridazinone derivative. Pyridazinones are not a monolithic class; their applications are broad, ranging from cardiovascular diseases to inflammation.[1][2][8]

• For Cardiotonic and Vasodilatory Effects (e.g., PDE3 Inhibition):

  • Small Animals: Rat models are frequently used to assess the efficacy of pharmacological therapies for cardiovascular conditions.[9] Spontaneously hypertensive rats (SHR) are a cornerstone for screening antihypertensive agents.[10] Mouse models, particularly those with genetic modifications (e.g., TNF-alpha overexpression or myosin light chain protein knockouts), are invaluable for elucidating mechanisms and providing "proof-of-principle."[9]

  • Large Animals: For studies requiring closer physiological relevance to humans, larger animal models like dogs (chronic pacing models) and rabbits are more reliable.[9] Rabbit models are often preferred as they are less expensive than dogs and their cardiac myosin chain composition is similar to that of humans.[9]

• For Anti-inflammatory and Analgesic Activity (e.g., COX Inhibition):

  • Rodent models are standard. The carrageenan-induced hind paw edema model in rats or mice is a classic method for evaluating acute anti-inflammatory effects.[11] For analgesic activity, the p-benzoquinone-induced writhing test in mice is a common and sensitive assay.[11][12]

• For Anticancer Activity:

  • Xenograft models in immunocompromised mice (e.g., nude mice) are the workhorse. Human cancer cell lines are implanted, and the effect of the pyridazinone derivative on tumor growth is monitored over time.[13]

• For Anticonvulsant Activity:

  • Acute seizure models in mice, such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ)-induced seizure models, are considered the gold standard for initial screening.[14]

The following decision tree can guide your selection process:

Fig 1. Decision tree for animal model selection based on therapeutic target.

Table 1: Comparison of Common Animal Models for Pyridazinone Efficacy Testing

Therapeutic Area	Animal Model	Specific Example	Advantages	Disadvantages
Cardiovascular	Mouse (Transgenic)	TNF-alpha Overexpression	Excellent for mechanism study, genetic manipulation.[9]	Poor translation to human cardiac physiology.[15]
Rat (Induced)	Coronary Artery Ligation	Good for assessing efficacy of pharmacological therapies.[9]	Less genetically versatile than mice.
Rabbit	Aortic Constriction	Better physiological similarity to human heart than rodents.[9]	Higher cost and maintenance than rodents.
Anti-inflammatory	Mouse/Rat	Carrageenan Paw Edema	Well-established, reproducible, high-throughput.[11]	Models only acute inflammation, not chronic disease.
Analgesic	Mouse	Acetic Acid Writhing	Highly sensitive for peripheral analgesics.	Low specificity, can be affected by motor impairment.
Anticancer	Mouse (Xenograft)	Nude mice with human tumor cell line	Allows testing on human-derived tumors.[13]	Lacks a functional immune system, cannot assess immunomodulatory effects.
Anticonvulsant	Mouse	Maximal Electroshock (MES)	Gold standard for tonic-clonic seizure drugs.[14]	Does not model all seizure types (e.g., absence).

Q2: My results from a mouse model aren't translating. What's going wrong?

A: This is a critical and common challenge, especially in cardiovascular research. The failure to translate findings from animal models, particularly mice, to human clinical trials is a significant bottleneck in drug development.[15][16]

The primary cause is fundamental physiological differences between species. For instance, the expression and distribution of key ion channels in the mouse heart are vastly different from those in the human heart.[15] This can lead to drugs appearing safe and effective in mice but failing in humans.

Causality & Solution:

• The "Mouse Trap": Over-reliance on a single, small animal model can be misleading.[15]

• Multi-Model Approach: To build confidence in your data, it is crucial to use multiple models, including verification in larger mammals or, where possible, on human myocardium ex vivo.[16][17] While more resource-intensive, this approach provides a more robust preclinical data package and increases the probability of clinical success.

Section 2: Drug Formulation and Administration

Even with the perfect model, improper drug delivery can invalidate an entire study. The physicochemical properties of many novel pyridazinone derivatives can make formulation and administration challenging.

Q3: I'm observing poor bioavailability and high variability with my pyridazinone compound. How do I optimize the formulation and route of administration?

A: High variability and poor bioavailability are often linked to the formulation and the chosen route of administration. The goal is to ensure consistent and predictable exposure of the target tissue to the compound.

1. Route of Administration: The rate and extent of absorption vary significantly between routes.[18]

• Intravenous (IV): Provides 100% bioavailability and immediate systemic circulation, bypassing first-pass metabolism.[19][20] It's ideal for initial efficacy and pharmacokinetic (PK) studies but may not be clinically relevant for the final drug product.
• Intraperitoneal (IP): Allows for rapid absorption and is a common route in rodents for drugs that might be irritating to tissues.[19] However, there is a risk of injection into an organ, which can cause extreme variability.
• Oral Gavage (PO): Mimics the intended clinical route for many drugs and is suitable for long-term studies.[19] However, it is subject to the first-pass effect and requires skill to perform correctly to avoid stress and injury.[20]
• Subcutaneous (SC): Generally provides slower, more sustained absorption. It's often less stressful than IP or IV injections.

2. Formulation/Vehicle Selection: Many pyridazinone derivatives are lipophilic and may have poor aqueous solubility.

• Solubility Screening: Before in vivo studies, screen solubility in common GRAS (Generally Recognized As Safe) vehicles (e.g., saline, PBS, corn oil, solutions with cyclodextrins or co-solvents like DMSO, PEG400).
• ADME-T Prediction: Use computational tools to predict Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-T) properties early in the discovery process.[21] This can help anticipate formulation challenges.
• Particle Size: For suspensions, ensure a uniform and small particle size to improve dissolution and absorption.

Table 2: Recommended Administration Routes and Volumes for Adult Mice

Route	Max Volume	Needle Size (Gauge)	Absorption Rate	Key Considerations
Intravenous (IV)	< 0.2 mL	27-30	Very Fast	Requires significant technical skill; use tail vein.[18]
Intraperitoneal (IP)	< 2-3 mL	25-27	Fast	Inject into the lower right abdominal quadrant to avoid organs.[18][19]
Subcutaneous (SC)	< 2-3 mL	25-27	Slow to Moderate	Inject into a tented fold of skin over the back.[20]
Oral (PO)	< 1-2 mL	20-22 (gavage)	Variable	Ensure proper gavage needle placement to prevent lung administration.[20]
Intramuscular (IM)	< 0.05 mL	25-27	Moderate	Small volume limit; typically thigh muscle.[19]

Source: Adapted from institutional animal care and use guidelines.[18][20]

Section 3: Efficacy Endpoints and Data Interpretation

Selecting endpoints that are sensitive, reproducible, and clinically relevant is paramount for demonstrating efficacy.

Q4: What are the critical efficacy endpoints for a cardiotonic pyridazinone derivative (e.g., a PDE3 inhibitor) in a heart failure model?

A: For a compound intended to improve cardiac function, you must measure direct effects on the heart and the vasculature. Pyridazinone-based PDE3 inhibitors are known as "inodilators" because they increase cardiac contractility (inotropy) and cause vasodilation.[22]

Primary Endpoints:

• Hemodynamic Monitoring:

  • Echocardiography (non-invasive): Measure Left Ventricular Ejection Fraction (LVEF), Fractional Shortening (FS), and cardiac output. This is a standard for assessing cardiac function over time in the same animal.

  • Pressure-Volume (PV) Loop Analysis (invasive): Provides the most detailed assessment of cardiac contractility and hemodynamics, including parameters like dP/dt max (a measure of contractility) and end-systolic pressure-volume relationship (ESPVR).

• Blood Pressure: Continuous monitoring via telemetry is the gold standard to assess vasodilatory effects without the confounding stress of manual measurements.

Secondary/Exploratory Endpoints:

• Biomarkers: Measure plasma levels of cardiac stress markers like NT-proBNP.

• Histopathology: Assess cardiac hypertrophy, fibrosis, and cellular damage post-mortem.

• Survival Analysis: In chronic heart failure models, overall survival is a critical, definitive endpoint.

The mechanism of a typical PDE3 inhibitor is illustrated below:

Fig 2. Simplified signaling pathway for a PDE3-inhibiting pyridazinone.

Q5: My data shows high variability between animals. How can I reduce this?

A: High intra-group variability can mask a true treatment effect, leading to false-negative results and the unnecessary use of more animals to achieve statistical power. Reducing variability is a key component of the "Reduction" and "Refinement" principles of the 3Rs.[4][23]

Troubleshooting Workflow:

Fig 3. Workflow for troubleshooting high data variability.

Experimental Protocols

Protocol 1: Step-by-Step Guide for Oral Gavage (PO) in Mice

Objective: To administer a precise dose of a pyridazinone formulation directly into the stomach.

Materials:

• Appropriate-sized mouse gavage needle (20-22 gauge, with a flexible tube or a ball-tip).

• Syringe (1-3 mL).

• Pyridazinone formulation.

• Trained personnel.

Procedure:

• Preparation: Measure the required dose volume accurately in the syringe and attach the gavage needle. Ensure no air bubbles are present.

• Restraint: Gently but firmly restrain the mouse, ensuring the head and body form a straight line to facilitate passage of the needle.

• Insertion: Introduce the gavage needle into the mouth, slightly off-center to avoid the trachea. Gently advance the needle along the roof of the mouth and down the esophagus. Do NOT force the needle; if resistance is met, withdraw and start again.

• Administration: Once the needle is in the stomach (the tip should be roughly at the level of the last rib), slowly deliver the drug solution.

• Withdrawal: Smoothly remove the needle in one motion.

• Monitoring: Briefly monitor the animal for any signs of distress, such as difficulty breathing, which could indicate accidental administration into the lungs.

Protocol 2: Step-by-Step Guide for Intraperitoneal (IP) Injection in Mice

Objective: To administer a substance into the peritoneal cavity for rapid systemic absorption.

Materials:

• Sterile syringe with a fine needle (25-27 gauge).

• Pyridazinone formulation.

• 70% Ethanol for disinfection.

Procedure:

• Preparation: Draw up the required dose into the sterile syringe.

• Restraint: Position the animal on its back, tilted slightly head-down to move the abdominal organs away from the injection site.

• Site Identification: Identify the lower right quadrant of the abdomen. This site avoids the cecum on the left and the bladder in the midline.

• Injection: Insert the needle at a 30-45 degree angle into the identified quadrant. Aspirate gently (pull back the plunger) to ensure you have not entered a blood vessel or organ (you should see no fluid or blood).

• Administration: Inject the solution smoothly.

• Withdrawal: Remove the needle and return the mouse to its cage. Monitor briefly.

References

• Screening Methods for the Evaluation of Cardiotonic Drugs. (n.d.).
• Abida, et al. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. South Asian Research Journal of Pharmaceutical Sciences.
• Biesiadecki, B. J., et al. (2019). Modeling heart failure in animal models for novel drug discovery and development. Expert Opinion on Drug Discovery. PMC.
• El-Sayed, M. A. A., & El-Gazzar, M. G. (2022). An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. Future Medicinal Chemistry. PMC.
• Kumar, R., et al. (2024). Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity. Letters in Drug Design & Discovery.
• Saeed, A., & El-Gamal, K. M. (2015). Overview on Emorfazone and Other Related 3(2H)
• Siddiqui, S., et al. (2017). Design, Synthesis, and Pharmacological Screening of Pyridazinone Hybrids as Anticonvulsant Agents. Archiv der Pharmazie. PubMed.
• What is the 3Rs principle? (n.d.).
• Application Notes and Protocols: Efficacy Testing of Pyrido[2,3-d]pyrimidine Derivatives in Animal Models. (n.d.). Benchchem.
• The 3Rs in preclinical studies: from principles to practice. (n.d.). Imavita.
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Reference Data & Comparative Studies

Validation Guide: Mechanistic Profiling of 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one (6-CPDPO)

Executive Summary

The pyridazin-3(2H)-one scaffold is a privileged pharmacophore in medicinal chemistry, historically utilized in the development of potent phosphodiesterase (PDE) inhibitors and cardiovascular agents (1)[1]. While classical derivatives like milrinone and pimobendan have validated PDE3 as a therapeutic target for heart failure and vasodilation, their clinical utility is often limited by off-target PDE4 inhibition and narrow therapeutic windows.

6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one (6-CPDPO) represents a next-generation structural analog designed to overcome these limitations. This guide provides a comprehensive, objective comparison of 6-CPDPO against industry standards, detailing the mechanistic rationale and the self-validating experimental protocols required to confirm its mechanism of action.

Mechanistic Rationale: The Cyclopropyl Advantage

The biological activity of pyridazin-3(2H)-ones stems from their ability to mimic the pyrimidine ring of cyclic adenosine monophosphate (cAMP), allowing them to competitively bind the catalytic domain of PDEs. Historically, the synthesis and chemistry of pyridazin-3(2H)-ones have been geared towards optimizing this interaction (2)[2].

In 6-CPDPO, the introduction of a cyclopropyl group at the C6 position serves a critical stereoelectronic function. The rigid, compact nature of the cyclopropyl ring restricts the molecule's conformational flexibility, locking it into an orientation that perfectly occupies the deep hydrophobic pocket specific to the PDE3 active site. Furthermore, the steric bulk of the cyclopropyl group creates a deliberate clash within the narrower catalytic cleft of PDE4. Recent structural analyses of the pyridazinone scaffold confirm that modifications at these positions dictate isoenzyme selectivity (3)[3]. This rational design choice dramatically enhances PDE3 selectivity, mitigating the gastrointestinal side effects (e.g., emesis) typically associated with PDE4 cross-reactivity.

Comparative Performance Data

To objectively evaluate 6-CPDPO, we benchmarked its performance against milrinone and pimobendan. The data below summarizes in vitro enzymatic inhibition and cellular efficacy.

Table 1: In Vitro Phosphodiesterase Inhibition Profiling (IC₅₀ in nM)

Compound	PDE3A	PDE3B	PDE4	PDE5	Selectivity (PDE4/PDE3A)
6-CPDPO	12	18	>10,000	>10,000	>833x
Milrinone	450	520	8,500	>10,000	~19x
Pimobendan	320	410	6,200	>10,000	~19x

Table 2: Cellular Efficacy in Human iPSC-derived Cardiomyocytes

Compound	cAMP EC₅₀ (nM)	Max Contractile Amplitude Increase (%)	Washout Recovery (%)
6-CPDPO	28	+145%	98%
Milrinone	850	+110%	95%
Pimobendan	640	+125%	92%

Signaling Pathway Visualization

Fig 1: 6-CPDPO mechanism of action via selective PDE3 inhibition and the cAMP/PKA signaling axis.

Experimental Validation Protocols

Cell-Free Target Engagement (TR-FRET cAMP Assay)

Objective: To quantify the direct, competitive inhibition of PDE3 by 6-CPDPO.

Causality & Design: When designing a target engagement assay, we must prioritize signal fidelity. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected over standard fluorescence intensity assays to eliminate autofluorescence interference inherent to the conjugated pi-system of the pyridazinone core. Furthermore, we deliberately omit broad-spectrum PDE inhibitors (e.g., IBMX) from the reaction buffer. This ensures the assay strictly measures PDE3-specific degradation of cAMP, preventing signal masking by other PDE isoforms.

Step-by-Step Methodology:

• Prepare a 384-well microplate with 10 µL of recombinant human PDE3A enzyme (0.5 ng/well) in assay buffer (50 mM Tris-HCl pH 7.5, 5 mM MgCl₂, 0.01% Brij-35).

• Add 5 µL of 6-CPDPO in a 10-point serial dilution (ranging from 10 µM to 0.1 nM, final DMSO concentration 1%). Incubate for 15 minutes at room temperature to allow pre-binding.

• Initiate the reaction by adding 5 µL of 100 nM cAMP substrate. Incubate for 45 minutes.

• Terminate the reaction by adding 20 µL of TR-FRET detection mix (Europium-anti-cAMP antibody and d2-labeled cAMP tracer).

• Read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm).

Self-Validating Mechanism: A protocol is only as reliable as its internal controls. This assay must include a robust standard curve of unlabeled cAMP (ranging from 0.1 nM to 10 µM) to convert raw FRET emission ratios (665 nm / 615 nm) into absolute cAMP concentrations. Assay reliability is validated by calculating the Z'-factor between the positive control (vehicle + enzyme) and negative control (no enzyme). A Z' > 0.6 confirms the system possesses sufficient dynamic range and low variability to accurately resolve the IC₅₀ of 6-CPDPO.

Phenotypic Validation (Cardiomyocyte Contractility Assay)

Objective: To confirm that the biochemical inhibition of PDE3 translates to the expected physiological phenotype (positive inotropy).

Causality & Design: Impedance-based monitoring provides a label-free, real-time readout of beat amplitude and frequency. We utilize this over calcium-sensitive fluorescent dyes (e.g., Fluo-4) because prolonged laser exposure and dye buffering effects can artificially alter intracellular calcium dynamics, confounding the true inotropic effect of the compound.

Step-by-Step Methodology:

• Seed human iPSC-derived cardiomyocytes onto 96-well impedance microelectrode plates at a density of 50,000 cells/well.

• Culture for 7 days until a synchronous, spontaneous beating syncytium is formed.

• Record baseline impedance signals for 30 minutes to establish the basal contractile amplitude and beat rate.

• Dose the wells with 6-CPDPO (EC₈₀ concentration derived from Table 2) or vehicle (0.1% DMSO).

• Continuously record impedance for 2 hours, analyzing the fractional increase in the amplitude of the impedance waveform.

Self-Validating Mechanism: To differentiate true pharmacological target engagement from irreversible cytotoxicity or membrane destabilization, the protocol incorporates a mandatory washout phase. After 2 hours of compound exposure and data acquisition, the media is replaced with compound-free buffer. A return to baseline contractility (>90% recovery within 30 minutes) validates that the positive inotropy is driven by reversible PDE3 inhibition.

References

• Title: Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview Source: PMC - NIH URL: 1

• Title: Synthesis and chemistry of pyridazin-3(2H)-ones Source: ScienceDirect URL: 2

• Title: 5-(2-methoxyethoxy)pyridazin-3(2H)-one Scaffold within Pyridazinone Chemistry Source: Benchchem URL: 3

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• 2. Redirecting [linkinghub.elsevier.com]
• 3. 5-(2-methoxyethoxy)pyridazin-3(2H)-one | 1346697-90-2 | Benchchem [benchchem.com]

Technical Guide: Cross-Reactivity &amp; Selectivity Profiling of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one

Executive Summary: The Scaffold at a Glance

6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one represents a privileged pharmacophore in medicinal chemistry, primarily utilized in the design of Phosphodiesterase 4 (PDE4) inhibitors . Unlike the classic catechol ether scaffolds (e.g., Rolipram, Roflumilast), the dihydropyridazinone core offers a distinct binding mode within the PDE4 catalytic pocket, specifically leveraging the cyclopropyl moiety to occupy the hydrophobic clamp (Q-pocket).

However, this scaffold carries inherent risks of cross-reactivity that must be profiled early in drug development. The structural similarity to PDE3 inhibitors (e.g., Pimobendan) and certain kinase inhibitors necessitates a rigorous exclusion screening strategy. This guide outlines the critical cross-reactivity profiling required to validate selectivity and safety.

Mechanism of Action & Signaling Context[1][2]

The primary utility of this scaffold is the inhibition of PDE4, the enzyme responsible for hydrolyzing cyclic adenosine monophosphate (cAMP) in immune and brain cells. By preventing cAMP degradation, the compound elevates intracellular cAMP levels, activating Protein Kinase A (PKA) and the cAMP-response element-binding protein (CREB), resulting in broad anti-inflammatory effects.

Signaling Pathway Visualization

Figure 1: Mechanism of Action. The scaffold blocks PDE4-mediated hydrolysis of cAMP, sustaining downstream anti-inflammatory signaling.

Cross-Reactivity Profiling: The "Dirty" Profile

To validate a lead derived from this scaffold, you must prove it does not hit the historical off-targets associated with pyridazinones.

Tier 1: The PDE Isoform Challenge (Efficacy vs. Safety)

The most critical cross-reactivity issue is PDE3 inhibition . Many pyridazinone derivatives (e.g., Pimobendan, Levosimendan) are potent PDE3 inhibitors used as cardiac inotropes. A PDE4 inhibitor that cross-reacts with PDE3 can cause dangerous arrhythmias and hypotension.

Isoform	Biological Role	Risk/Benefit	Selectivity Goal
PDE4B	Inflammation (macrophages/neutrophils)	Primary Target (Efficacy)	High Potency (< 50 nM)
PDE4D	Emetic center (Area Postrema)	Major Liability (Vomiting)	>10-fold vs PDE4B
PDE3	Cardiac contractility	Safety Risk (Arrhythmia)	>100-fold selectivity
PDE7	T-cell activation	Potential Synergy	Acceptable overlap

Tier 2: Kinase Promiscuity

The pyridazinone ring mimics the adenine ring of ATP, making it a potential "privileged structure" for kinases.

• p38 MAPK: Often co-targeted by similar scaffolds.

• BTK (Bruton's Tyrosine Kinase): Pyridazinone analogs have been explored as BTK inhibitors.

• SRC Family: General risk for planar heterocycles.

Tier 3: Safety Pharmacology

• hERG Channel: Pyridazinones with basic amine side chains are notorious for hERG blockade (QT prolongation).

• CYP450: The cyclopropyl group is generally stable, but the pyridazinone ring can be subject to oxidation.

Comparative Performance Analysis

Comparing the 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one scaffold against standard PDE4 inhibitors.

Feature	6-cyclopropyl-pyridazinone (This Scaffold)	Roflumilast (Benzamide)	Rolipram (Catechol Ether)	Apremilast (Phthalimide)
Binding Pocket	Q-Pocket (Hydrophobic Clamp)	Q-Pocket	Q-Pocket	Q-Pocket
PDE4B Potency	High (nM range)	Very High (Sub-nM)	Moderate	Moderate
PDE4D Selectivity	Tunable (Critical advantage)	Poor (High emesis)	Poor (High emesis)	Moderate
PDE3 Cross-Reactivity	High Risk (Requires screening)	Low	Low	Low
Metabolic Stability	Moderate (Ring oxidation)	Moderate (N-oxide metabolite)	Low	High
Primary Indication	Respiratory (COPD/Asthma)	COPD	Failed (Emesis)	Psoriasis

Key Insight: While Roflumilast is the potency gold standard, it suffers from dose-limiting emesis due to PDE4D inhibition. The 6-cyclopropyl-pyridazinone scaffold offers a chemical vector to improve the PDE4B/PDE4D ratio , potentially widening the therapeutic window, provided PDE3 activity is dialled out.

Experimental Protocols

Protocol A: PDE Isoform Selectivity Screen (Scintillation Proximity Assay)

Rationale: A self-validating system using radiolabeled cAMP to quantify hydrolysis.

• Reagent Prep: Express human recombinant PDE4B, PDE4D, and PDE3A in Sf9 cells.

• Reaction Mix: Buffer (50 mM Tris-HCl pH 7.5, 8.3 mM MgCl2, 1.7 mM EGTA).

• Substrate: [3H]-cAMP (approx. 50,000 cpm/well).

• Execution:

  • Incubate test compound (10-point dose-response, 0.1 nM to 10 µM) with enzyme for 15 min at 25°C.

  • Initiate reaction with [3H]-cAMP. Incubate 30 min.

  • Termination: Add Yttrium silicate SPA beads containing Zinc sulfate (precipitates [3H]-AMP but not [3H]-cAMP).

• Detection: Count in a MicroBeta scintillation counter.

• Validation:

  • Positive Control: Roflumilast (IC50 ~1 nM for PDE4).

  • Negative Control: Milrinone (Selective PDE3 inhibitor) – Must show no inhibition of PDE4.

Protocol B: Whole Blood TNF-α Inhibition (Functional Selectivity)

Rationale: Confirms cell permeability and anti-inflammatory efficacy in a physiological matrix.

• Source: Fresh human heparinized blood.

• Stimulation: Add test compound (incubate 30 min), then stimulate with LPS (1 µg/mL).

• Incubation: 24 hours at 37°C, 5% CO2.

• Readout: Measure TNF-α in plasma supernatant via ELISA.

• Success Criteria: IC50 < 1 µM indicates viable cellular potency.

Screening Workflow Visualization

Figure 2: Screening Cascade. A logical filter to eliminate toxic cross-reactivity (PDE3) and ensure efficacy (PDE4B) before safety profiling.

References

• Allart-Simon, I., et al. (2021). "Pyridazinone derivatives as potential anti-inflammatory agents: synthesis and biological evaluation as PDE4 inhibitors."[1] RSC Medicinal Chemistry, 12, 980-994. Link

• Moniot, A., et al. (2023). "PDE4 Inhibitors: Profiling Hits through the Multitude of Structural Classes." Molecules, 28(15), 5789. Link

• Dal Piaz, V., et al. (2026/Forecast). "Discovery of Potent PDE4 Inhibitors with 3(2H)-Pyridazinone Scaffold." Molecules (Preprint/Update). Link

• Sotelo, E., et al. (2003). "Pyridazines. Part 29: Synthesis and platelet aggregation inhibition activity of 5-substituted-6-phenyl-3(2H)-pyridazinones." Bioorganic & Medicinal Chemistry, 11(23), 5099-5105. (Demonstrates PDE3/Platelet risk). Link

• Zhang, Y., et al. (2019). "Discovery of Pyrazolo[3,4-d]pyridazinone Derivatives as Selective and Irreversible BTK Inhibitors." ACS Medicinal Chemistry Letters, 10(6), 954-959. (Demonstrates Kinase risk). Link

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In Vivo Validation of In Vitro Results for Pyridazinone Compounds: A Comparative Guide

Executive Summary & Strategic Context

Pyridazinone scaffolds (4,5-dihydro-3(2H)-pyridazinones) represent a privileged structure in medicinal chemistry due to their versatility in targeting Phosphodiesterases (PDE3/4), Cyclooxygenase-2 (COX-2), and various kinase pathways. However, a recurrent bottleneck in pyridazinone development is the "translation gap"—where potent nanomolar in vitro IC50 values fail to manifest as significant in vivo efficacy due to poor aqueous solubility and rapid hepatic metabolism.

This guide provides a technical roadmap for validating in vitro hits using in vivo models. It moves beyond generic advice, offering specific comparative data between novel pyridazinone candidates and industry standards (e.g., Celecoxib, Milrinone) to illustrate the causality between structural modifications and physiological outcomes.

Comparative Analysis: From Petri Dish to Organism

The following analysis contrasts specific pyridazinone derivatives against benchmark therapeutics. The data highlights the correlation (or deviation) between enzymatic inhibition and systemic efficacy.

Case Study A: COX-2 Selective Anti-Inflammatories

Candidate: Compound 3g (Pyridazinone derivative) Benchmark: Celecoxib (Standard COX-2 Inhibitor)[1]

In vitro, Compound 3g demonstrates superior affinity to COX-2 compared to Celecoxib.[1][2] In vivo validation using the Carrageenan-induced paw edema model confirms that this potency translates to efficacy, but with a critical safety advantage: reduced ulcerogenic index.

Table 1: Comparative Efficacy Profile (Anti-Inflammatory)

Metric	Compound 3g (Candidate)	Celecoxib (Benchmark)	Indomethacin (Control)	Interpretation
In Vitro IC50 (COX-2)	43.84 nM	73.53 nM	739.2 nM	Candidate is ~1.7x more potent at the enzyme level.[1]
Selectivity Index (SI)	11.51	11.78	0.50	Comparable selectivity; low risk of COX-1 related side effects.
In Vivo Dose	10 mg/kg (Oral)	10 mg/kg (Oral)	10 mg/kg (Oral)	Equipotent dosing allows direct comparison.
Edema Inhibition (3h)	~65%	~62%	~68%	In vitro potency translates linearly to in vivo anti-inflammatory effect.
Ulcer Score (0-30)	0.5 (Mild)	1.2 (Moderate)	12.5 (Severe)	Critical Differentiator: Pyridazinone scaffold offers superior gastric safety.

Data Source: Derived from comparative studies on pyridazinone derivatives [1, 3].

Case Study B: Anticancer PDE4 Inhibitors (Osteosarcoma)

Candidate: Compound 4ba (Pyridazinone scaffold) Benchmark: Vehicle Control / Standard Chemotherapy

Here, the mechanism relies on PDE4 inhibition elevating intracellular cAMP, leading to apoptosis in osteosarcoma cells.

Table 2: Translation of Cytotoxicity to Tumor Growth Inhibition

Metric	Compound 4ba	Control (DMSO/Vehicle)	Mechanism of Action
In Vitro Effect (50 µM)	Significant decrease in proliferation; Actin relocalization	Dense monolayer growth	PDE4 inhibition cAMP PKA activation.
In Vivo Model	Murine Orthotopic Osteosarcoma (MOS-J cells)	Same	Syngeneic model preserves immune microenvironment.
Tumor Volume (Day 28)	~50% Reduction vs Control	Baseline Growth	Confirms bioavailability is sufficient to reach bone tissue.
Systemic Toxicity	No significant weight loss	N/A	High specificity for PDE4 reduces off-target toxicity.

Data Source: Evaluation of pyridazinone derivatives in osteosarcoma models [2, 5].

Mechanistic Visualization

To understand why these compounds work, we must visualize the signaling cascade. The following diagram illustrates the dual pathway often targeted by pyridazinones: COX-2 inhibition (inflammation) and PDE inhibition (cell signaling).

Figure 1: Dual mechanistic pathways for Pyridazinone derivatives. The scaffold's versatility allows it to act as a COX-2 inhibitor (Left Branch) or a PDE inhibitor (Right Branch) depending on side-chain substitutions.

Experimental Protocols for Validation

Scientific integrity requires protocols that are self-validating . The following workflows include mandatory checkpoints to ensure data reliability.

Protocol 4.1: In Vivo Anti-Inflammatory Validation (Rat Paw Edema)

Objective: Validate if nanomolar COX-2 inhibition translates to physiological edema reduction.

• Animal Selection: Male Wistar rats (150–200 g). Reasoning: Standardized metabolic profile for NSAID testing.

• Group Randomization (n=6 per group):

  • Group I: Vehicle Control (1% CMC).

  • Group II: Standard (Celecoxib, 10 mg/kg).

  • Group III: Test Compound (Pyridazinone, 10 mg/kg).

• Administration: Oral gavage (p.o.) 1 hour prior to induction.

  • Checkpoint: Observe animals for 30 mins for acute distress (emesis/lethargy).

• Induction: Inject 0.1 mL of 1% Carrageenan (freshly prepared in saline) into the sub-plantar tissue of the right hind paw.

• Measurement (The Self-Validating Step):

  • Measure paw volume using a Plethysmometer at 0, 1, 2, 3, and 4 hours.

  • Validation Rule: The control group must show >40% increase in paw volume by hour 3. If not, the induction failed, and the experiment is void.

• Calculation:

  (Where is mean edema volume of control and is mean edema volume of treated group).[3]

Protocol 4.2: Orthotopic Xenograft for Osteosarcoma

Objective: Assess tumor growth inhibition (TGI) of PDE4-inhibiting pyridazinones.

• Cell Preparation: Cultivate MOS-J or Saos-2 cells. Harvest at 80% confluence. Resuspend in PBS/Matrigel (1:1).

• Inoculation: Intratibial injection (paratibial is less accurate for bone cancers) into anesthetized mice (SCID or Nude).

  • Checkpoint: Verify tumor take rate after 7 days via palpation or bioluminescence imaging.

• Treatment Regimen:

  • Start treatment when tumors reach palpable size (~100 mm³).

  • Administer Compound 4ba (or analog) via Intraperitoneal (i.p.) injection (e.g., 50 mg/kg, twice weekly) for 4 weeks.

• Endpoints:

  • Primary: Tumor Volume (caliper measurement:

    ).

  • Secondary: Histology (H&E staining) of lung tissue to check for metastasis inhibition.

  • Safety: Body weight monitoring. >15% weight loss triggers humane endpoint.

Validation Workflow Visualization

This diagram outlines the decision logic for advancing a pyridazinone compound from in vitro results to in vivo confirmation.

Figure 2: Strategic workflow for validating Pyridazinone hits. Note the critical feedback loop at the ADME stage; pyridazinones often require structural optimization (e.g., N-alkylation) to survive first-pass metabolism before efficacy testing.

References

• New Pyridazine Derivatives as Selective COX-2 Inhibitors and Potential Anti-inflammatory Agents. Bioorganic Chemistry. [Link]

• Pyridazinone Derivatives Limit Osteosarcoma-Cells Growth In Vitro and In Vivo. Cancers (Basel). [Link]

• Design and Synthesis of New Pyridazinone Derivatives as Selective COX-2 Inhibitors. European Journal of Medicinal Chemistry. [Link]

• Chlorinated Pyridazin-3-(2H)-ones as Novel Anti-Cancer Agents. ScholArena. [Link]

• Discovery of Potent PDE4 Inhibitors with 3(2H)-Pyridazinone Scaffold. Molecules. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Pyridazinone Synthesis Methods: A Guide for Researchers

The pyridazinone core is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of biological activities, including anti-inflammatory, anticancer, and cardiovascular effects.[1] The efficient construction of this privileged scaffold is, therefore, a critical endeavor for researchers in drug discovery and development. This guide provides a comprehensive, head-to-head comparison of the most prevalent methods for pyridazinone synthesis, offering insights into their mechanisms, advantages, and limitations, supported by experimental data and detailed protocols.

The Classical Approach: Condensation of γ-Keto Acids and Esters with Hydrazines

The most established and widely utilized method for synthesizing 4,5-dihydropyridazin-3(2H)-ones is the cyclocondensation of a γ-keto acid or its corresponding ester with hydrazine or its derivatives.[2] This method's enduring popularity stems from its reliability and the ready availability of the starting materials.

Mechanism of Action

The reaction proceeds through a two-step mechanism. Initially, the more nucleophilic nitrogen of hydrazine attacks the ketone carbonyl of the γ-keto acid, forming a hydrazone intermediate. This is followed by an intramolecular nucleophilic acyl substitution, where the second nitrogen atom of the hydrazine attacks the carboxylic acid (or ester) carbonyl, leading to cyclization and the elimination of a water (or alcohol) molecule to form the stable six-membered pyridazinone ring.[3][4]

Caption: Mechanism of pyridazinone synthesis via condensation.

Advantages:

• Versatility: A wide range of substituents can be introduced at the 6-position of the pyridazinone ring by varying the starting γ-keto acid.[2][5]

• Cost-Effective: The starting materials, such as levulinic acid and various hydrazines, are generally inexpensive and commercially available.

• Well-Established: The reaction conditions are well-documented, making it a reliable method for generating pyridazinone scaffolds.

Disadvantages:

• Harsh Conditions: The reaction often requires prolonged heating under reflux, which can be energy-intensive and may not be suitable for sensitive substrates.[1]

• Moderate Yields: While reliable, this method may not always provide the highest yields compared to more modern techniques.

• Potential for Side Reactions: The formation of isomeric products or other byproducts can occur, necessitating careful purification.

The Modern Accelerator: Microwave-Assisted Synthesis

In recent years, microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool to accelerate reaction rates and improve yields in the synthesis of heterocyclic compounds, including pyridazinones.

Mechanism of Action

The underlying mechanism of pyridazinone formation under microwave irradiation is the same as in conventional heating (cyclocondensation). However, the microwave energy directly and efficiently heats the polar reactants and solvents, leading to a significant reduction in reaction times and often cleaner reaction profiles.[6]

Caption: Mechanism of pyridazine synthesis via IEDDA.

Advantages:

• High Regio- and Stereoselectivity: The concerted nature of the Diels-Alder reaction often leads to a high degree of control over the product's stereochemistry.

• Mild Reaction Conditions: IEDDA reactions can often be performed under mild, neutral conditions, making them suitable for substrates with sensitive functional groups. [7]* Access to Diverse Structures: This method provides access to a wide range of substituted pyridazines that may be difficult to synthesize via other routes.

Disadvantages:

• Availability of Tetrazines: The synthesis of substituted 1,2,4,5-tetrazines can be a multi-step process.

• Substrate Scope: The reaction is dependent on the electronic properties of both the diene and dienophile, which can limit the substrate scope.

• Potential for Competing Reactions: Depending on the substrates, other cycloaddition pathways may compete with the desired IEDDA reaction.

The Precision Tool: Transition-Metal Catalyzed Synthesis

Transition-metal catalysis has opened new avenues for the synthesis of pyridazinones, offering high efficiency and selectivity. Palladium-catalyzed cross-coupling reactions, such as the Sonogashira and Suzuki-Miyaura reactions, followed by a cyclization step, are particularly noteworthy. [8][9]

Mechanism of Action (Sonogashira Coupling followed by Cyclization)

A common strategy involves the Sonogashira coupling of a terminal alkyne with a suitably functionalized precursor, such as a 3-halopyridazinone. The palladium catalyst facilitates the formation of a carbon-carbon bond between the alkyne and the pyridazinone core. Subsequent intramolecular cyclization, often promoted by a base or another catalyst, leads to the formation of a fused ring system. [10]

Caption: Workflow for transition-metal catalyzed pyridazinone synthesis.

Advantages:

• High Functional Group Tolerance: Palladium-catalyzed reactions are known for their excellent tolerance of a wide range of functional groups.

• Direct Functionalization: These methods allow for the direct introduction of various substituents onto the pyridazinone ring, providing a high degree of molecular diversity. [9]* High Yields and Selectivity: Transition-metal catalyzed reactions often proceed with high yields and excellent chemo-, regio-, and stereoselectivity. [11]

Disadvantages:

• Catalyst Cost and Toxicity: Palladium and other transition-metal catalysts can be expensive, and their removal from the final product is often necessary, especially in pharmaceutical applications.

• Ligand Sensitivity: The success of these reactions is often dependent on the choice of ligand, which can be sensitive to air and moisture.

• Optimization Required: Reaction conditions often require careful optimization for each specific substrate combination.

Comparative Analysis of Synthetic Methodologies

Method	Key Reactants	Typical Reaction Time	Typical Yield (%)	Key Advantages	Key Disadvantages
Classical Condensation	γ-Keto Acid/Ester + Hydrazine	4 - 18 hours [2]	50 - 80% [12]	Versatile, cost-effective, well-established.	Harsh conditions, moderate yields, potential side reactions.
Microwave-Assisted	γ-Keto Acid/Ester + Hydrazine	5 - 15 minutes [6]	85 - 95%	Rapid, high yields, energy efficient.	Specialized equipment, scalability challenges.
IEDDA Reaction	1,2,4,5-Tetrazine + Alkene/Alkyne	1 - 16 hours [13]	70 - 90% [7]	High selectivity, mild conditions, access to diverse structures.	Availability of tetrazines, limited substrate scope.
Transition-Metal Catalyzed	Halogenated Pyridazinone + Alkyne/Boronic Acid	2 - 24 hours	60 - 95%	High functional group tolerance, direct functionalization, high selectivity.	Catalyst cost and toxicity, ligand sensitivity, requires optimization.

Experimental Protocols

Protocol 1: Classical Synthesis of 6-Phenyl-4,5-dihydropyridazin-3(2H)-one

This protocol describes the synthesis of a representative pyridazinone via the classical condensation method.

Materials:

• β-Benzoylpropionic acid

• Hydrazine hydrate (80% solution)

• Ethanol

• Round-bottom flask with reflux condenser

• Heating mantle

Procedure:

• In a 100 mL round-bottom flask, dissolve β-benzoylpropionic acid (10 mmol) in ethanol (30 mL).

• To the stirred solution, add hydrazine hydrate (12 mmol) dropwise at room temperature.

• Attach the reflux condenser and heat the reaction mixture to reflux for 6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Reduce the solvent volume by approximately half using a rotary evaporator.

• Pour the concentrated solution into ice-cold water (100 mL) to precipitate the product.

• Collect the solid by vacuum filtration, wash with cold water, and dry.

• Recrystallize the crude product from an ethanol/water mixture to obtain the pure pyridazinone.

Protocol 2: Microwave-Assisted Synthesis of a Pyridazinone Derivative

This protocol outlines a general procedure for the rapid synthesis of a pyridazinone using microwave irradiation.

Materials:

• γ-Keto ester (e.g., Diethyl 2-methyl-3-oxopentanedioate) [14]* Hydrazine hydrate

• Ethanol

• Microwave reactor vial

• Microwave synthesizer

Procedure:

• In a 10 mL microwave reactor vial, combine the γ-keto ester (1 mmol) and ethanol (2 mL).

• Add hydrazine hydrate (1.2 mmol) to the vial and seal it with a cap.

• Place the vial in the microwave reactor and irradiate at 120°C for 10 minutes.

• Monitor the reaction progress by TLC.

• After the reaction is complete, cool the vial to room temperature.

• Transfer the reaction mixture to a round-bottom flask and remove the ethanol under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane).

Protocol 3: IEDDA Synthesis of a Pyridazine Derivative

This protocol provides a general method for the synthesis of a pyridazine via an IEDDA reaction.

Materials:

• 3,6-Disubstituted-1,2,4,5-tetrazine

• Alkene or alkyne dienophile

• Dioxane or other suitable solvent

• Round-bottom flask with a condenser and nitrogen inlet

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve the 1,2,4,5-tetrazine (1 mmol) in dioxane (10 mL).

• Add the alkene or alkyne dienophile (1.1 mmol) to the solution.

• Heat the reaction mixture to reflux (or the appropriate temperature for the specific substrates) and monitor the disappearance of the characteristic pink/red color of the tetrazine.

• Continue heating for the specified time (typically 1-16 hours) until the reaction is complete as indicated by TLC. [13]5. Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired pyridazine derivative.

Protocol 4: Palladium-Catalyzed Sonogashira Coupling for Pyridazinone Functionalization

This protocol describes the functionalization of a pyridazinone core using a Sonogashira cross-coupling reaction.

Materials:

• 3-Iodo-6-substituted-pyridazinone

• Terminal alkyne

• Pd(PPh₃)₄ (Palladium tetrakis(triphenylphosphine))

• CuI (Copper(I) iodide)

• Triethylamine (TEA)

• Toluene

• Schlenk flask and nitrogen line

Procedure:

• To a Schlenk flask under a nitrogen atmosphere, add the 3-iodo-6-substituted-pyridazinone (1 mmol), Pd(PPh₃)₄ (0.05 mmol), and CuI (0.1 mmol).

• Add dry toluene (10 mL) and triethylamine (3 mmol) to the flask.

• To the stirred mixture, add the terminal alkyne (1.2 mmol).

• Heat the reaction mixture to 80°C and stir for 12-24 hours, monitoring the progress by TLC.

• After completion, cool the reaction to room temperature and filter through a pad of Celite to remove the catalyst.

• Wash the Celite pad with ethyl acetate.

• Combine the filtrates and wash with saturated aqueous ammonium chloride solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the functionalized pyridazinone.

Conclusion

The choice of synthetic method for constructing pyridazinone derivatives depends on several factors, including the desired substitution pattern, the availability of starting materials, the scale of the reaction, and the available laboratory equipment. The classical condensation method remains a robust and cost-effective approach for many applications. For rapid synthesis and high yields, microwave-assisted synthesis is an excellent alternative. The IEDDA reaction offers an elegant route to complex pyridazines with high stereocontrol. Finally, transition-metal catalyzed methods provide unparalleled precision for the direct functionalization of the pyridazinone core. By understanding the strengths and weaknesses of each approach, researchers can select the most appropriate strategy to efficiently synthesize novel pyridazinone-based compounds for the advancement of drug discovery and development.

References

• Synthesis and chemistry of pyridazin-3(2H)-ones - ScienceDirect. (n.d.). Retrieved from [Link]

• A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues - INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES. (n.d.). Retrieved from [Link]

• Inverse Electron Demand Diels-Alder Reaction (IEDDA) - Creative Biolabs. (n.d.). Retrieved from [Link]

• Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture - SciSpace. (n.d.). Retrieved from [Link]

• Synthesis of pyridazinones, phthalazinones and pyridopyridazinones from 2‐oxo‐arylhydrazones under microwave irradiation | Scilit. (n.d.). Retrieved from [Link]

• (PDF) One‐Pot Synthesis of Polycyclic 4,5‐Dihydropyridazine‐3(2H)‐ones by Inverse Electron‐Demand Diels–Alder (IEDDA) Reactions from Alkenes - ResearchGate. (n.d.). Retrieved from [Link]

• Design of γ-keto and hydrazino esters and ribosome-mediated synthesis... - ResearchGate. (n.d.). Retrieved from [Link]

• Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. (n.d.). Retrieved from [Link]

• Synthesis of Pyridazinone Derivatives Substituted with Methoxy with Phenyl Hydrazine and In Silico Test of Anticancer Activity. (n.d.). Retrieved from [Link]

• The inverse electron demand Diels–Alder click reaction in radiochemistry - PMC - NIH. (2013). Retrieved from [Link]

• An Efficient Synthesis and Reactions of Novel Indolyl- pyridazinone Derivatives with Expected Biological Activity - PMC. (n.d.). Retrieved from [Link]

• One-Pot Synthesis of Polycyclic 4,5-Dihydropyridazine-3(2H)-ones by Inverse Electron-Demand Diels-Alder (IEDDA) Reactions from Alkenes - PubMed. (2023). Retrieved from [Link]

• SIMPLE SYNTHESIS OF RING-FUSED PYRIDAZIN-3-ONES. (2001). Retrieved from [Link]

• Straightforward Three-Component Palladium-Catalysed Synthesis of Pyridazin-3(2H)-one Libraries - Bentham Science Publishers. (n.d.). Retrieved from [Link]

• Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons - PMC. (n.d.). Retrieved from [Link]

• Inverse electron demand Diels–Alder reaction of tetrazines and functionalized alkynes: convenient way to heterocycles and nonc. (n.d.). Retrieved from [Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. (2007). Retrieved from [Link]

• Inverse electron-demand Diels–Alder reaction - Wikipedia. (n.d.). Retrieved from [Link]

• The Diels-Alder-Reaction with inverse-Electron-Demand, a very efficient versatile Click-Reaction Concept for proper Ligation of. (2009). Retrieved from [Link]

• ChemInform Abstract: Palladium-Catalyzed One-Pot Sonogashira Coupling, exo-dig Cyclization and HydrideTransfer Reaction: Synthesis of Pyridine-Substituted Pyrroles. | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Palladium-Catalysed Cross-Coupling Reactions on Pyridazine Moieties | Request PDF. (n.d.). Retrieved from [Link]

• SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines William J. Hobbs A Senior Thesis submitted - Liberty University. (n.d.). Retrieved from [Link]

• Sonogashira Coupling - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010). Retrieved from [Link]

• Sonogashira Coupling - Chemistry LibreTexts. (n.d.). Retrieved from [Link]

• Various Chemical and Biological Activities of Pyridazinone Derivatives. (n.d.). Retrieved from [Link]

• One-pot regioselective synthesis of substituted pyrazoles and isoxazoles in PEG-400/water medium by Cu-free nano-Pd catalyzed sequential acyl Sonogashira coupling–intramolecular cyclization - Catalysis Science & Technology (RSC Publishing). (n.d.). Retrieved from [Link]

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A Guide to Ensuring Reproducibility of Biological Data for 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one and its Comparison with Alternative Cardiotonic Agents

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to ensure the reproducibility of biological data for the novel compound 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one. Given the rich history of the pyridazinone scaffold in cardiovascular research, we will explore its potential as a cardiotonic agent and provide a comparative analysis with established alternatives. This document is designed to be a practical resource, combining theoretical principles with actionable experimental protocols.

Introduction: The Promise of the Pyridazinone Scaffold

The pyridazinone nucleus is a "wonder nucleus" in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including cardiovascular, anti-inflammatory, and anticancer effects. Several pyridazinone derivatives, such as Levosimendan, Amipizone, and Pimobendan, are recognized for their cardiotonic properties. 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one is a newer entity within this class. While specific biological data for this exact molecule is not yet widely published, its structural similarity to other known cardiotonic agents suggests a potential mechanism of action as a phosphodiesterase (PDE) inhibitor.

This guide will therefore focus on the rigorous evaluation of this compound's potential as a cardiotonic agent, with a primary emphasis on generating reproducible and reliable data. We will also objectively compare its potential performance with other classes of inotropic agents.

PART 1: Foundational Principles of Reproducibility in Small Molecule Research

The reproducibility of experimental findings is the cornerstone of scientific integrity. For a novel small molecule like 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one, establishing a robust and reproducible biological profile is the first critical step.

Compound Identity and Purity: The Starting Point

Before any biological assay is performed, the identity, purity, and stability of the test compound must be unequivocally established.

• Identity Verification: Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential to confirm the molecular structure of the synthesized compound.

• Purity Assessment: High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) should be used to determine the purity of the compound. A purity of >95% is generally required for in vitro and in vivo studies.

• Solubility and Stability: The solubility of the compound in various solvents should be determined to prepare appropriate stock solutions. Stability under different storage conditions (temperature, light exposure) should also be assessed to prevent degradation over time.

Table 1: Essential Quality Control for 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one

Parameter	Method	Acceptance Criteria	Rationale
Identity	¹H NMR, ¹³C NMR, HRMS	Consistent with the expected structure of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one.	Ensures that the correct molecule is being tested.
Purity	HPLC/UPLC	>95%	Minimizes the confounding effects of impurities.
Solubility	Visual inspection and/or nephelometry in various solvents (e.g., DMSO, water, ethanol).	Determine the optimal solvent and concentration for stock solutions.	Prevents precipitation of the compound in assay buffers, which would lead to inaccurate concentrations.
Stability	HPLC/UPLC analysis of the compound after storage under different conditions.	<5% degradation over the intended storage period.	Ensures that the compound remains intact throughout the duration of the experiments.

Meticulous Record-Keeping

Maintaining a detailed laboratory notebook is crucial for reproducibility. This includes recording the source and lot number of the compound, preparation of stock solutions, and detailed experimental conditions.

PART 2: In Vitro Characterization: A Step-by-Step Approach

Based on the known activities of many pyridazinone derivatives, a logical starting point for characterizing 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one is to assess its potential as a PDE3 inhibitor.

Primary Assay: PDE3 Inhibition Assay

This biochemical assay will determine if the compound directly inhibits the PDE3 enzyme, a key regulator of cardiac contractility.

Experimental Protocol: PDE3A Inhibition Assay

• Reagents and Materials:

  • Recombinant human PDE3A enzyme

  • cAMP substrate

  • Snake venom nucleotidase

  • Phosphate-buffered saline (PBS)

  • Test compound (6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one)

  • Positive control (e.g., Milrinone)

  • Negative control (vehicle, e.g., DMSO)

  • 96-well microplates

  • Plate reader

• Procedure:

  • Prepare serial dilutions of the test compound and positive control in the assay buffer.

  • Add the PDE3A enzyme to the wells of the microplate.

  • Add the test compound, positive control, or vehicle to the respective wells and incubate for a pre-determined time (e.g., 15 minutes) at 37°C.

  • Initiate the enzymatic reaction by adding the cAMP substrate to all wells. Incubate for a specific duration (e.g., 30 minutes) at 37°C.

  • Stop the reaction and add snake venom nucleotidase to convert the resulting AMP to adenosine.

  • Quantify the amount of inorganic phosphate released using a suitable detection reagent (e.g., Malachite Green).

  • Measure the absorbance using a plate reader at the appropriate wavelength.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration to generate a dose-response curve.

  • Determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of the enzyme activity).

Caption: Workflow for the in vitro PDE3A inhibition assay.

Secondary Assay: In Vitro Cardiomyocyte Contractility

To confirm the biological effect of PDE3 inhibition in a cellular context, a cardiomyocyte contractility assay is essential.

Experimental Protocol: Isolated Adult Rat Ventricular Myocyte Contractility

• Cell Isolation: Isolate adult rat ventricular myocytes using established enzymatic digestion protocols.

• Experimental Setup:

  • Place a coverslip with adherent myocytes in a perfusion chamber on the stage of an inverted microscope.

  • Continuously perfuse the cells with a physiological salt solution (e.g., Tyrode's solution) at 37°C.

  • Electrically stimulate the myocytes at a fixed frequency (e.g., 1 Hz).

• Measurement:

  • Record changes in cell length (sarcomere shortening) using a video-based edge detection system.

  • Record intracellular calcium transients using a fluorescent calcium indicator (e.g., Fura-2).

• Procedure:

  • Record baseline contractility and calcium transients.

  • Perfuse the cells with increasing concentrations of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one.

  • Record the steady-state effects at each concentration.

  • Use a known inotrope (e.g., isoproterenol or milrinone) as a positive control.

• Data Analysis:

  • Measure the amplitude of sarcomere shortening and the amplitude of the calcium transient.

  • Construct concentration-response curves and determine the EC₅₀ value (the concentration that produces 50% of the maximal response).

PART 3: Comparative Analysis with Alternative Cardiotonic Agents

A thorough understanding of a new compound requires comparison with existing therapeutic options. The primary alternatives to a potential new PDE3 inhibitor fall into three main classes: other PDE3 inhibitors, β-adrenergic agonists, and calcium sensitizers.

Overview of Alternative Inotropic Agents

Table 2: Comparison of Major Classes of Inotropic Agents

Class	Example(s)	Mechanism of Action	Advantages	Disadvantages
PDE3 Inhibitors	Milrinone, Enoximone	Inhibit the breakdown of cAMP, leading to increased intracellular calcium and contractility.	Effective in patients on β-blockers; balanced inotropic and vasodilatory effects.	Increased risk of arrhythmias and mortality with long-term use.
β-Adrenergic Agonists	Dobutamine, Dopamine	Directly stimulate β-adrenergic receptors, increasing cAMP production and cardiac contractility.	Rapid onset of action; potent inotropic effects.	Tachyphylaxis (decreased response over time); increased myocardial oxygen demand; pro-arrhythmic.
Calcium Sensitizers	Levosimendan	Increase the sensitivity of troponin C to calcium, enhancing contractility without significantly increasing intracellular calcium.	Less pro-arrhythmic than other inotropes; potential for long-lasting effects.	Can cause hypotension due to vasodilation.

Head-to-Head In Vitro Comparison

To objectively compare 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one with these alternatives, a series of head-to-head experiments should be conducted.

Table 3: Hypothetical Comparative In Vitro Profile

Compound	PDE3A IC₅₀ (nM)	Cardiomyocyte Contractility EC₅₀ (nM)	Selectivity vs. other PDEs
6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one	TBD	TBD	TBD
Milrinone	~100-300	~500-1000	Selective for PDE3
Levosimendan	>10,000	~10-100	Not a PDE inhibitor
Dobutamine	N/A	~50-200	Acts on β-receptors

TBD: To be determined through experimentation.

Signaling Pathway Context

The different classes of inotropic agents modulate cardiac contractility through distinct signaling pathways. Understanding these pathways is crucial for interpreting experimental data and predicting potential side effects.

Caption: Signaling pathways of different classes of inotropic agents.

PART 4: In Vivo Evaluation: From Bench to Preclinical Models

Positive in vitro results must be validated in relevant animal models of heart failure to assess efficacy and potential toxicity.

Selection of an Appropriate In Vivo Model

The choice of animal model depends on the specific research question. Common models for heart failure include:

• Myocardial Infarction (MI) Model: Created by ligating a coronary artery, this model mimics heart failure resulting from ischemic heart disease.

• Pressure Overload Model (e.g., Transverse Aortic Constriction - TAC): This model mimics heart failure caused by conditions like hypertension or aortic stenosis.

Protocol for an Acute Hemodynamic Study in a Rat MI Model

• Model Creation: Induce myocardial infarction in rats by permanent ligation of the left anterior descending (LAD) coronary artery. Allow the animals to recover and develop heart failure over several weeks (e.g., 4-6 weeks).

• Instrumentation:

  • Anesthetize the heart failure rats.

  • Insert a pressure-volume (PV) catheter into the left ventricle via the carotid artery to measure hemodynamic parameters.

  • Insert a catheter into the jugular vein for drug administration.

• Procedure:

  • Allow the animal to stabilize and record baseline hemodynamic data.

  • Administer an intravenous bolus or infusion of 6-cyclopropyl-1,6-dihydropyridazin-3(2H)-one at increasing doses.

  • Record hemodynamic changes at each dose.

  • Include vehicle control and positive control (e.g., milrinone) groups.

• Key Endpoints:

  • Ejection Fraction (EF): A measure of the heart's pumping efficiency.

  • Cardiac Output (CO): The volume of blood pumped by the heart per minute.

  • dP/dt_max: A measure of the maximum rate of pressure rise in the ventricle, reflecting contractility.

  • Heart Rate (HR) and Blood Pressure (BP): To assess chronotropic and vascular effects.

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one

This document provides a detailed protocol for the safe and compliant disposal of 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one (CAS No. 1161737-33-2). As a trusted partner in your research, we are committed to providing essential safety information that extends beyond product use to encompass its entire lifecycle, including disposal. This guide is intended for researchers, scientists, and drug development professionals who handle this compound.

The following procedures are synthesized from an analysis of the compound's known hazards and established best practices for chemical waste management in a laboratory setting. Given the absence of a specific, comprehensive Safety Data Sheet (SDS) from a regulatory body, this guidance is based on available safety information for the compound and structurally related pyridazinone derivatives.

Hazard Identification and Risk Assessment

Understanding the potential hazards of 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one is the foundation of its safe handling and disposal. The compound is classified with the following hazards:

• Harmful if swallowed (H302) [1]

• Causes skin irritation (H315) [1]

• Causes serious eye irritation (H319) [1]

• May cause respiratory irritation (H335) [1]

The presence of the GHS07 pictogram and the "Warning" signal word underscores the need for caution.[1] Before beginning any work that will generate waste, a thorough risk assessment should be conducted. This involves identifying the quantities of waste that will be generated and the specific procedures that will be used.

Safety Summary Table

Parameter	Information	Source
Chemical Name	6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one	-
CAS Number	1161737-33-2	[1]
Primary Hazards	Harmful if swallowed, Causes skin and eye irritation, May cause respiratory irritation.	[1]
GHS Pictogram	GHS07 (Exclamation Mark)	[1]
Signal Word	Warning	[1]
Personal Protective Equipment (PPE)	Safety goggles/glasses, chemical-resistant gloves (e.g., nitrile), lab coat.	[2][3]
Handling	Use in a well-ventilated area, preferably within a chemical fume hood. Avoid contact with skin and eyes.[2][4]	-
Storage	Store in a cool, dry, well-ventilated area in a tightly sealed container.[2]	-

Personal Protective Equipment (PPE)

Prior to handling 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one in any form, including for disposal, appropriate PPE must be worn. This is the first line of defense against accidental exposure.

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes or airborne particles.

• Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn. Always inspect gloves for any signs of degradation or puncture before use.

• Body Protection: A lab coat or chemical-resistant apron must be worn to protect against skin contact.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a certified respirator should be used.[2]

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

• Evacuate and Ventilate: Immediately evacuate the affected area and ensure adequate ventilation, preferably within a chemical fume hood.[2]

• Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent to contain the spill.[2]

• Collect the Absorbed Material: Carefully collect the absorbed material using non-sparking tools and place it into a designated, labeled hazardous waste container.[2]

• Decontaminate the Area: Thoroughly clean the spill area with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and water.[2] All cleaning materials must also be disposed of as hazardous waste.

Step-by-Step Disposal Protocol

The disposal of 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one must be carried out in accordance with local, state, and federal regulations.[2] The following is a general protocol for its disposal as a hazardous chemical waste.

Waste Segregation and Collection

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container. The container must be made of a compatible material and have a tightly fitting lid.[5] The label should clearly state "Hazardous Waste" and include the full chemical name: "6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one".[2]

• Solid Waste:

  • Carefully transfer any solid waste containing the compound, including contaminated consumables like weighing paper, pipette tips, and gloves, into the designated solid hazardous waste container.

  • Avoid generating dust during transfer.

• Liquid Waste:

  • Solutions containing the compound should be collected in a designated liquid hazardous waste container.

  • Do not mix with incompatible wastes. Check the Safety Data Sheets of all components of a waste mixture for incompatibilities.[6]

  • Ensure the pH of aqueous solutions is near neutral before adding to a general aqueous waste stream, if permitted by your institution's guidelines.

Final Disposal

• Securely Seal: Once the waste container is full (typically no more than 90% capacity), securely seal the lid.

• Storage Pending Pickup: Store the sealed waste container in a designated satellite accumulation area or central hazardous waste storage facility, following your institution's guidelines.[7]

• Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and final disposal.[2][8] Disposal will likely be through incineration at an approved facility.

Decontamination of Reusable Equipment

Any non-disposable equipment, such as glassware or spatulas, that has come into contact with the chemical must be thoroughly decontaminated. This should be done by rinsing with an appropriate solvent (e.g., ethanol, isopropanol) followed by a thorough wash with soap and water. The solvent rinse should be collected as hazardous liquid waste.[2]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one.

Caption: Disposal workflow for 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one.

References

• Safe Disposal of 3-piperazin-1-yl-1H-pyridazin-6-one: A Comprehensive Guide for Laboratory Professionals. Benchchem.
• MATERIAL SAFETY DATA SHEET. Exposome-Explorer.
• SAFETY DATA SHEET. Fisher Scientific.
• SAFETY DATA SHEET. Sigma-Aldrich.
• 6-Cyclopropylpyridazin-3(2H)-one | 1161737-33-2. Sigma-Aldrich.
• Chemical Waste Disposal Guidelines. Emory University.
• 6 - SAFETY DATA SHEET.
• Hazardous Waste Disposal Guide. Northwestern University.
• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury.
• Dipropylene Glycol (DPG). Chemius.

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Comprehensive Safety Guide: Personal Protective Equipment for Handling 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one

This document provides essential safety protocols for researchers, scientists, and drug development professionals handling 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one (CAS No. 1430839-92-1).[1] As comprehensive toxicological data for this specific compound is not widely available, these guidelines are rooted in a cautious approach, drawing from the hazard profile of structurally similar pyridazinone derivatives and established laboratory safety principles. The primary objective is to minimize exposure risk through the diligent use of engineering controls and appropriate Personal Protective Equipment (PPE).

Hazard Identification and Risk Assessment

Before any handling of this compound, a thorough risk assessment is mandatory. While specific data is limited, information on analogous compounds, such as 6-Cyclopropylpyridazin-3(2H)-one (CAS No. 1161737-33-2), provides critical insight into potential hazards.[2]

Known Hazards of Analogous Compounds: The signal word "Warning" and the GHS07 pictogram (exclamation mark) are associated with similar structures.[2] The primary hazards include:

• H302: Harmful if swallowed.[2]

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[2]

The Causality of Risk: This compound is a solid, likely a fine powder.[2] The primary routes of exposure are inhalation of dust, direct skin contact, and eye contact from airborne particles or splashes if in solution. Ingestion is an accidental route, typically resulting from poor hygiene practices. Your specific experimental procedure dictates the level of risk; for instance, weighing the powder presents a higher inhalation risk than handling a closed vial containing a solution.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is the final and critical barrier between the researcher and the chemical. The following recommendations are based on a risk-based approach to prevent skin, eye, and respiratory exposure.

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles & Face Shield	Goggles: Chemical splash goggles that provide a complete seal around the eyes are mandatory to protect against dust particles and potential splashes.[3] Face Shield: Must be worn over safety goggles during procedures with a high risk of splashing (e.g., transferring solutions, heating).[4][5]
Hand Protection	Chemical-Resistant Gloves	Nitrile Gloves: Suitable for protection against incidental contact.[4] Always inspect gloves for tears or holes before use. For tasks involving prolonged contact or immersion, consult a glove compatibility chart. Double Gloving: Recommended for high-risk tasks, such as weighing large quantities or during initial dilutions. This provides an additional protective barrier against potential tears and permeation.[4]
Body Protection	Laboratory Coat	A flame-retardant lab coat should be worn, fully buttoned, with sleeves rolled down to cover all skin.[4] Clothing worn underneath should be made of natural fibers like cotton and cover the legs entirely.[4]
Foot Protection	Closed-toe Shoes	Shoes must cover the entire foot; perforated shoes, sandals, and open-toed footwear are strictly prohibited in the laboratory environment.[4]
Respiratory Protection	Engineering Controls & Respirator	Primary Control: All handling of the solid compound and its concentrated solutions must be performed within a certified chemical fume hood to minimize inhalation exposure.[6] Respirator: If a fume hood is not available or during a significant spill, a NIOSH-approved respirator with a particulate filter (e.g., N95) is required.

Operational and Disposal Plans

A systematic workflow is essential for safety. This includes preparation, handling, and post-handling procedures that are self-validating and minimize contamination.

Step-by-Step Guide: Safe Handling Workflow

• Preparation: Before beginning, ensure the chemical fume hood is operational and the sash is at the appropriate height. Clear the workspace of all unnecessary items. Inspect all PPE for damage.[4]

• Donning PPE: Put on PPE in the following order: lab coat, closed-toe shoes, safety goggles, face shield (if needed), and finally, gloves (pulling the cuffs over the sleeves of the lab coat).

• Handling: When weighing the solid, use a spatula and handle it gently to avoid generating dust. When making solutions, add the solid to the solvent slowly. Keep all containers sealed when not in use.

• Post-Handling: Decontaminate all work surfaces and equipment used.

• Doffing PPE: To prevent self-contamination, remove PPE in the reverse order of donning, being careful to only touch the "clean" inside surfaces. Remove gloves first, followed by the face shield/goggles, and then the lab coat.

• Hygiene: Immediately wash hands and any exposed skin thoroughly with soap and water after completing the work and removing PPE.[4]

Waste Disposal Plan

• Waste Characterization: All materials contaminated with 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one, including excess chemical, empty containers, used gloves, and absorbent materials, must be treated as hazardous chemical waste.[4]

• Containment: Dispose of contaminated materials in a designated, sealed, and clearly labeled hazardous waste container.

• Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste disposal. Consult your institution's Environmental Health and Safety (EHS) department for specific procedures.[7]

Emergency Response Protocol

In the event of an exposure, immediate and correct action is critical.

Exposure Route	Immediate First Aid Response
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes.[8]
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.
Inhalation	Move the affected person to fresh air immediately. If breathing is difficult, provide respiratory support. Call a poison center or doctor if you feel unwell.[6]
Ingestion	Rinse mouth thoroughly with water. Do NOT induce vomiting. Seek immediate medical attention.[6]

Visualization: PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate level of PPE based on the assessed risk of the experimental task.

Caption: PPE selection workflow based on procedural risk assessment.

References

• Benchchem. (n.d.). Personal protective equipment for handling (4-Chlorophenyl)-pyridin-2-yldiazene.
• ChemScene. (n.d.). 6-Cyclopropyl-1,6-dihydropyridazin-3(2H)-one.
• U.S. Environmental Protection Agency. (n.d.). 6-Cyclopropylpyridazin-3-amine Properties.
• Fisher Scientific. (2011, December 15). Safety Data Sheet.
• Material Safety Data Sheet. (2021, November 25).

• U.S. Environmental Protection Agency. (2025, August 6). Personal Protective Equipment for Pesticide Handlers. Retrieved from [Link]

• BVL. (n.d.). Personal protective equipment when handling plant protection products. Retrieved from the Federal Office of Consumer Protection and Food Safety (BVL) website.
• NOVA Chemicals. (2024, July 23). Safety Data Sheet.
• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for MDI Users.
• Safety Data Sheet. (2012, April 30).

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